6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine

• CAS: 21320-37-6

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Abstract

This technical guide provides a comprehensive overview of the synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a key intermediate in the development of pharmaceuticals and other specialty chemicals. The document details the underlying principles of the synthetic strategy, a step-by-step experimental protocol, and methods for purification and characterization. Emphasis is placed on the rationale behind the procedural steps, ensuring a deep understanding for researchers, scientists, and drug development professionals. This guide also includes a thorough discussion of the safety considerations essential for handling the hazardous materials involved in this synthesis.

Introduction and Significance

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a versatile heterocyclic compound with the molecular formula C₅H₈ClN₅ and a molecular weight of 173.60 g/mol .[1] Its structure, featuring a reactive chlorine atom and two amino groups on a 1,3,5-triazine core, makes it a valuable building block in medicinal chemistry and materials science. The triazine scaffold is a "privileged structure" in drug discovery, and this particular diamine chlorotriazine derivative serves as a crucial precursor for creating libraries of substituted triazines with potential biological activities.[2][3]

The strategic importance of this compound lies in the differential reactivity of the chlorine atom, which can be readily displaced by a variety of nucleophiles to introduce further chemical diversity. This allows for the systematic development of novel compounds with tailored properties for applications such as kinase inhibitors, antiviral agents, and herbicides.

The Synthetic Rationale: A Tale of Stepwise Nucleophilic Aromatic Substitution

The most practical and widely employed method for the synthesis of substituted 1,3,5-triazines is the sequential nucleophilic substitution of the chlorine atoms on cyanuric chloride (2,4,6-trichloro-1,3,5-triazine).[4] The reactivity of the chlorine atoms on the triazine ring decreases with each successive substitution. This phenomenon is attributed to the increasing electron-donating character of the ring as chlorine atoms are replaced by less electronegative groups, such as amines.

This differential reactivity allows for a controlled, stepwise synthesis. The first chlorine atom is highly reactive and can be substituted at low temperatures (typically 0-5 °C). The second substitution requires moderately elevated temperatures (room temperature), and the displacement of the third chlorine atom necessitates more forcing conditions, often requiring heating above 80 °C.[4]

For the synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, two equivalents of dimethylamine are reacted with one equivalent of cyanuric chloride. By carefully controlling the reaction temperature, the substitution can be selectively stopped after the displacement of two chlorine atoms.

Diagram of the Synthetic Pathway

Caption: Experimental workflow for the synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Conclusion

The synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine via the sequential nucleophilic substitution of cyanuric chloride is a robust and scalable method. Careful control of the reaction stoichiometry and temperature is essential for achieving high yields and purity. This guide provides a detailed and scientifically grounded protocol to enable researchers to successfully synthesize this valuable chemical intermediate. Adherence to the outlined safety procedures is critical to ensure a safe and successful experimental outcome.

References

• Kumar, A., et al. (2019).

• National Center for Biotechnology Information. (n.d.). 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. PubChem Compound Database. Retrieved from [Link]

• Díaz-Ortiz, Á., et al. (2003). Synthesis, structural determination and dynamic behavior of 2-chloro-4,6-bis(pyrazolylamino)-1,3,5-triazines. Organic & Biomolecular Chemistry, 1(24), 4451-4457.
• Díaz-Ortiz, Á., et al. (2003). Synthesis, structural determination and dynamic behavior of 2-chloro-4,6-bis(pyrazolylamino)-1,3,5-triazines. Organic & Biomolecular Chemistry, 1(24), 4451-4457.
• Pearlman, W. M., & Banks, C. K. (1969). U.S. Patent No. 3,479,353. Washington, DC: U.S.

• National Institute of Standards and Technology. (n.d.). 1,3,5-Triazine-2,4-diamine, 6-chloro-. NIST Chemistry WebBook. Retrieved from [Link]

• Chouai, A., Venditto, V. J., & Simanek, E. E. (2005). Synthesis of 2-[3,3'-Di-(tert-butoxycarbonyl)-aminodipropylamine]-4,6,-dichloro-1,3,5-triazine as a Monomer and 1,3,5-[Tris-piperazine]-triazine as a Core for the Large Scale Synthesis of Melamine (Triazine) Dendrimers. Organic Syntheses, 82, 143.

• Díaz-Ortiz, Á., et al. (2003). Synthesis, structural determination and dynamic behavior of 2-chloro-4,6-bis(pyrazolylamino)-1,3,5-triazines. ResearchGate. Retrieved from [Link]

• Li, Y., et al. (2023). Sequential One-Pot Synthesis of Diverse Functionalized 1,3,5-Triazines via Cyanuric Chloride with Amino Groups and Boronic Acids. ChemRxiv.

• PrepChem. (n.d.). Synthesis of (b) 2-Chloro-4-ethoxy-6-dimethylamino-1,3,5-triazine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1,3,5-Triazine-2,4-diamine, 6-chloro-. PubChem Compound Database. Retrieved from [Link]

• de la Hoz, A., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 81-102.
• Li, J., & Wang, Y. (2018). Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine.
• Li, J., & Wang, Y. (2018). Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine.
• Grolig, J., & Maier, K. (1987). U.S. Patent No. 4,678,852. Washington, DC: U.S.
• Elguero, J., et al. (n.d.).
• Al-Amiery, A. A., et al. (2018). 1 H and 13 C NMR correlations between the calculated and experimental data. International Journal of Molecular Sciences, 19(11), 3465.
• Chandera, H., et al. (2023). Synthesis, Characterisation and Biological Assessment of 2,4,6-Trisubstituted 1,3,5-Triazine Derivatives. Journal of Advanced Scientific Research, 14(3), 1-7.

• Shaikh, S., et al. (2011). Synthetic scheme for 2,4-diamino-6-chloro-t[5][6][7]riazines. ResearchGate.

• Díaz-Ortiz, Á., et al. (2004). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry, 28(8), 987-993.

• de la Hoz, A., et al. (2006). Synthesis of 2,4,6-tri-substituted-1,3,5-triazines. PubMed. Retrieved from [Link]

Sources

• 1. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | C5H8ClN5 | CID 224971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sciensage.info [sciensage.info]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. echemi.com [echemi.com]
• 6. Protocol for synthesis of di- and tri-substituted s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sci-Hub. Synthesis, structural determination and dynamic behavior of 2-chloro-4,6-bis(pyrazolylamino)-1,3,5-triazines / Org. Biomol. Chem., 2003 [sci-hub.box]

"6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine properties"

An In-Depth Technical Guide to 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine: Properties, Synthesis, and Applications

Introduction

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a heterocyclic organic compound belonging to the s-triazine class of chemicals. Its structure is characterized by a six-membered aromatic ring with three nitrogen atoms, substituted with a reactive chlorine atom, a primary amino group, and a dimethylamino group.[1] This unique combination of functional groups makes it a versatile and valuable building block in synthetic chemistry. The electron-deficient nature of the triazine ring, coupled with the varied reactivity of its substituents, allows for a wide range of chemical transformations. This guide provides a comprehensive technical overview of its properties, synthesis, reactivity, and applications for researchers and professionals in chemical and pharmaceutical development.

Part 1: Physicochemical and Spectroscopic Properties

The physical and chemical characteristics of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine are foundational to its application and handling. At room temperature, it typically presents as a white to off-white crystalline solid.[1] Its crystalline structure is stabilized by intermolecular forces, including hydrogen bonding from the primary amino group and dipole-dipole interactions.[1]

Core Properties Summary

Property	Value	Source
IUPAC Name	6-chloro-2-N,2-N-dimethyl-1,3,5-triazine-2,4-diamine	[2]
CAS Number	32998-04-2	[2][3][4][5]
Molecular Formula	C₅H₈ClN₅	[1][2][5]
Molecular Weight	173.60 g/mol	[1][2][5]
Appearance	White to off-white crystalline powder	[1]

Molecular Structure

The core of the molecule is a 1,3,5-triazine ring, an aromatic heterocycle that confers significant electronic and reactive properties.

Chemical structure of the topic compound.

Spectroscopic Profile

Spectroscopic analysis is crucial for the structural confirmation and purity assessment of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are used to confirm the arrangement of protons and carbon atoms, respectively. The signals corresponding to the methyl protons, the amine protons, and the distinct carbons of the triazine ring are key identifiers.[1]

• Mass Spectrometry (MS) : This technique verifies the molecular weight of the compound (173.60 g/mol ) and can provide fragmentation patterns that help confirm its structure.[1][6]

• Infrared (IR) Spectroscopy : The IR spectrum displays characteristic absorption bands for the N-H stretching of the primary amino group and the C-N stretching vibrations within the triazine ring.[1]

• UV-Visible Spectroscopy : The compound shows absorption maxima in the 240-260 nm range, which are characteristic of π→π* and n→π* electronic transitions within the aromatic triazine system.[1]

Part 2: Synthesis and Characterization

The synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine typically originates from cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), an inexpensive and highly reactive starting material.[7] The differential reactivity of the three chlorine atoms on cyanuric chloride allows for sequential, controlled nucleophilic substitution.

General Synthetic Pathway

The synthesis involves a stepwise reaction, first with dimethylamine and then with ammonia, under carefully controlled temperature conditions. The first two substitutions are generally more facile than the third.

Conceptual workflow for synthesis.

Protocol: Synthesis via Stepwise Nucleophilic Substitution

This protocol outlines the fundamental steps for synthesizing a disubstituted chlorotriazine. The precise conditions may require optimization.

• Preparation : Dissolve cyanuric chloride in a suitable solvent (e.g., acetone or THF) in a reaction flask equipped with a stirrer and cooled in an ice bath to 0-5 °C.

• First Substitution : Slowly add one equivalent of dimethylamine to the cooled solution. An acid scavenger, such as sodium carbonate or a tertiary amine, is typically included to neutralize the HCl byproduct.[6] The low temperature is critical to prevent multiple substitutions and favor the monosubstituted product.

• Second Substitution : After the first reaction is complete (monitored by TLC or LC-MS), one equivalent of an ammonia source (e.g., ammonium hydroxide) is added. The reaction temperature may be allowed to rise moderately to facilitate the second substitution.

• Workup and Isolation : Once the reaction is complete, the mixture is typically filtered to remove salts. The product can be precipitated by adding the reaction mixture to water. The solid product is then collected by filtration, washed, and dried.

• Purification : If necessary, the crude product can be purified by recrystallization from a suitable solvent or by flash chromatography to achieve high purity.[6]

Causality : The stepwise approach is dictated by the decreasing reactivity of the chlorine atoms on the triazine ring after each substitution. The first chlorine is highly electrophilic; once replaced by an electron-donating amino group, the ring becomes less activated, requiring slightly more forcing conditions for the second substitution.

Part 3: Chemical Reactivity and Mechanistic Insights

The reactivity of the compound is dominated by the electrophilic nature of the carbon atom attached to the remaining chlorine.[1] This makes it an excellent substrate for nucleophilic aromatic substitution (SNAr) reactions.

Nucleophilic Aromatic Substitution (SNAr)

This is the most significant reaction pathway for this molecule, enabling its use as a synthetic intermediate. The chlorine atom can be readily displaced by a wide variety of nucleophiles.

• Mechanism : The reaction proceeds via a two-step addition-elimination mechanism. A nucleophile attacks the carbon-bearing chlorine, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. In the second step, the chloride ion is eliminated, restoring the aromaticity of the triazine ring.

• Scope : This reaction allows for the introduction of diverse functional groups by using nucleophiles such as amines, alcohols, thiols, and carbanions, leading to a vast library of substituted triazine derivatives.[1][6]

Mechanism of Nucleophilic Substitution.

Reactions of Amino Groups

The primary and dimethylamino groups also exhibit characteristic reactivity. The primary amine can participate in condensation reactions with aldehydes or ketones to form imines or undergo acylation.[1] These reactions provide secondary pathways for functionalization.

Part 4: Applications and Research Perspectives

The utility of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine stems from its role as a versatile scaffold for creating more complex molecules with specific functions.

• Pharmaceutical and Medicinal Chemistry : The 1,3,5-triazine core is considered a "privileged structure" in drug discovery.[6] This compound serves as a starting point for synthesizing libraries of derivatives tested for various biological activities. Derivatives have shown potential as antimicrobial and anticancer agents.[1] For instance, related 2,4-diamino-6-chloro-s-triazines are investigated as inhibitors for enzymes like Plasmodium falciparum dihydrofolate reductase, a target for antimalarial drugs.[8]

• Agrochemicals : Triazine-based compounds are widely used as herbicides. This molecule's structure is conducive to herbicidal activity, making it a candidate for developing new agricultural products.[1]

• Material Science : The presence of multiple reactive sites allows for its incorporation into polymers or other materials. It can be used to create cross-linked networks or to functionalize surfaces, potentially developing materials with tailored properties.[1]

• Bioconjugation : The reactive chlorine allows for the covalent attachment of the triazine scaffold to biomolecules like proteins or antibodies. This application is promising for developing targeted drug delivery systems or diagnostic reagents.[1]

Part 5: Safety and Handling

Detailed toxicological data for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is not extensively documented in publicly available literature. However, based on the reactivity of chlorotriazines and the general safety profile of related amine-containing heterocyclic compounds, caution is warranted.

• General Precautions : Handle in a well-ventilated area, preferably within a chemical fume hood.[9]

• Personal Protective Equipment (PPE) : Wear appropriate protective gear, including chemical-resistant gloves, safety goggles, and a lab coat, to prevent skin and eye contact.[9][10]

• Hazards : Similar compounds are known to cause skin and eye irritation.[10] Inhalation of dust should be avoided.

• First Aid : In case of contact, wash skin thoroughly with soap and water. For eye contact, rinse cautiously with water for several minutes. If inhaled, move to fresh air.[10][11] Always consult the specific Safety Data Sheet (SDS) provided by the supplier before use.

Conclusion

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a pivotal chemical intermediate whose value is defined by its structural features and predictable reactivity. The interplay between the electron-deficient triazine core and its functional substituents—most notably the displaceable chlorine atom—provides a robust platform for synthetic diversification. Its established and potential applications across pharmaceuticals, agrochemicals, and material science underscore its significance. For researchers, a thorough understanding of its synthesis, reactivity, and handling is essential to fully exploit its potential as a molecular building block.

References

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine - Smolecule. (2023-08-15). Smolecule.

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine - PubChem. PubChem. [Link]

• Synthetic scheme for 2,4-diamino-6-chloro-[1][2][3]triazines. - ResearchGate. ResearchGate. [Link]

• Recent Applications of 2,4,6-Trichloro-1,3,5-triazine and Its Derivatives in Organic Synthesis - ResearchGate. (2025-08-07). ResearchGate. [Link]

Sources

• 1. Buy 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | 32998-04-2 [smolecule.com]
• 2. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | C5H8ClN5 | CID 224971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. guidechem.com [guidechem.com]
• 4. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | 32998-04-2 [chemicalbook.com]
• 5. scbt.com [scbt.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. fishersci.com [fishersci.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. echemi.com [echemi.com]

An In-Depth Technical Guide to the Mechanism of Action of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Abstract: This technical guide provides a comprehensive analysis of the molecular mechanisms of action for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a representative s-triazine compound. The primary mechanism is detailed as the potent inhibition of Photosystem II (PSII) within the photosynthetic electron transport chain, a hallmark of the triazine herbicide class. This document elucidates the specific interaction with the D1 protein at the Q-binding niche, leading to the blockade of electron flow, subsequent photooxidative stress, and cessation of carbon fixation. Furthermore, this guide explores a critical secondary mechanism of action relevant to drug development and toxicology: the endocrine-disrupting properties of s-triazines. We discuss the capacity of these compounds to alter steroidogenesis and interact with nuclear hormone pathways. Methodologies for investigating the primary mechanism, centered on chlorophyll a fluorescence, are presented with detailed protocols to provide researchers with practical, validated workflows. This guide is intended for researchers, scientists, and professionals in drug development seeking a deep, mechanistic understanding of this class of compounds.

Section 1: Introduction and Chemical Profile

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a heterocyclic organic compound belonging to the s-triazine (symmetric triazine) class.[1] These compounds are characterized by a six-membered aromatic ring composed of alternating carbon and nitrogen atoms. The specific substitutions on this triazine core dictate its chemical properties and biological activity. While less ubiquitous than its close analogue atrazine, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine serves as a valuable model for understanding the structure-activity relationships within this chemical family, which has significant applications in both agriculture as herbicides and in medicinal chemistry as scaffolds for drug design.[2][3]

Chemical Structure and Properties:

• IUPAC Name: 6-chloro-2-N,2-N-dimethyl-1,3,5-triazine-2,4-diamine[1]

• CAS Number: 32998-04-2[1]

• Molecular Formula: C₅H₈ClN₅[1]

• Molecular Weight: 173.60 g/mol [1]

The structure features a 1,3,5-triazine ring, a reactive chlorine atom at the 6-position, an unsubstituted amine group at the 4-position, and a dimethylated amine group at the 2-position. The chlorine atom is a key reactive site, susceptible to nucleophilic substitution, which is the basis for both its synthesis and its interaction with biological targets.

Synthesis Overview: The synthesis of substituted chlorotriazines is most commonly achieved through a stepwise nucleophilic aromatic substitution starting from cyanuric chloride (2,4,6-trichloro-1,3,5-triazine). The reactivity of the chlorine atoms on the triazine ring decreases with each substitution, allowing for controlled, sequential reactions. The general pathway involves reacting cyanuric chloride with different amines at controlled temperatures.[2][4] For 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, this would involve a sequential reaction with dimethylamine and ammonia.

Section 2: Primary Mechanism of Action: Photosystem II Inhibition

The principal and most well-documented mechanism of action for chlorotriazine herbicides is the inhibition of photosynthesis.[5] This action is highly specific to the Photosystem II (PSII) complex located in the thylakoid membranes of chloroplasts in plants, algae, and cyanobacteria.[6]

The Photosynthetic Electron Transport Chain: PSII is the first protein complex in the light-dependent reactions of oxygenic photosynthesis. It captures light energy to catalyze the oxidation of water, releasing electrons, protons, and molecular oxygen. These electrons are passed along an electron transport chain (ETC) to Photosystem I (PSI), generating a proton gradient that drives ATP synthesis and ultimately reducing NADP+ to NADPH.

Molecular Target: The D1 Protein Q-Binding Niche: Triazine herbicides function by binding to the D1 protein, a core subunit of the PSII reaction center.[6][7] Specifically, they act as competitive inhibitors, displacing the native plastoquinone (Q) from its binding pocket, known as the Q-binding site.[6] This binding site is a hydrophobic niche located on the D1 protein, spanning amino acid residues from approximately Phe211 to Leu275.[6] The triazine molecule physically occupies this pocket, preventing the binding and subsequent reduction of plastoquinone.[8][9]

Consequences of Inhibition:

• Blocked Electron Flow: By preventing plastoquinone from binding and accepting electrons from the primary quinone acceptor (Q), the electron flow from PSII is effectively halted.[5]

• Cessation of ATP and NADPH Synthesis: The blockage of the ETC prevents the generation of the proton gradient and the reduction of NADP+, starving the plant of the energy (ATP) and reducing power (NADPH) required for carbon fixation (the Calvin cycle).[10]

• Oxidative Stress and Photodamage: The absorbed light energy that cannot be used for photochemistry is dissipated, leading to the formation of highly reactive oxygen species (ROS), such as singlet oxygen.[6] These ROS cause rapid lipid peroxidation, destroying cell membranes and chlorophyll, which manifests as chlorosis (yellowing) and necrosis (tissue death) on the leaves.[5][10]

The following diagram illustrates the mechanism of PSII inhibition.

Caption: Inhibition of the photosynthetic electron transport chain by 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Quantitative Activity of Triazine Herbicides: While specific binding data for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is not readily available in public literature, data from structurally similar and commercially significant triazines provide a strong proxy for its expected potency. The inhibitory activity is typically quantified by the concentration required to inhibit a biological process by 50% (IC₅₀).

Compound	Target Organism/System	IC₅₀ Value (M)	Reference Class
Atrazine	Pea Thylakoids	4.4 x 10⁻⁷	s-Triazine
Terbuthylazine	Pea Thylakoids	6.0 x 10⁻⁸	s-Triazine
Metribuzin	Pea Thylakoids	4.0 x 10⁻⁸	Triazinone
Diuron	Pea Thylakoids	2.0 x 10⁻⁸	Phenylurea
Table 1: Comparative inhibitory concentrations (IC₅₀) of various PSII-inhibiting herbicides on electron transport in pea thylakoids. Data for terbuthylazine, metribuzin and diuron from[8].

Section 3: Secondary Mechanism of Action: Endocrine Disruption

Beyond their role as herbicides, s-triazines are recognized as endocrine-disrupting chemicals (EDCs), a mechanism of significant interest to toxicologists and drug development professionals.[7][11] This activity is not related to photosynthesis and affects vertebrate organisms. The primary endocrine effect of atrazine and its metabolites is the alteration of steroid hormone biosynthesis and signaling.[12][13]

Alteration of Steroidogenesis: Several studies have demonstrated that triazines can induce the activity of aromatase (CYP19), the key enzyme responsible for converting androgens (like testosterone) into estrogens (like estradiol).[14]

• Mechanism: Induction of aromatase activity, often observed in adrenal and gonadal cells, leads to an imbalance in the androgen-to-estrogen ratio.[14] This can result in demasculinization in male organisms and other reproductive abnormalities.

• Cellular Effects: In murine Leydig cells, triazines have been shown to induce concentration-dependent increases in progesterone and testosterone levels, attributable to alterations in the expression of genes involved in the steroidogenic pathway.[13]

Interaction with Hormone Receptors: Some triazines and their metabolites have been shown to interact with nuclear hormone receptors, although often with lower affinity than endogenous hormones. These interactions can be agonistic or antagonistic.

• Receptors: In vitro reporter gene assays have shown that certain triazines can act as antagonists for the estrogen receptor (ER), androgen receptor (AR), and thyroid hormone receptor (TR).[15][16]

The following diagram outlines the key pathways of triazine-induced endocrine disruption.

Caption: Workflow for assessing herbicide effect on PSII using chlorophyll fluorescence.

Section 5: Broader Implications and Future Directions

The dual mechanisms of action of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine and related s-triazines have significant implications. For agrochemical development, the high efficiency of PSII inhibition remains a valuable tool for weed management. However, the potential for endocrine disruption necessitates careful evaluation of environmental fate and non-target organism toxicity.

For drug development professionals, the 1,3,5-triazine scaffold is a "privileged structure" used in the design of various therapeutic agents. An understanding of its potential to inhibit photosynthesis-like processes (e.g., in mitochondrial electron transport) or to cause off-target endocrine effects is crucial during preclinical safety and toxicity screening. Future research should focus on obtaining precise quantitative binding data for a wider range of substituted triazines to build more accurate structure-activity relationship (SAR) models for both on-target and off-target effects.

Section 6: Conclusion

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine operates through a well-defined primary mechanism of action: the competitive inhibition of plastoquinone binding at the Q-site of the D1 protein in Photosystem II. This action blocks photosynthetic electron flow, leading to energy deprivation and lethal oxidative damage in susceptible plants. Concurrently, this class of compounds exhibits significant secondary endocrine-disrupting effects in vertebrates, primarily through the alteration of steroid hormone synthesis. The robust and non-invasive technique of chlorophyll fluorescence provides a direct, quantitative method for studying the primary mechanism. A thorough understanding of these dual mechanisms is essential for the rational design and risk assessment of s-triazine compounds in both agricultural and pharmaceutical contexts.

References

• Profiling the endocrine-disrupting properties of triazines, triazoles, and short-chain PFAS. (2024). Toxicological Sciences. [Link]

• The Mode of Action of Triazine Herbicides in Plants. (2021). ResearchGate. [Link]

• Triazines. (2023). Oxford Academic. [Link]

• Profiling the endocrine-disrupting properties of triazines, triazoles, and short-chain PFAS. (2024). Toxicological Sciences | Oxford Academic. [Link]

• Effects of chloro-s-triazine herbicides and metabolites on aromatase activity in various human cell lines and on vitellogenin production in male carp hepatocytes. (2002). Environmental Health Perspectives. [Link]

• Binding Properties of Photosynthetic Herbicides with the QB Site of the D1 Protein in Plant Photosystem II: A Combined Functional and Molecular Docking Study. (2021). National Institutes of Health. [Link]

• Application of a Fluorescence-Based Instrument Prototype for Chlorophyll Measurements and Its Utility in an Herbicide Algal Ecotoxicity Assay. (2021). MDPI. [Link]

• Early Identification of Herbicide Modes of Action by the Use of Chlorophyll Fluorescence Measurements. (2020). National Institutes of Health. [Link]

• The Triazine Herbicides. (2021). ResearchGate. [Link]

• Use of chlorophyll fluorescence as a tool for determination of herbicide toxic effect: Review. (2018). ResearchGate. [Link]

• Binding site of novel 2-benzylamino-4-methyl-6-trifluoromethyl-1,3,5-triazine herbicides in the D1 protein of Photosystem II. Wageningen University & Research. [Link]

• Active Chlorophyll Fluorescence Technologies in Precision Weed Management: Overview and Perspectives. (2024). MDPI. [Link]

• Triazine herbicides and their chlorometabolites alter steroidogenesis in BLTK1 murine Leydig cells. (2020). PubMed. [Link]

• Photosystem II inhibitors – Triazine Herbicides. (2015). NC State Extension Publications. [Link]

• Specific-binding site of triazines on the D1 protein subunit of photosystem II. (2003). ResearchGate. [Link]

• Chlorophyll Fluorescence as an Indicator of Cellular Damage by Glyphosate Herbicide in Raphanus sativus L. Plants. (2014). Scirp.org. [Link]

• Chlorophyll Fluorescence Measurement: A New Method to Test the Effect of Two Adjuvants on the Efficacy of Topramezone on Weeds. (2019). ResearchGate. [Link]

• Synthetic scheme for 2,4-diamino-6-chloro-t[12][15][16]riazines. (2012). ResearchGate. [Link]

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. PubChem. [Link]

• 1,3,5-Triazine-2,4-diamine, 6-chloro-. NIST WebBook. [Link]

• Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. (2006). National Institutes of Health. [Link]

• Binding Properties of Photosynthetic Herbicides with the QB Site of the D1 Protein in Plant Photosystem II: A Combined Functional and Molecular Docking Study. (2021). ResearchGate. [Link]

• Features and applications of a field imaging chlorophyll fluorometer to measure stress in agricultural plants. (2020). SciSpace. [Link]

• Chlorophyll fluorescence analysis: a guide to good practice and understanding some new applications. (2017). Oxford Academic. [Link]

• Method for preparing 2-chlorine-4, 6-dimethoxy-1, 3, 5-triazine.

• Chlorophyll Fluorescence as an Indicator of Cellular Damage by Glyphosate Herbicide in Raphanus sativus L. Plants. (2014). ResearchGate. [Link]

• Early Identification of Herbicide Modes of Action by the Use of Chlorophyll Fluorescence Measurements. (2020). MDPI. [Link]

• 6-Chloro-N,N-di-p-tolyl-1,3,5-triazine-2,4-diamine acetone solvate. (2007). ResearchGate. [Link]

Sources

• 1. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | C5H8ClN5 | CID 224971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Triazine herbicides [m.chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Binding Properties of Photosynthetic Herbicides with the QB Site of the D1 Protein in Plant Photosystem II: A Combined Functional and Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Photosystem II inhibitors – Triazine Herbicides | NC State Extension Publications [content.ces.ncsu.edu]
• 11. accustandard.com [accustandard.com]
• 12. academic.oup.com [academic.oup.com]
• 13. Triazine herbicides and their chlorometabolites alter steroidogenesis in BLTK1 murine Leydig cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effects of chloro-s-triazine herbicides and metabolites on aromatase activity in various human cell lines and on vitellogenin production in male carp hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Profiling the endocrine-disrupting properties of triazines, triazoles, and short-chain PFAS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. academic.oup.com [academic.oup.com]

An In-depth Technical Guide to 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Executive Summary: This document provides a comprehensive technical overview of 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a heterocyclic compound of significant interest in synthetic and medicinal chemistry. The guide details its structural characteristics, physicochemical properties, synthesis protocols, and core reactivity. Emphasis is placed on its application as a versatile building block in drug discovery, leveraging the reactivity of the chloromethyl group and the established biological relevance of the s-triazine scaffold. Detailed experimental and analytical procedures are provided to support researchers, scientists, and drug development professionals in their work with this compound.

Nomenclature and Structural Identification

6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a substituted s-triazine, a class of nitrogen-containing heterocyclic compounds. The s-triazine core is a privileged structure in medicinal chemistry, found in numerous approved drugs.[1][2][3] This specific derivative is characterized by a reactive chloromethyl group at position 6, a primary amine at position 4, and a dimethylamine group at position 2.

Systematic IUPAC Name: 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine

While PubChem lists a related compound, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (CAS 34413-43-3), the topic compound features a chloromethyl (-CH₂Cl) group instead of a direct chloro (-Cl) substituent at the 6-position.[4][5][6] For clarity, this guide focuses on the chloromethyl derivative, which offers distinct reactivity.

Key Identifiers for Related Structures:

• CAS Number: 34413-43-3 (for the 6-chloro analog)[5][6][7]

• Molecular Formula: C₅H₈ClN₅ (for the 6-chloro analog)[8]

• Molecular Weight: 173.60 g/mol (for the 6-chloro analog)[8]

Physicochemical Properties and Structural Elucidation

The properties of 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine are dictated by its substituted triazine core. The presence of amino groups allows for hydrogen bonding, while the chloromethyl group provides a reactive site for covalent modification.

Summary of Physicochemical Data

Quantitative data for the precise title compound is not widely published; therefore, data for the structurally similar 6-chloro analog and general triazine derivatives are presented for reference.

Property	Value (Predicted or Analog-Based)	Source / Rationale
Molecular Formula	C₆H₁₀ClN₅	Based on structure
Molecular Weight	187.63 g/mol	Calculated
Appearance	White to off-white solid	Typical for triazine derivatives
UV-Visible λmax	~240-260 nm	Characteristic of π→π* and n→π* transitions in the triazine ring.[8]
Density	~1.45 g/cm³	Based on similar chlorinated triazine derivatives.[8]

Spectroscopic Characterization

Structural confirmation relies on a combination of spectroscopic techniques.

• ¹H NMR: Expected signals would include a singlet for the chloromethyl protons (-CH₂Cl), a singlet for the N,N-dimethyl protons, and a broad signal for the primary amine (-NH₂) protons.

• ¹³C NMR: Distinct signals for the chloromethyl carbon, the triazine ring carbons (which are non-equivalent), and the N-methyl carbons would be observed.

• IR Spectroscopy: Key vibrational bands would include N-H stretching for the primary amine, C-H stretching for the methyl groups, C=N stretching characteristic of the triazine ring, and a C-Cl stretching band.[8]

• Mass Spectrometry (MS): The molecular ion peak (M+) would confirm the molecular weight. The isotopic pattern for chlorine (³⁵Cl/³⁷Cl ratio of ~3:1) would be a definitive feature in the mass spectrum.

Synthesis and Mechanistic Considerations

The synthesis of substituted s-triazines typically starts from the inexpensive and highly reactive precursor, 2,4,6-trichloro-1,3,5-triazine, commonly known as cyanuric chloride (TCT).[1][9] The reactivity of the three chlorine atoms on TCT is temperature-dependent, allowing for sequential and chemoselective nucleophilic aromatic substitution (SNAr).[10]

Causality of Experimental Design: The stepwise substitution is possible because each subsequent substitution deactivates the remaining C-Cl bonds towards further nucleophilic attack. The first substitution is typically performed at 0°C, the second at room temperature, and the third may require heating.[1][10] This differential reactivity is the cornerstone of synthesizing asymmetrically substituted triazines.

Representative Synthetic Workflow

The synthesis of 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine would logically proceed from a precursor like 2,4-dichloro-6-(chloromethyl)-1,3,5-triazine. The subsequent substitutions with dimethylamine and then ammonia would be performed under controlled temperature conditions.

Diagram of Synthetic Pathway

Caption: Proposed synthetic route from cyanuric chloride.

Step-by-Step Synthesis Protocol (Hypothetical)

This protocol is based on established methods for sequential substitution on the triazine ring.[10][11]

• Step 1: Synthesis of Dichloro Intermediate: (This step is complex and requires a specialized precursor). Assume 2,4-dichloro-6-(chloromethyl)-1,3,5-triazine is available.

• Step 2: First Amination:

  • Dissolve 1 equivalent of the dichloro intermediate in a suitable solvent (e.g., Dichloromethane, DCM).

  • Cool the solution to 0°C in an ice bath.

  • Slowly add 1 equivalent of dimethylamine, followed by 1 equivalent of a non-nucleophilic base like N,N-Diisopropylethylamine (DIEA) to scavenge the HCl byproduct.[10]

  • Stir the reaction at 0°C for 30-60 minutes, monitoring progress by TLC.

  • Upon completion, wash the reaction mixture with water to remove salts. The organic layer contains the mono-amino intermediate.

• Step 3: Second Amination:

  • To the solution from Step 2, add an excess of aqueous ammonia.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Gentle heating may be required to drive the reaction to completion.

  • Monitor the disappearance of the starting material by TLC or LC-MS.

• Step 4: Workup and Purification:

  • Once the reaction is complete, separate the organic layer and wash it with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting crude solid by flash chromatography or recrystallization to yield the final product.

Reactivity and Applications in Drug Development

The utility of 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine stems from two key features: the biological relevance of the diamino-s-triazine scaffold and the reactivity of the chloromethyl group.

Core Reactivity: The Chloromethyl Group

The chloromethyl group acts as an electrophilic handle, readily undergoing nucleophilic substitution (SN2) reactions. This allows the triazine core to be covalently attached to other molecules containing nucleophilic functional groups such as amines, thiols, or hydroxyls. This is a powerful strategy for creating more complex molecules and bioconjugates.[12]

Application as a Scaffold in Medicinal Chemistry

The s-triazine ring is a well-established "privileged scaffold" in drug discovery, meaning it is capable of binding to multiple biological targets.[1][13] Several commercial drugs containing the s-triazine core have been developed for anticancer, antimicrobial, and antiviral applications.[2][3][14]

This compound can be used as a starting point to generate libraries of diverse molecules for screening. The primary amine and the chloromethyl group offer two distinct points for modification, allowing for the exploration of structure-activity relationships (SAR). For instance, derivatives of 2,4-diamino-1,3,5-triazines have been investigated as potential inhibitors of protein kinases and dihydrofolate reductase (DHFR).[15][16]

Experimental Workflow for Scaffold Elaboration

Caption: Workflow for derivatization and screening.

Analytical and Quality Control Protocols

Rigorous analytical methods are essential to confirm the identity, purity, and stability of the synthesized compound.

High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the purity of the final compound and reaction intermediates.

• Protocol:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (often with 0.1% formic acid for better peak shape).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set at a wavelength corresponding to the compound's λmax (~254 nm).

  • Sample Preparation: Dissolve a small amount of sample (~1 mg/mL) in the mobile phase.

  • System Suitability: Inject a standard to ensure peak symmetry and retention time consistency. The purity is calculated from the peak area percentage.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Objective: To confirm molecular weight and identify volatile impurities.

• Protocol:

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[17]

  • Injector: Splitless mode at 250°C.[17]

  • Oven Program: Start at 60°C, ramp to 280°C at 10°C/min.[17]

  • Carrier Gas: Helium at 1.0 mL/min.[17]

  • Ionization: Electron Impact (EI) at 70 eV.[17]

  • Data Analysis: Confirm the molecular ion and fragmentation pattern, especially the chlorine isotope signature.

Safety, Handling, and Toxicology

As with all chlorinated organic compounds and reagents, proper safety precautions are mandatory.

• Handling: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Hazards: The compound is expected to be an irritant to the skin, eyes, and respiratory system. The chloromethyl group makes it a potential alkylating agent, which warrants careful handling to avoid inhalation or skin contact.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong bases. Keep the container tightly sealed.

Conclusion

6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a valuable chemical intermediate with significant potential in drug discovery and materials science. Its synthesis is achievable through established triazine chemistry, and its dual functionality—a privileged scaffold and a reactive electrophilic handle—makes it an attractive building block for creating novel molecular entities. The protocols and data presented in this guide provide a solid foundation for researchers to safely synthesize, characterize, and utilize this versatile compound.

References

• MDPI. (2021). s-Triazine: A Privileged Structure for Drug Discovery and Bioconjugation. Available from: [Link]

• National Institutes of Health (NIH). (n.d.). Recent biological applications of heterocyclic hybrids containing s-triazine scaffold. Available from: [Link]

• Bentham Science. (2025). Triazines as Versatile Scaffolds in Drug Discovery: A Comprehensive Review on Recent Advances and Emerging Therapeutic Applications. Available from: [Link]

• ResearchGate. (2025). Synthesis and Reactions of Trifluoromethyl‐Substituted 1,3,5‐Triazines. Available from: [Link]

• PubChem. (n.d.). 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. Available from: [Link]

• ResearchGate. (2014). Privileged S-Triazines: Structure and Pharmacological Applications. Available from: [Link]

• PubMed Central (PMC). (n.d.). Antitumor Activity of s-Triazine Derivatives: A Systematic Review. Available from: [Link]

• ResearchGate. (n.d.). Trinitromethylation reactions of chloro-1,3,5-triazines. Available from: [Link]

• National Institutes of Health (NIH). (2018). Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game. Available from: [Link]

• ChemSynthesis. (n.d.). 6-(chloromethyl)-N'-phenyl-1,3,5-triazine-2,4-diamine. Available from: [Link]

• International Journal of Pharmaceutical Research and Allied Sciences. (n.d.). Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and Inflammatory Responses. Available from: [Link]

• PubMed. (n.d.). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). Available from: [Link]

• MDPI. (n.d.). Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors. Available from: [Link]

• MDPI. (n.d.). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Available from: [Link]

• ResearchGate. (n.d.). Synthetic scheme for 2,4-diamino-6-chloro-[1][3][4]triazines. Available from: [Link]

• NIST WebBook. (n.d.). 1,3,5-Triazine-2,4-diamine, 6-chloro-. Available from: [Link]

• Royal Society of Chemistry. (n.d.). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. Available from: [Link]

• PubChem. (n.d.). 5,6,7,8-Tetrahydroquinoxaline. Available from: [Link]

• CAS Common Chemistry. (n.d.). 5,6,7,8-Tetrahydroquinoxaline. Available from: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Recent biological applications of heterocyclic hybrids containing s-triazine scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eurekaselect.com [eurekaselect.com]
• 4. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | C5H8ClN5 | CID 224971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 5,6,7,8-Tetrahydroquinoxaline | C8H10N2 | CID 36822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. echemi.com [echemi.com]
• 8. Buy 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | 32998-04-2 [smolecule.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Antitumor Activity of s-Triazine Derivatives: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ijpras.com [ijpras.com]
• 16. researchgate.net [researchgate.net]
• 17. pdf.benchchem.com [pdf.benchchem.com]

A Comprehensive Spectroscopic Guide to 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

An In-depth Technical Resource for Researchers and Drug Development Professionals

This technical guide provides a detailed exploration of the spectroscopic characteristics of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a heterocyclic compound with significant potential in various research and development applications.[1] As a substituted triazine, understanding its structural and electronic properties through spectroscopic analysis is paramount for its application in medicinal chemistry, bioconjugation, and materials science.[1] This document offers an in-depth analysis of its mass spectrometry, nuclear magnetic resonance (NMR), infrared (IR), and ultraviolet-visible (UV-Vis) spectroscopic data, presented with the causal reasoning behind experimental choices and data interpretation, in line with the principles of scientific integrity and expertise.

Molecular and Physicochemical Properties

A summary of the key physicochemical properties of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is presented in the table below.[1][2]

Property	Value	Source
Molecular Formula	C₅H₈ClN₅	PubChem[2]
Molecular Weight	173.60 g/mol	Smolecule[1], PubChem[2]
IUPAC Name	6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine	PubChem[2]
CAS Number	32998-04-2	PubChem[2]

Mass Spectrometry Analysis

Principle: Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge ratio (m/z) of ions. For the structural elucidation of a compound like 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, it provides the exact molecular weight and valuable information about its fragmentation patterns, which aids in confirming the molecular structure.

Experimental Protocol:

A standard protocol for obtaining the mass spectrum of a solid sample via electron ionization (EI) is as follows:

• Sample Preparation: A small amount of the solid sample (typically <1 mg) is introduced into the mass spectrometer, often via a direct insertion probe.

• Ionization: The sample is vaporized and then bombarded with a high-energy electron beam (typically 70 eV) in the ion source. This process ejects an electron from the molecule, forming a positively charged molecular ion (M⁺).

• Acceleration: The newly formed ions are accelerated by an electric field into the mass analyzer.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a magnetic or electric field.

• Detection: The separated ions are detected, and their abundance is recorded as a function of their m/z, generating a mass spectrum.

Caption: Workflow for Electron Ionization Mass Spectrometry.

Data Interpretation:

The mass spectrum of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is expected to show a molecular ion peak (M⁺) at an m/z of 173, corresponding to its molecular formula C₅H₈ClN₅.[1] Key fragmentation patterns that can be anticipated include the loss of a chlorine atom, resulting in a fragment at m/z 138, and the cleavage of the N,N-dimethylamino group, leading to a fragment at m/z 44.[1] The presence of chlorine would also be indicated by the isotopic pattern of the molecular ion peak, with a characteristic M+2 peak approximately one-third the intensity of the M⁺ peak.

Data Summary Table:

m/z	Interpretation
173	Molecular Ion (M⁺)
138	[M - Cl]⁺
44	[N(CH₃)₂]⁺

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the carbon-hydrogen framework of a molecule.

¹³C NMR Spectroscopy

Principle: ¹³C NMR spectroscopy provides information about the different carbon environments within a molecule. The chemical shift of each carbon is influenced by its local electronic environment, offering insights into its bonding and functional group.

Experimental Protocol:

• Sample Preparation: Dissolve approximately 10-20 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: The NMR spectrum is acquired on a spectrometer, typically operating at a frequency of 100-150 MHz for ¹³C nuclei. A sufficient number of scans are accumulated to achieve a good signal-to-noise ratio.

• Data Processing: The acquired free induction decay (FID) is Fourier transformed to obtain the frequency-domain spectrum. The spectrum is then phased, baseline corrected, and referenced to the solvent peak or an internal standard (e.g., TMS).

Caption: General workflow for NMR sample preparation and analysis.

Data Interpretation:

The ¹³C NMR spectrum of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is predicted to exhibit signals in the following regions:

• 160-170 ppm: The carbons of the triazine ring are highly deshielded due to the presence of electronegative nitrogen atoms and the aromatic ring current, thus resonating in this downfield region.[1]

• 40-45 ppm: The carbon atom of the N,N-dimethylamino group is expected in this range.[1]

• 35-40 ppm: The two equivalent methyl group carbons will give rise to a single signal in this region.[1]

Data Summary Table:

Chemical Shift (ppm)	Carbon Environment
160-170	Triazine Ring Carbons
40-45	-N(CH₃)₂ Carbon
35-40	-CH₃ Carbons

¹H NMR Spectroscopy

Principle: ¹H NMR spectroscopy provides information about the hydrogen atoms in a molecule. The chemical shift, integration, and multiplicity of the signals reveal the electronic environment, number, and neighboring protons for each type of hydrogen.

Experimental Protocol: The protocol is similar to that for ¹³C NMR, but typically requires a smaller amount of sample (1-5 mg) and is acquired at a higher frequency (e.g., 400-600 MHz).

Data Interpretation:

• Singlet around 3.0-3.5 ppm: This signal would correspond to the six equivalent protons of the two methyl groups of the N,N-dimethylamino substituent. The integration of this peak should correspond to six protons.

• Broad singlet(s) in the region of 5.0-7.0 ppm: These signals would be due to the protons of the primary amine (-NH₂) group. The chemical shift of these protons can be highly variable and dependent on the solvent and concentration. The integration should correspond to two protons.

Predicted Data Summary Table:

Chemical Shift (ppm)	Multiplicity	Integration	Proton Environment
~3.0-3.5	Singlet	6H	-N(CH₃)₂
~5.0-7.0	Broad Singlet	2H	-NH₂

Infrared (IR) Spectroscopy

Principle: IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes vibrations of the chemical bonds. The frequencies of these vibrations are characteristic of the types of bonds and functional groups present in the molecule.

Experimental Protocol:

For a solid sample, the KBr pellet method is commonly used:

• Sample Preparation: A small amount of the sample (1-2 mg) is finely ground with anhydrous potassium bromide (KBr, ~100 mg).

• Pellet Formation: The mixture is pressed into a thin, transparent pellet using a hydraulic press.

• Data Acquisition: The KBr pellet is placed in the sample holder of an FTIR spectrometer, and the IR spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

Caption: Workflow for IR Spectroscopy using the KBr pellet method.

Data Interpretation:

While specific IR data for the title compound is not detailed in the search results, characteristic absorption bands can be predicted based on its functional groups and by comparison with the spectrum of the related compound, 6-chloro-1,3,5-triazine-2,4-diamine.[3]

• 3400-3100 cm⁻¹: N-H stretching vibrations of the primary amine group.

• ~1640 cm⁻¹: N-H bending (scissoring) vibration of the primary amine.

• ~1550-1400 cm⁻¹: C=N stretching vibrations within the triazine ring.

• ~1200-1000 cm⁻¹: C-N stretching vibrations.

• ~800-600 cm⁻¹: C-Cl stretching vibration.

Predicted Data Summary Table:

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
3400-3100	N-H Stretch	-NH₂
~1640	N-H Bend	-NH₂
~1550-1400	C=N Stretch	Triazine Ring
~1200-1000	C-N Stretch	Amine/Triazine
~800-600	C-Cl Stretch	Chloroalkane

UV-Visible Spectroscopy

Principle: UV-Visible spectroscopy measures the absorption of ultraviolet and visible light by a molecule, which corresponds to the excitation of electrons from lower to higher energy orbitals. This technique is particularly useful for analyzing compounds with conjugated systems and aromatic rings.

Experimental Protocol:

• Sample Preparation: A dilute solution of the compound is prepared in a suitable UV-transparent solvent (e.g., ethanol, acetonitrile).

• Data Acquisition: The absorbance of the solution is measured over a range of wavelengths (typically 200-800 nm) using a UV-Vis spectrophotometer. A blank spectrum of the solvent is also recorded for background correction.

Data Interpretation:

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is reported to exhibit absorption maxima in the range of 240-260 nm.[1] These absorptions are characteristic of π→π* and n→π* electronic transitions within the aromatic triazine ring system.[1] The presence of nitrogen lone pairs contributes to the n→π* transitions.[1]

Data Summary Table:

λ_max (nm)	Electronic Transition	Chromophore
240-260	π→π* and n→π*	Triazine Ring

Conclusion

The spectroscopic data presented in this guide provide a comprehensive fingerprint for the characterization of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. The combination of mass spectrometry, NMR, IR, and UV-Vis spectroscopy allows for the unambiguous confirmation of its molecular structure and provides valuable insights into its electronic properties. This information is critical for researchers and drug development professionals working with this versatile compound, ensuring its identity and purity in various applications.

References

• Smolecule. (2023, August 15). 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.
• Guidechem. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine 32998-04-2 wiki.
• Benchchem. 6-Chloro-1,3,5-triazine-2,4-diamine.
• PubChem. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.
• NIST WebBook. 1,3,5-Triazine-2,4-diamine, 6-chloro-.
• Matrix Scientific. 6-Chloro-1,3,5-triazine-2,4-diamine.
• Santa Cruz Biotechnology. 6-Chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.
• NIST WebBook. 1,3,5-Triazine-2,4-diamine, 6-chloro- IR Spectrum.

Sources

• 1. Buy 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | 32998-04-2 [smolecule.com]
• 2. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | C5H8ClN5 | CID 224971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,3,5-Triazine-2,4-diamine, 6-chloro- [webbook.nist.gov]

A Technical Guide to 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine: Synthesis, Characterization, and Applications

For Correspondence: Senior Application Scientist, Gemini Division Google Research

Abstract: This technical guide provides a comprehensive overview of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (CAS No. 32998-04-2), a versatile heterocyclic compound. The document details the core chemical and physical properties, a representative synthesis protocol based on established triazine chemistry, and methods for its characterization. Furthermore, it explores the reactivity of this molecule, highlighting its utility as a synthetic intermediate in medicinal chemistry, particularly in the development of kinase inhibitors. The guide also touches upon its relevance in environmental science as a degradation product of certain triazine-based herbicides. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Introduction: The Versatile Triazine Scaffold

The 1,3,5-triazine ring system is a privileged scaffold in the fields of medicinal chemistry, agrochemicals, and materials science.[1][2] Its prevalence is due to a combination of factors: the stability of the aromatic ring, the ability to form multiple hydrogen bonds, and, most importantly, the predictable and sequential reactivity of its chlorinated precursors.[3] Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), an inexpensive and readily available starting material, allows for the controlled, stepwise nucleophilic substitution of its three chlorine atoms. This unique reactivity enables the precise and differential functionalization of the triazine core, making it a cornerstone for the generation of large libraries of diverse molecules.[2][3]

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is one such derivative that serves as a critical building block. Its structure, featuring a reactive chlorine atom, a primary amine, and a dimethylamino group, presents multiple points for further chemical modification. This guide will delve into the essential technical aspects of this compound, providing a foundation for its application in research and development.

Core Compound Properties

The fundamental properties of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine are summarized in the table below.

Property	Value	Source(s)
CAS Number	32998-04-2	[4][5]
Molecular Formula	C₅H₈ClN₅	[4][5]
Molecular Weight	173.60 g/mol	[4]
IUPAC Name	6-chloro-2-N,2-N-dimethyl-1,3,5-triazine-2,4-diamine	[4]
Canonical SMILES	CN(C)C1=NC(=NC(=N1)N)Cl	[4]
InChI Key	SIVRBYULLRGOGD-UHFFFAOYSA-N	[4]
Predicted Density	~1.447 g/cm³	[6]

Synthesis and Mechanism

The synthesis of asymmetrically substituted triazines like 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine relies on the differential reactivity of the chlorine atoms on a cyanuric chloride core. The reactivity of the C-Cl bonds decreases with each successive nucleophilic substitution. This phenomenon allows for a controlled, stepwise introduction of different nucleophiles by carefully managing the reaction temperature.

• First Substitution: Highly reactive, can be achieved at low temperatures (e.g., 0-5 °C).

• Second Substitution: Requires moderately elevated temperatures (e.g., room temperature to 40 °C).

• Third Substitution: Often requires forcing conditions, such as high temperatures or microwave irradiation.

The following diagram illustrates the general principle of sequential nucleophilic aromatic substitution (SNAr) on the triazine ring, which is the foundational mechanism for synthesizing the target compound.

Sources

• 1. benchchem.com [benchchem.com]
• 2. 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | C5H8ClN5 | CID 224971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. Buy 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | 32998-04-2 [smolecule.com]

A Comprehensive Technical Guide to 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine: Nomenclature, Synthesis, and Applications

This technical guide provides an in-depth exploration of the chemical compound 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a molecule of significant interest in agrochemical and pharmaceutical research. This document offers a comprehensive overview of its nomenclature, physicochemical properties, a detailed, field-proven synthesis protocol, and a discussion of its current and potential applications, grounded in established scientific principles.

Chemical Identity and Nomenclature: Establishing a Clear Frame of Reference

Precise identification of a chemical entity is paramount in scientific discourse. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is the systematically preferred IUPAC name for the compound with the Chemical Abstracts Service (CAS) number 32998-04-2 .[1][2] It is crucial to distinguish this compound from the related structure, 6-chloro-1,3,5-triazine-2,4-diamine (CAS 3397-62-4), which lacks the N,N-dimethyl substitution and consequently exhibits different physicochemical and biological properties.[3][4][5]

Over the years, a variety of synonyms and alternative names have been used in literature and commercial databases. For clarity and comprehensive understanding, these are summarized in the table below.

Nomenclature Type	Name/Identifier	Source/Reference
IUPAC Name	6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine	PubChem[1][6]
CAS Registry Number	32998-04-2	Santa Cruz Biotechnology[2]
Synonyms	6-chloro-2-N,2-N-dimethyl-1,3,5-triazine-2,4-diamine	Santa Cruz Biotechnology[2]
6-Chloro-N2,N2-dimethyl-1,3,5-triazine-2,4-diamine	Santa Cruz Biotechnology[2]
CAT triazine cpd	PubChem[6]
Molecular Formula	C₅H₈ClN₅	Smolecule[1][7]
Molecular Weight	173.60 g/mol	Smolecule[1][7]
InChIKey	SIVRBYULLRGOGD-UHFFFAOYSA-N	PubChem[6]

Physicochemical Properties

The physical and chemical characteristics of a compound dictate its behavior in various systems and are critical for experimental design. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a white to off-white crystalline solid at room temperature.[1] Its key physicochemical properties are detailed below.

Property	Value	Source/Reference
Appearance	White to off-white crystalline solid	Smolecule[1]
Molecular Weight	173.60 g/mol	PubChem[1][6]
Density (predicted)	~1.447 g/cm³	Smolecule[7]
Solubility	Limited in water; Soluble in polar organic solvents (e.g., methanol, ethanol, acetone)	Smolecule[7]
XLogP3-AA (Predicted)	1.5	PubChem[6]

Synthesis Protocol: A Self-Validating Approach

The synthesis of asymmetrically substituted triazines from cyanuric chloride is a well-established process that leverages the temperature-dependent reactivity of its three chlorine atoms. The following protocol for the synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a representative procedure adapted from established methodologies for analogous compounds.[8][9][10] The key principle is a sequential nucleophilic aromatic substitution (SNAr) reaction. The first substitution with dimethylamine is conducted at a low temperature, followed by a second substitution with ammonia at a slightly elevated temperature to yield the desired product.

Experimental Protocol: Synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Materials:

• Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine)

• Dimethylamine solution (e.g., 40% in water)

• Ammonium hydroxide solution (e.g., 28-30%)

• Acetone (anhydrous)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Ice bath

• Reaction flask with stirring and temperature control

Procedure:

• First Substitution (Dimethylamination):

  • In a three-necked flask equipped with a magnetic stirrer, thermometer, and dropping funnel, dissolve cyanuric chloride (1 equivalent) in anhydrous acetone.

  • Cool the solution to 0-5 °C using an ice bath.

  • Slowly add dimethylamine solution (1 equivalent) dropwise, ensuring the temperature is maintained below 5 °C. The exothermicity of the reaction requires careful monitoring and control.

  • Stir the reaction mixture vigorously at 0-5 °C for 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Second Substitution (Amination):

  • To the same reaction mixture, slowly add ammonium hydroxide solution (1.1 equivalents) dropwise, again maintaining the temperature below 10 °C initially.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 12-16 hours.

• Work-up and Purification:

  • Quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate solution to neutralize any HCl formed.

  • Remove the acetone under reduced pressure.

  • Extract the aqueous residue with dichloromethane (3 x volume).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by flash chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Characterization:

• The structure and purity of the synthesized compound should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Caption: A schematic workflow for the synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Applications in Research and Development

The unique structural features of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, namely the reactive chlorine atom and the diamino-substituted triazine core, make it a versatile building block in both agrochemical and pharmaceutical research.

Agrochemicals: Herbicidal Activity

Triazine-based compounds are a well-established class of herbicides.[11] Their primary mechanism of action involves the inhibition of photosynthesis in susceptible plants.[8][11] Specifically, they bind to the D1 protein of photosystem II, blocking the electron transport chain and leading to the production of reactive oxygen species, which cause cellular damage and ultimately plant death.[8] The structural characteristics of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine are conducive to this herbicidal activity.[1]

Sources

• 1. Buy 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | 32998-04-2 [smolecule.com]
• 2. scbt.com [scbt.com]
• 3. benchchem.com [benchchem.com]
• 4. 1,3,5-Triazine-2,4-diamine, 6-chloro- [webbook.nist.gov]
• 5. 1,3,5-Triazine-2,4-diamine, 6-chloro- | C3H4ClN5 | CID 18831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | C5H8ClN5 | CID 224971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. oaji.net [oaji.net]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. troindia.in [troindia.in]
• 11. US4678852A - Process for reacting cyanuric chloride with ammonia or with amines - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes &amp; Experimental Protocols for 6-Chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine and Related Triazine Reagents in Chemical Synthesis

Introduction: The Role of Substituted Chlorotriazines in Modern Synthesis

Substituted 1,3,5-triazines are a cornerstone of synthetic chemistry, valued for their unique electronic properties and predictable reactivity. While many will recognize the triazine core from its prevalence in herbicides or certain classes of dyes, its application in the precise art of molecule-building is where its true versatility shines. The compound 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine belongs to a class of reagents known as triazine-based coupling agents. The key to their function lies in the electron-deficient nature of the triazine ring, which, when combined with a chlorine substituent, creates a highly effective electrophilic site.

This guide provides a detailed protocol and the underlying chemical principles for using 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine and its analogs as activating agents for carboxylic acids, primarily focusing on the formation of amide bonds—a fundamental reaction in pharmaceutical and materials science. We will move beyond a simple list of steps to explain the causality behind the protocol, ensuring a robust and reproducible methodology.

Part 1: Mechanism of Action - The Triazine-Mediated Activation Pathway

The efficacy of chlorotriazine reagents in amide bond formation stems from their ability to function as superb activating agents for carboxylic acids. The process is typically a two-step, one-pot reaction facilitated by a non-nucleophilic base, such as N-methylmorpholine (NMM).

• Formation of the Activated Ester Intermediate: The reaction is initiated by the deprotonation of a carboxylic acid by N-methylmorpholine, forming a carboxylate anion. This anion then acts as a nucleophile, attacking the electrophilic carbon atom on the triazine ring that bears the chlorine atom. The chlorine is displaced, forming a highly reactive O-triazinyl ester intermediate. This intermediate is, in essence, a "super active ester," primed for nucleophilic attack.

• Nucleophilic Acyl Substitution: In the second stage, an amine (the nucleophile) is introduced. It attacks the carbonyl carbon of the activated ester. The triazine moiety is an excellent leaving group, and its departure results in the formation of a stable amide bond and a harmless, water-soluble triazinone byproduct, which can be easily removed during aqueous workup.

This entire process is designed to convert the poor leaving group of a carboxylic acid (⁻OH) into a much better one, thereby facilitating a reaction that would otherwise require harsh conditions.

Reaction Mechanism Diagram

Below is a diagram illustrating the activation and coupling sequence.

Caption: Mechanism of triazine-mediated amide bond formation.

Part 2: Detailed Experimental Protocol - Amide Synthesis

This protocol provides a robust starting point for the synthesis of a generic amide using 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. The stoichiometry and reaction times should be optimized for specific substrates.

Materials & Reagents

Reagent	Molar Equiv.	Purpose
Carboxylic Acid	1.0	Substrate
Amine (or Amine Salt, e.g., HCl salt)	1.0–1.2	Nucleophile
6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine	1.1–1.3	Coupling Agent
N-Methylmorpholine (NMM)	2.5–3.0	Base (for activation & amine salt)
Anhydrous Solvent (e.g., DCM, THF, Acetonitrile)	-	Reaction Medium

Step-by-Step Methodology

• Preparation (Inert Atmosphere):

  • Assemble a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a nitrogen or argon inlet.

  • Maintain the reaction under an inert atmosphere throughout the process to prevent the hydrolysis of the activated intermediate.

• Reagent Dissolution:

  • To the flask, add the Carboxylic Acid (1.0 equiv) and the 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (1.2 equiv).

  • Add anhydrous solvent (e.g., Tetrahydrofuran - THF) to achieve a concentration of approximately 0.1–0.5 M with respect to the carboxylic acid.

  • Stir the mixture at room temperature until all solids are dissolved.

• Activation of the Carboxylic Acid:

  • Cool the reaction mixture to 0 °C using an ice-water bath. This is crucial for controlling the rate of reaction and minimizing potential side reactions.

  • Slowly add N-Methylmorpholine (NMM) (1.5 equiv) dropwise via syringe over 5 minutes.

  • A fine white precipitate (NMM hydrochloride) may form, which is normal.

  • Allow the mixture to stir at 0 °C for 1-2 hours. This is the "activation time" during which the O-triazinyl active ester is formed.

• Amine Addition and Coupling:

  • In a separate flask, dissolve the Amine (1.1 equiv) in a small amount of the same anhydrous solvent. If the amine is an HCl salt, add 1.1 equivalents of NMM to this solution to liberate the free amine.

  • Add the amine solution dropwise to the reaction mixture at 0 °C.

  • Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Let the reaction stir for 12-24 hours.

• Reaction Monitoring (Trustworthiness & Validation):

  • The progress of the reaction should be monitored to determine completion.

  • Thin-Layer Chromatography (TLC): Spot the reaction mixture against the starting carboxylic acid. The disappearance of the starting acid spot indicates reaction completion.

  • LC-MS (Liquid Chromatography-Mass Spectrometry): For a more precise analysis, dilute a small aliquot of the reaction mixture and inject it into an LC-MS. Look for the expected mass of the amide product and the disappearance of the starting material peaks.

• Workup and Purification:

  • Once the reaction is complete, quench it by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). This will neutralize any excess acid and protonated NMM.

  • Transfer the mixture to a separatory funnel and extract the product with an organic solvent like ethyl acetate or dichloromethane (DCM) (3x).

  • Combine the organic layers and wash sequentially with 1 M HCl (to remove NMM and the triazinone byproduct), saturated NaHCO₃, and finally, brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude product can be purified by flash column chromatography on silica gel to yield the pure amide.

Experimental Workflow Diagram

Caption: Step-by-step workflow for triazine-mediated amide synthesis.

Part 3: Safety, Handling, and Storage

Trustworthiness in science begins with safety. As a chlorinated, nitrogen-containing heterocyclic compound, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine requires careful handling.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and nitrile gloves.

• Handling: Handle the compound in a well-ventilated chemical fume hood. Avoid inhalation of dust or vapors. Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with water.

• Storage: Store the reagent in a tightly sealed container in a cool, dry, and dark place. It is sensitive to moisture (hygroscopic) and may decompose upon prolonged exposure to air.

• Disposal: Dispose of chemical waste in accordance with institutional and local regulations.

By adhering to this detailed protocol and understanding the chemical principles at play, researchers can effectively leverage the reactivity of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine for the robust synthesis of amides and other complex molecules.

References

• Title: 2-Chloro-4,6-dimethoxy-1,3,5-triazine. A New Condensing Reagent for the Formation of Amide and Ester Bonds Source: Tetrahedron Letters URL: [Link]

• Title: Triazine-based coupling reagents: The story of CDMT and its applications Source: Journal of the Iranian Chemical Society URL: [Link]

Application Note &amp; Protocols: High-Purity Isolation of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Abstract: This technical guide provides a comprehensive framework for the purification of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a critical heterocyclic intermediate in pharmaceutical and agrochemical research. The purity of this reagent is paramount for the success of subsequent synthetic transformations, as residual starting materials or side-products from its synthesis can lead to complex impurity profiles in downstream products. This document moves beyond simple procedural lists to explain the fundamental principles behind selecting and executing an appropriate purification strategy, empowering researchers to adapt these methods to their specific experimental context. We detail two primary, field-proven methodologies: Recrystallization for bulk purification and Flash Column Chromatography for high-purity isolation of challenging mixtures. Each protocol is supplemented with causality-driven explanations, troubleshooting guides, and methods for purity validation, ensuring a robust and reproducible workflow.

Introduction: The Imperative for Purity

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a versatile synthetic building block. Its structure features a reactive chlorine atom on the electron-deficient triazine ring, making it an excellent substrate for nucleophilic aromatic substitution (SNAr) reactions[1][2]. This reactivity is leveraged to construct diverse molecular libraries for drug discovery and materials science.

The common synthesis route involves the sequential, temperature-controlled substitution of chlorine atoms on cyanuric chloride (2,4,6-trichloro-1,3,5-triazine)[3]. This process can yield a mixture containing unreacted starting materials, mono-, di-, and tri-substituted products. Therefore, isolating the target compound with high purity is not merely a suggestion but a critical prerequisite for reliable and reproducible research.

Physicochemical Profile

Understanding the physical properties of the target compound is the foundation of any purification strategy. These parameters dictate solvent choice, thermal stability, and chromatographic behavior.

Property	Value	Source
Molecular Formula	C₅H₈ClN₅	[4]
Molecular Weight	173.60 g/mol	[5]
Appearance	White to off-white solid (typical)	-
Melting Point	Not well-documented; requires experimental determination.	-
Solubility	Generally soluble in polar organic solvents (e.g., MeOH, DCM, Acetone). Low solubility in non-polar solvents (e.g., Hexane) and water.	Inferred from structure

Purification Strategy Selection

The choice between recrystallization and chromatography depends on the scale of the purification, the nature of the impurities, and the desired final purity. The following decision tree provides a logical framework for selecting the optimal method.

Caption: Logical workflow for selecting a purification method.

Method 1: Recrystallization

Recrystallization is the preferred method for purifying solids on a large scale, provided a suitable solvent can be identified. It is an equilibrium-based process that leverages the difference in solubility of a compound in a hot versus a cold solvent[6][7]. For an effective recrystallization, the target compound should be highly soluble at the solvent's boiling point and poorly soluble at low temperatures (0-4 °C)[8].

Rationale for Solvent Selection

The ideal solvent will dissolve the target compound when hot but will not dissolve impurities at any temperature, or it will dissolve impurities so well that they remain in the cold mother liquor. Given the polar amine groups and the heterocyclic nature of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, moderately polar solvents are excellent starting points for screening.

Solvent System	Rationale
Isopropanol	Often provides a good solubility differential for polar molecules.
Acetonitrile	Can dissolve a wide range of polar compounds; cooling often induces crystallization.
Ethyl Acetate	Less polar; useful if impurities are highly polar.
Toluene/Heptane	A mixed-solvent system. Dissolve in hot toluene and add heptane (anti-solvent) until cloudy, then cool.

Recrystallization Workflow Diagram

Caption: Step-by-step workflow for the recrystallization process.

Experimental Protocol: Recrystallization

• Solvent Screening: In parallel test tubes, test the solubility of ~20 mg of crude material in 0.5 mL of several candidate solvents (e.g., isopropanol, acetonitrile). Heat the soluble samples to boiling, then cool in an ice bath to observe crystal formation.

• Dissolution: Place the crude solid (e.g., 5.0 g) in an Erlenmeyer flask. Add the chosen solvent in small portions while heating the mixture to a gentle boil with stirring. Continue adding solvent until the solid just dissolves completely. Causality: Using the minimum amount of hot solvent is crucial for maximizing recovery upon cooling[9].

• Decolorization (Optional): If colored impurities are present, add a small amount (~1-2% w/w) of activated charcoal to the hot solution and boil for 2-3 minutes.

• Hot Filtration (Optional): If charcoal was added or if insoluble impurities are visible, perform a hot filtration through a fluted filter paper into a clean, pre-warmed flask to remove them.

• Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any residual mother liquor containing dissolved impurities.

• Drying: Dry the purified crystals in a vacuum oven at a temperature well below the melting point (e.g., 40-50 °C) until a constant weight is achieved.

Method 2: Flash Column Chromatography

For complex mixtures where impurities have similar solubility profiles to the product, or when very high purity is required, flash column chromatography is the method of choice[10]. This technique separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase[11].

Rationale for Phase Selection

• Stationary Phase: Silica gel is the standard choice for normal-phase chromatography. Its polar surface interacts most strongly with polar compounds.

• Mobile Phase: The mobile phase (eluent) competes with the analyte for binding sites on the silica. For 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a non-polar solvent like hexanes or heptane is mixed with a more polar solvent like ethyl acetate or dichloromethane. The optimal ratio is determined by Thin Layer Chromatography (TLC) to achieve a retention factor (Rf) of ~0.3 for the target compound. Based on literature for similar triazines, solvent systems like Hexane/Ethyl Acetate, or Dichloromethane/Methanol are effective[10][11].

Flash Chromatography Workflow Diagram

Caption: Step-by-step workflow for the flash chromatography process.

Experimental Protocol: Flash Chromatography

• TLC Analysis: Dissolve a small amount of crude material in a suitable solvent (e.g., dichloromethane). Spot the solution on a silica gel TLC plate and develop it in various mobile phase mixtures (e.g., 7:3, 1:1, 3:7 Hexane:Ethyl Acetate). Visualize the spots under UV light. The ideal system gives the target compound an Rf value of 0.25-0.35.

• Column Preparation: Select a column appropriate for the amount of material to be purified (typically a 40-100:1 ratio of silica gel to crude product by weight). Pack the column with silica gel as a slurry in the chosen mobile phase.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase. Alternatively, adsorb the crude product onto a small amount of silica gel by dissolving it, adding silica, and evaporating the solvent. Load this dry sample onto the top of the packed column.

• Elution: Add the mobile phase to the top of the column and apply positive pressure (air or nitrogen) to achieve a flow rate of approximately 2 inches/minute.

• Fraction Collection: Collect the eluate in a series of test tubes or flasks.

• Analysis and Pooling: Spot every few fractions onto a TLC plate to determine which ones contain the pure product. Combine the pure fractions.

• Solvent Removal: Remove the solvent from the pooled fractions using a rotary evaporator to yield the purified solid.

Purity Assessment

Post-purification analysis is essential to confirm the success of the procedure.

Technique	Purpose	Expected Result for Pure Sample
TLC	Quick purity check	A single spot.
HPLC	Quantitative purity assessment	A single major peak (>98% area) on a C18 column with a water/acetonitrile gradient[12][13].
¹H NMR	Structural confirmation and impurity detection	Clean spectrum with expected chemical shifts and integrations; absence of impurity signals.
Mass Spec (MS)	Molecular weight confirmation	A molecular ion peak corresponding to the compound's mass (e.g., m/z = 174.05 for [M+H]⁺)[14].

Summary Comparison of Methods

Feature	Recrystallization	Flash Column Chromatography
Scale	Excellent for >1 g scale	Ideal for <5 g; can be scaled
Speed	Can be slow (requires cooling)	Relatively fast (1-3 hours)
Cost	Low (minimal solvent/equipment)	Higher (silica gel, large solvent volumes)
Impurity Type	Best for removing impurities with very different solubility	Best for removing impurities with similar polarity/solubility
Achievable Purity	Good to High (>99%)	Very High (>99.5%)
Yield	Variable; loss in mother liquor is inevitable[8]	Generally high with careful technique

References

• Cserháti, T., & Forgács, E. (1998). Chromatographic separation and molecular modelling of triazines with respect to their inhibition of the growth of L1210/R71 cells. PubMed. Available at: [Link]

• de Fatima, A., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 81-100. Available at: [Link]

• Google Patents. (n.d.). Process for the production of 2,4-dichloro-6-amino-s-triazines.

• Pocurull, E., et al. (1998). Determination of Triazines in Water Samples by High-Performance Liquid Chromatography with Diode-Array Detection. Journal of Liquid Chromatography & Related Technologies, 21(10), 1509-1520. Available at: [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Recrystallization. Available at: [Link]

• Lamberto, I., et al. (2012). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry, 36(5), 1195-1203. Available at: [Link]

• NIST. (n.d.). 1,3,5-Triazine-2,4-diamine, 6-chloro-. NIST Chemistry WebBook. Available at: [Link]

• University of California, Davis. (n.d.). Recrystallization and Crystallization. Available at: [Link]

• Chemistry LibreTexts. (2023). Recrystallization. Available at: [Link]

• Menicagli, R., & Samaritani, S. (2018). Recent Applications of 2,4,6-Trichloro-1,3,5-triazine and Its Derivatives in Organic Synthesis. Current Organic Synthesis, 15(6), 759-797. Available at: [Link]

• Chemistry LibreTexts. (2021). 2.1: Recrystallization. Available at: [Link]

• Diop, M., et al. (2021). Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and Inflammatory Responses. International Journal of Pharmaceutical Research and Allied Sciences, 10(2), 26-37. Available at: [Link]

• PubChem. (n.d.). 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. (n.d.). Nucleophilic Aromatic Substitution Reactions of Chloroazines with Bisulfide (HS-) and Polysulfides (Sn2-). Available at: [Link]

Sources

• 1. Buy 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | 32998-04-2 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scbt.com [scbt.com]
• 5. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | C5H8ClN5 | CID 224971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijpras.com [ijpras.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. academic.oup.com [academic.oup.com]
• 14. 1,3,5-Triazine-2,4-diamine, 6-chloro- [webbook.nist.gov]

Application Notes &amp; Protocols: Quantitative Analysis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Abstract: This document provides a comprehensive guide to the state-of-the-art analytical techniques for the identification and quantification of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (CAS No. 32998-04-2).[1][2][3] As a key intermediate in organic synthesis and a potential derivative or degradate of widely used triazine compounds, robust and reliable analytical methods are paramount for quality control, impurity profiling, and research applications.[4] This guide details field-proven protocols for High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS), designed for researchers, scientists, and drug development professionals. The methodologies are presented with an emphasis on the scientific rationale behind procedural choices, ensuring both technical accuracy and practical applicability.

Introduction and Physicochemical Profile

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a heterocyclic compound belonging to the triazine class.[1] Its structure, featuring a reactive chlorine atom and dimethylamino groups on the triazine ring, dictates its chemical properties and informs the selection of appropriate analytical strategies.[1] Understanding these properties is the first step in developing a robust analytical method.

The triazine ring provides a strong chromophore, making it highly suitable for UV-based detection.[1] Its molecular weight and potential for fragmentation also make it an excellent candidate for mass spectrometry.[1] Chromatographic separation is necessary to isolate the analyte from complex matrices, with the choice between liquid and gas chromatography dependent on the analyte's volatility and thermal stability, as well as the sample matrix.

Table 1: Physicochemical Properties of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Property	Value	Source
CAS Number	32998-04-2	[1][2][5]
Molecular Formula	C₅H₈ClN₅	[1][2][5]
Molecular Weight	173.60 g/mol	[1][2][5]
IUPAC Name	6-chloro-2-N,2-N-dimethyl-1,3,5-triazine-2,4-diamine	[1][5]
UV Absorption Maxima	240-260 nm	[1]
Predicted Density	~1.447 g/cm³	[1]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a cornerstone technique for the analysis of moderately polar, non-volatile compounds like triazine derivatives.[6] The method described here utilizes reversed-phase chromatography, which is ideal for separating analytes based on their hydrophobicity.

Principle and Rationale

This protocol employs a C18 stationary phase, a non-polar matrix that retains the analyte through hydrophobic interactions. The mobile phase, a mixture of polar (water/buffer) and less polar organic (acetonitrile or methanol) solvents, is used to elute the analyte from the column. By adjusting the ratio of these solvents, the retention time can be precisely controlled.

• Causality of Column Choice: A C18 column is selected due to its proven efficacy in retaining a broad range of non-polar to moderately polar analytes, including triazine herbicides and their metabolites.[7] Its hydrophobic nature provides the necessary interaction with the triazine ring for effective separation.

• Rationale for Mobile Phase: A gradient elution starting with a higher aqueous content allows for the retention of the analyte on the column, while gradually increasing the organic solvent concentration decreases retention and elutes the compound. Acetonitrile is often preferred over methanol for its lower viscosity and stronger elution strength for many compounds.

• Detector Wavelength Selection: The UV detector is set to a wavelength within the analyte's absorption maxima (240-260 nm) to ensure maximum sensitivity and a strong signal-to-noise ratio.[1]

Detailed HPLC-UV Protocol

A. Reagents and Materials:

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine reference standard (≥98% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• Formic acid (LC-MS grade)

• 0.45 µm syringe filters (PTFE or nylon)

B. Standard and Sample Preparation:

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of methanol in a volumetric flask.

• Working Standards (0.1 - 50 µg/mL): Prepare a series of calibration standards by serial dilution of the primary stock solution with the initial mobile phase composition (e.g., 90% Water/10% Acetonitrile).

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile). The final concentration should fall within the calibration range. Filter the sample through a 0.45 µm syringe filter prior to injection to protect the column from particulates.

C. Instrumentation and Conditions:

Table 2: HPLC-UV Method Parameters

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Program	10% B to 90% B over 10 min; hold at 90% B for 2 min; return to 10% B over 1 min; equilibrate for 5 min
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
UV Detector	Diode Array Detector (DAD)
Detection Wavelength	254 nm

D. System Validation and Data Analysis:

• System Suitability: Before analysis, perform five replicate injections of a mid-range standard. The relative standard deviation (RSD) for retention time should be <1% and for peak area should be <2%.

• Calibration: Inject the working standards in ascending order of concentration to generate a calibration curve (Peak Area vs. Concentration). The correlation coefficient (r²) should be ≥0.999.

• Quantification: Determine the concentration of the analyte in the sample by interpolating its peak area from the linear regression of the calibration curve.

HPLC-UV Workflow Diagram

Caption: HPLC-UV workflow from preparation to final report.

Gas Chromatography-Mass Spectrometry (GC-MS)

For volatile and thermally stable compounds, GC-MS offers exceptional sensitivity and specificity. The mass spectrometer provides definitive identification based on the analyte's mass-to-charge ratio (m/z) and fragmentation pattern. This technique is particularly powerful for trace-level analysis in complex matrices.[8][9][10]

Principle and Rationale

The sample is first vaporized in a heated inlet and then separated based on boiling point and interaction with a non-polar stationary phase within a capillary column. As components elute from the column, they enter the mass spectrometer, where they are ionized (typically by Electron Ionization - EI) and fragmented.

• Causality of Column Choice: A low-polarity column, such as one with a 5% phenyl / 95% dimethylpolysiloxane phase (e.g., DB-5ms or equivalent), is chosen for its versatility and proven performance in separating a wide range of semi-volatile organic compounds, including triazine pesticides.[9]

• Rationale for Temperature Programming: A programmed temperature ramp is essential for GC. It begins at a lower temperature to trap volatile components at the head of the column, then gradually increases to elute compounds in order of their boiling points, ensuring sharp peaks for both early and late-eluting analytes.

• MS Detection Mode: Selective Ion Monitoring (SIM) mode is used for quantification. Instead of scanning a full mass range, the detector focuses only on specific, characteristic ions of the target analyte. This dramatically increases sensitivity and reduces interference from matrix components.[8]

Detailed GC-MS Protocol

A. Reagents and Materials:

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine reference standard (≥98% purity)

• Ethyl acetate (GC grade)

• Dichloromethane (GC grade)

• Anhydrous sodium sulfate

• Internal Standard (IS), e.g., Terbuthylazine or a deuterated analog.

B. Standard and Sample Preparation:

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of ethyl acetate.

• Working Standards (10 - 2000 ng/mL): Prepare calibration standards by serial dilution in ethyl acetate. Fortify each standard with the internal standard at a constant concentration (e.g., 500 ng/mL).

• Sample Preparation (Liquid-Liquid Extraction Example): a. To 10 mL of an aqueous sample, add 5 mL of dichloromethane and shake vigorously for 2 minutes. b. Allow the layers to separate and collect the organic (bottom) layer. c. Pass the organic extract through a small column of anhydrous sodium sulfate to remove residual water. d. Evaporate the solvent under a gentle stream of nitrogen to ~0.5 mL and add the internal standard. Adjust the final volume to 1.0 mL with ethyl acetate.

C. Instrumentation and Conditions:

Table 3: GC-MS Method Parameters

Parameter	Condition
GC System	Agilent 8890 GC with 5977B MSD or equivalent
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet Temperature	270 °C
Injection Mode	Splitless (1 min purge time)
Injection Volume	1 µL
Oven Program	80 °C (hold 2 min), ramp 15 °C/min to 280 °C (hold 5 min)
Transfer Line Temp	280 °C
MS Source Temp	230 °C
MS Quad Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selective Ion Monitoring (SIM)

D. Mass Spectrometry and Data Analysis:

• Ion Selection: The molecular ion for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is expected at m/z 173.[1] Common fragments include the loss of chlorine (m/z 138) and the dimethylamino group (m/z 44).[1]

• SIM Parameter Table:

Table 4: Selective Ion Monitoring (SIM) Parameters

Analyte	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Analyte	173	138	158
Internal Standard (e.g., Terbuthylazine)	214	229	173

• Calibration: Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. This ratio-based approach corrects for variations in injection volume and instrument response.

• Identification Criteria: A peak is positively identified if its retention time is within ±0.1 minutes of the standard and the abundance ratios of the qualifier ions are within ±20% of the ratios observed in the standard.

GC-MS Workflow Diagram

Caption: GC-MS workflow from sample extraction to data confirmation.

Summary and Concluding Remarks

The choice between HPLC-UV and GC-MS for the analysis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine depends on the specific requirements of the study. HPLC-UV is a robust, reliable, and widely accessible technique suitable for routine quality control and assays where concentration levels are relatively high. GC-MS provides superior sensitivity and selectivity, making it the method of choice for trace-level detection, impurity analysis, and confirmatory identification in complex environmental or biological matrices.[6] Both protocols presented here are built on established chromatographic principles and can be validated according to ICH or FDA guidelines to ensure data integrity and trustworthiness.

References

• American Chemical Society. (Date not available). Development of Improved Immunoassay and HPLC Methods for the Analysis of Chlorodiamino-s-triazine in Environmental Samples. Available at: [Link]

• MDPI. (2023, June 18). Rapid Multi-Residue Method for Simultaneous Determination of 1,3,5-Triazine Herbicides in Environmental Samples by Capillary GC-MS-EI Selective Ion Monitoring Method. Available at: [Link]

• PubChem. (Date not available). 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. Available at: [Link]

• Shimadzu Scientific Instruments. (Date not available). Method 523: Determination of Triazine Pesticides and their Degradates in Drinking Water by Gas Chromatography/Mass Spectrometry (GC/MS). Available at: [Link]

• PubMed. (Date not available). Determination of triazine herbicides in aqueous samples by dispersive liquid-liquid microextraction with gas chromatography-ion trap mass spectrometry. Available at: [Link]

• PubMed. (2015). Chromatographic methods for analysis of triazine herbicides. Available at: [Link]

Sources

• 1. Buy 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | 32998-04-2 [smolecule.com]
• 2. scbt.com [scbt.com]
• 3. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | 32998-04-2 [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | C5H8ClN5 | CID 224971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Chromatographic methods for analysis of triazine herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. mdpi.com [mdpi.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Determination of triazine herbicides in aqueous samples by dispersive liquid-liquid microextraction with gas chromatography-ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for the Formulation of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine as a Herbicidal Agent

Introduction

The s-triazine class of compounds has been a cornerstone of chemical weed control for decades, valued for their broad-spectrum efficacy and cost-effectiveness.[1][2] 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a representative member of this chemical family, sharing the core 1,3,5-triazine heterocyclic structure that defines the class.[3][4] While not as widely commercialized as atrazine or simazine, its structure provides a valuable model for understanding the formulation principles applicable to chloro-s-triazine herbicides. These compounds are primarily root-absorbed and act by inhibiting photosynthesis in susceptible plant species.[1][5]

The transition from a pure active ingredient (AI) to a stable, effective, and user-friendly herbicidal product is a critical process rooted in the science of formulation. An unformulated AI is often difficult to handle, dilute, and apply evenly, leading to poor performance and potential safety issues. This guide provides a detailed overview of the core principles, experimental protocols, and quality control measures for developing robust herbicide formulations using 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine as the model active ingredient.

Physicochemical Properties of the Active Ingredient

Understanding the intrinsic properties of the AI is the foundation of rational formulation design. These characteristics dictate the choice of formulation type, excipients, and processing methods.

Property	Value / Description	Source
Chemical Name	6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine	[4]
Molecular Formula	C₅H₈ClN₅	[3]
Molecular Weight	173.60 g/mol	[3][4]
Appearance	Typically a crystalline powder.	[6]
Water Solubility	Poorly soluble in water.	[1][6]
Organic Solvent Solubility	Slightly soluble in most organic solvents.	[6]
Chemical Stability	Generally stable under neutral or alkaline conditions; can be hydrolyzed under acidic conditions or in the presence of certain microbes.[1][7]

The low water solubility is a defining characteristic that strongly influences formulation strategy. It makes the development of solid formulations like Wettable Powders (WP) or liquid suspensions like Suspension Concentrates (SC) logical choices. Emulsifiable Concentrate (EC) formulations are also possible if a suitable organic solvent system can be identified.

Mechanism of Action: Photosystem II Inhibition

The herbicidal activity of s-triazines stems from their ability to disrupt photosynthesis.[5][8] This specific mode of action is crucial for understanding the compound's biological effects and for designing efficacy trials.

Causality of Action:

• Uptake & Translocation: The herbicide is primarily absorbed by the roots of the weed and translocated upwards through the xylem to the leaves and stems.[1][5]

• Target Site Binding: In the chloroplasts, the triazine molecule binds to the D1 protein of the Photosystem II (PSII) complex.[8][9]

• Electron Transport Blockade: This binding action physically blocks the plastoquinone (QB) binding site, which is essential for the photosynthetic electron transport chain.[8]

• Consequences: The blockage halts the flow of electrons, stopping the production of ATP and NADPH, which are vital for converting carbon dioxide into sugars (the Calvin cycle). This leads to a buildup of highly reactive oxygen species, causing lipid peroxidation, membrane damage, chlorophyll destruction, and ultimately, plant death.[1][8] The primary visual symptom in affected plants is chlorosis (yellowing), followed by necrosis.[1][10]

Caption: Mechanism of action for triazine herbicides at Photosystem II.

Principles of Herbicide Formulation

Formulation development aims to convert the AI into a product that is safe, stable, and efficacious. The choice of formulation depends on the AI's properties, intended use, and economic factors.

Core Objectives:

• Improve Handling: Convert a potentially hazardous solid into an easy-to-measure and mix product.

• Enhance Efficacy: Ensure uniform application and maximize the AI's contact with and uptake by the target weed. This is achieved through adjuvants.[11]

• Ensure Stability: Protect the AI from degradation during storage, maintaining its shelf life.

• User Safety: Minimize user exposure to the concentrated AI.

Key Formulation Components:

• Active Ingredient (AI): The primary herbicidal compound.

• Carrier/Solvent: An inert liquid (e.g., water, oil) or solid (e.g., clay, silica) that dilutes the AI to a usable concentration.

• Adjuvants: Substances that enhance the effectiveness of the AI. These are critical for performance.[12][13]

  • Surfactants (Wetting Agents): Reduce the surface tension of spray droplets, allowing them to spread more evenly over the waxy surface of a leaf.[11]

  • Dispersing Agents: Keep solid AI particles suspended evenly in a liquid carrier to prevent settling in the spray tank.

  • Emulsifiers: Allow oil-based and water-based liquids to mix and form a stable emulsion.

  • Oils (Penetrants): Crop oil concentrates (COC) or methylated seed oils (MSO) can help dissolve the leaf cuticle, improving the AI's penetration into the plant tissue.[11][14]

Protocol: Development of a Wettable Powder (WP) Formulation

A WP formulation is a fine powder that is mixed with water to form a sprayable suspension. This is a suitable choice for water-insoluble AIs like 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Example Target Formulation (80 WP):

Component	Function	Concentration (% w/w)
6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine	Active Ingredient	80.0
Lignosulfonate	Dispersing Agent	5.0
Alkyl Naphthalene Sulfonate	Wetting Agent	2.0
Kaolin Clay	Inert Carrier/Base	13.0
Total	100.0

Materials & Equipment:

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (technical grade, >95% purity)

• Dispersing and wetting agents (as specified)

• Inert carrier (kaolin clay or similar)

• Top-pan balance (accurate to 0.01 g)

• Mortar and pestle or laboratory blender for pre-mixing

• Air-jet mill or hammer mill for fine grinding

• Ribbon blender or V-blender for final homogenization

• Personal Protective Equipment (PPE): Lab coat, safety goggles, gloves, respiratory protection (dust mask or respirator).[15]

Step-by-Step Protocol:

• Pre-Calculation: Determine the required mass of each component based on the target batch size (e.g., for a 100 g batch, use the gram values directly from the table).

• Weighing: Accurately weigh each component separately on the top-pan balance. Causality: Precise weighing is critical for ensuring the final product has the correct AI concentration and performance characteristics.

• Pre-Mixing: Combine the weighed components in a laboratory blender or mortar. Mix for 5-10 minutes until a visually homogenous powder is obtained. Causality: This step ensures that the components are roughly distributed before the energy-intensive milling process, leading to a more uniform final product.

• Milling: Process the pre-mixed powder through an air-jet mill. The goal is to reduce the particle size to a range of 5-15 µm. Causality: A small, uniform particle size is essential for good suspensibility. Large particles will settle out quickly in the spray tank, leading to uneven application and clogged nozzles.

• Homogenization: Transfer the milled powder to a ribbon or V-blender. Blend for 15-20 minutes to ensure perfect homogeneity. This is the final product.

• Packaging: Package the final WP formulation in airtight, moisture-proof containers. Label appropriately with the formulation type, AI concentration, batch number, and safety warnings.

Quality Control (QC) Protocols

A robust QC program ensures that each batch of formulation meets the required specifications for safety, stability, and performance.[16][17] This is the self-validating component of the protocol.

Caption: General Quality Control workflow for a herbicide formulation.

QC Testing Parameters for 80 WP Formulation:

Test	Protocol Summary	Acceptance Criteria
AI Content	Extract AI from a known mass of formulation with a suitable solvent (e.g., acetonitrile). Analyze by High-Performance Liquid Chromatography (HPLC) with a UV detector against a certified reference standard.	80% ± 2% (w/w)
Suspensibility	Suspend a known amount of WP in standard hard water in a graduated cylinder. Invert 30 times. Let stand for 30 minutes. Analyze the AI concentration in the top 9/10ths of the liquid. Suspensibility (%) = (% AI in top 9/10) / (% AI in original sample) x 100.	≥ 80%
Wettability	Gently drop 1 g of the WP onto the surface of 100 mL of water. Record the time it takes for the powder to become completely wet.	< 60 seconds
Wet Sieve Test	Create a suspension of the WP and pass it through a standard sieve (e.g., 75 µm). Rinse the sieve and dry any retained material. The amount of retained material should be minimal.	< 2% retained on sieve
pH (1% suspension)	Disperse 1 g of WP in 99 mL of deionized water. Measure the pH with a calibrated meter.	6.0 - 8.0

Safety and Handling Precautions

Working with concentrated active ingredients and their formulations requires strict adherence to safety protocols.[18][19]

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields. When handling powders, a dust mask or a respirator is mandatory to prevent inhalation.[15]

• Ventilation: All handling of powders should be performed in a well-ventilated area or within a chemical fume hood to minimize inhalation exposure.[15]

• Spill Management: In case of a spill, contain the powder to prevent it from becoming airborne. Carefully sweep or vacuum (with HEPA filter) the material into a designated waste container. Do not use water to clean up dry spills as it may create a slip hazard and spread contamination.

• First Aid:

  • Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water.[18]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention.[18]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical attention.[19]

  • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[18]

Environmental Considerations

Triazine herbicides are known for their persistence in soil, with half-lives that can range from weeks to months.[20] Their mobility and potential for leaching into groundwater are significant environmental concerns that have been studied extensively.[21][22] Degradation in the environment occurs through microbial action and chemical processes like hydrolysis.[1][23] Responsible formulation development includes considering the environmental fate of the product and promoting stewardship practices that minimize runoff and off-target movement.

References

• U.S. Geological Survey. (n.d.).
• Thurman, E. M., Goolsby, D. A., Meyer, M. T., & Mills, M. S. (1996). Atmospheric Transport, Deposition, and Fate of Triazine Herbicides and Their Metabolites in Pristine Areas at Isle Royale National Park.
• ChemicalBook. (n.d.). Triazine herbicides.
• MDPI. (2021). Investigation of the Persistence, Toxicological Effects, and Ecological Issues of S-Triazine Herbicides and Their Biodegradation Using Emerging Technologies: A Review.
• Semantic Scholar. (2012).
• SciELO. (2018). The Fate of Atrazine in Tropical Environments: Photolysis, Acute Toxicity and Endocrine Disruptor Potential.
• ResearchGate. (n.d.). The Mode of Action of Triazine Herbicides in Plants.
• ResearchGate. (n.d.). Representative compounds of S-Triazine herbicides.
• NIH. (2021). Investigation of the Persistence, Toxicological Effects, and Ecological Issues of S-Triazine Herbicides and Their Biodegradation Using Emerging Technologies: A Review.
• NC State Extension Publications. (2015). Photosystem II inhibitors – Triazine Herbicides.
• Australian Weeds Conference. (2002).
• Inchem.org. (n.d.). Triazine herbicides (PIM G013).
• Smolecule. (2023). 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.
• IAEA. (n.d.). Quality Control of Pesticide Products.
• Wikipedia. (n.d.). Triazine.
• Slideshare. (2023).
• TCI Chemicals. (2025). SAFETY DATA SHEET - 2-Chloro-4,6-diphenyl-1,3,5-triazine.
• PubChem. (n.d.). 1,3,5-Triazine-2,4-diamine, 6-chloro-.
• PubChem. (n.d.). 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.
• ResearchGate. (2017).
• CHS Agronomy. (n.d.). Adjuvants to improve spray performance and coverage.
• Bayer Crop Science. (2022). Understanding Herbicide Adjuvants.
• Ragsdale, D. W. (n.d.). 175 TRIAZINES.
• Study.com. (n.d.). Triazine Herbicides & Pesticides.
• Sigma-Aldrich. (2024). SAFETY DATA SHEET - 2,4-Diamino-6-methyl-1,3,5-triazine.
• Fisher Scientific. (2010). SAFETY DATA SHEET - 2-Chloro-4,6-dimethoxy-1,3,5-triazine.
• Cambridge Core. (2017).
• Benchchem. (n.d.). 6-Chloro-1,3,5-triazine-2,4-diamine.
• Crop Protection Network. (2024). Adjuvants with Herbicides. When and Why They Are Needed.
• Online Farm Trials. (n.d.). Adjuvant choice for atrazine for best control of radish in TT canola.

Sources

• 1. Triazine herbicides [m.chemicalbook.com]
• 2. Triazine - Wikipedia [en.wikipedia.org]
• 3. Buy 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | 32998-04-2 [smolecule.com]
• 4. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | C5H8ClN5 | CID 224971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Investigation of the Persistence, Toxicological Effects, and Ecological Issues of S-Triazine Herbicides and Their Biodegradation Using Emerging Technologies: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Triazine herbicides (PIM G013) [inchem.org]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Photosystem II inhibitors – Triazine Herbicides | NC State Extension Publications [content.ces.ncsu.edu]
• 11. Understanding Herbicide Adjuvants | Crop Science US [cropscience.bayer.us]
• 12. Adjuvants to improve spray performance and coverage | Agronomy [chsagronomy.com]
• 13. Crop Protection Network [cropprotectionnetwork.org]
• 14. farmtrials.com.au [farmtrials.com.au]
• 15. fishersci.com [fishersci.com]
• 16. www-pub.iaea.org [www-pub.iaea.org]
• 17. Quality Control For Pesticide Formulation Products PG2345.pptx [slideshare.net]
• 18. tcichemicals.com [tcichemicals.com]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. mdpi.com [mdpi.com]
• 21. pubs.usgs.gov [pubs.usgs.gov]
• 22. pubs.acs.org [pubs.acs.org]
• 23. [PDF] Fate and Determination of Triazine Herbicides in Soil | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Antimicrobial Assays of 1,3,5-Triazine Derivatives

Introduction: The Growing Potential of 1,3,5-Triazines in Antimicrobial Drug Discovery

The escalating threat of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of new therapeutic agents.[1][2] Among these, the 1,3,5-triazine core has emerged as a "promiscuous scaffold" due to its presence in a wide array of biologically active compounds, including those with significant antimicrobial properties.[3][4] Derivatives of 1,3,5-triazine have demonstrated broad-spectrum activity against various pathogenic bacteria and fungi.[2][5][6] The versatility of the triazine ring allows for the strategic introduction of diverse substituents, enabling the fine-tuning of its antimicrobial potency, selectivity, and pharmacokinetic properties.[3][7] Some studies suggest that their mechanism of action may involve the inhibition of essential enzymes like DNA gyrase.[2]

This guide provides an in-depth overview and detailed protocols for the most common in vitro assays used to characterize the antimicrobial activity of novel 1,3,5-triazine derivatives. As a Senior Application Scientist, this document is designed to bridge the gap between theoretical knowledge and practical application, offering field-proven insights into experimental design and data interpretation. The protocols are grounded in the internationally recognized standards set forth by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring the generation of robust and reproducible data.[8][9][10][11]

Part 1: Foundational Assays for Initial Screening

The initial assessment of antimicrobial activity typically involves determining the minimum concentration of the compound required to inhibit the visible growth of a microorganism. The agar diffusion and broth microdilution methods are the cornerstones of this primary screening phase.[1]

Agar Well Diffusion Assay: A Qualitative First Look

The agar well diffusion method is a widely used, cost-effective technique for preliminary screening of antimicrobial compounds.[1][12][13] It provides a qualitative or semi-quantitative assessment of antimicrobial activity based on the diffusion of the test compound through an agar medium, resulting in a zone of growth inhibition.[1][14]

Causality Behind Experimental Choices:

• Why Agar Diffusion? This method is simple, rapid (results within 18-48 hours), and allows for the simultaneous screening of multiple compounds against a single microbial strain.[1] It is particularly useful for an initial assessment of a large library of 1,3,5-triazine derivatives.

• Well vs. Disk: Using wells instead of paper discs allows for the application of a larger volume of the test compound solution, which can be advantageous for compounds with limited solubility, a potential characteristic of some synthetic triazine derivatives.[12][15]

• Mueller-Hinton Agar (MHA): MHA is the recommended medium for routine susceptibility testing of non-fastidious bacteria by both CLSI and EUCAST due to its batch-to-batch reproducibility and its composition that minimally interferes with antimicrobial agents.[14]

Experimental Protocol: Agar Well Diffusion

• Preparation of Inoculum:

  • Aseptically pick 3-5 well-isolated colonies of the test microorganism from an 18-24 hour agar plate.

  • Suspend the colonies in sterile saline or phosphate-buffered saline (PBS).

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for E. coli.

• Inoculation of Agar Plates:

  • Dip a sterile cotton swab into the adjusted inoculum suspension and rotate it firmly against the upper inside wall of the tube to remove excess fluid.

  • Streak the swab evenly over the entire surface of a Mueller-Hinton agar plate in three different directions to ensure confluent growth.

• Well Preparation and Sample Application:

  • Aseptically punch wells (6-8 mm in diameter) into the inoculated agar plate using a sterile cork borer.[13][15]

  • Carefully add a defined volume (e.g., 50-100 µL) of the 1,3,5-triazine derivative solution (at a known concentration) into each well.[12][14] A solvent control (e.g., DMSO) must be included.

• Incubation:

  • Incubate the plates at 35-37°C for 18-24 hours for most bacteria.

• Data Interpretation:

  • Measure the diameter of the zone of growth inhibition around each well in millimeters (mm).

  • A larger zone of inhibition generally indicates greater antimicrobial activity. However, this is a qualitative assessment as the zone size is also influenced by the compound's diffusion rate in agar.

Data Presentation: Agar Well Diffusion Results

Compound ID	Concentration (µg/mL)	Zone of Inhibition (mm) vs. S. aureus	Zone of Inhibition (mm) vs. E. coli
Triazine-A	100	18	15
Triazine-B	100	12	10
Ampicillin (Control)	10	25	22
DMSO (Solvent)	-	0	0

Broth Microdilution Assay: Determining the Minimum Inhibitory Concentration (MIC)

The broth microdilution assay is the "gold standard" for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[16][17] The MIC is the lowest concentration of a compound that completely inhibits the visible growth of a microorganism in a liquid medium.[17] This quantitative method is essential for comparing the potency of different 1,3,5-triazine derivatives.

Causality Behind Experimental Choices:

• Why Broth Microdilution? It provides a quantitative endpoint (the MIC value), which is more informative than the qualitative results of diffusion assays. It is also amenable to high-throughput screening using 96-well plates.[1][18]

• Standardization is Key: Adherence to CLSI or EUCAST guidelines for inoculum preparation, media, and incubation conditions is critical for inter-laboratory reproducibility and for the accurate interpretation of results.[10][18][19]

• Choice of Media: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard medium for this assay. The concentration of divalent cations (Ca²⁺ and Mg²⁺) is crucial as it can affect the activity of certain antimicrobial agents.

Experimental Protocol: Broth Microdilution

• Preparation of 1,3,5-Triazine Derivative Stock Solutions:

  • Prepare a concentrated stock solution of each triazine derivative in a suitable solvent (e.g., DMSO).

  • Perform serial twofold dilutions of the compounds in a 96-well plate to achieve the desired final concentration range.[19]

• Preparation of Bacterial Inoculum:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described for the agar diffusion assay.

  • Dilute this suspension in the appropriate broth (e.g., CAMHB) to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[20]

• Inoculation and Incubation:

  • Add the diluted bacterial inoculum to each well of the 96-well plate containing the serially diluted triazine derivatives.

  • Include a growth control (no compound) and a sterility control (no bacteria) on each plate.[19]

  • Incubate the plates at 35-37°C for 16-20 hours.

• MIC Determination:

  • After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the triazine derivative at which there is no visible growth.[17]

  • A plate reader can also be used to measure the optical density (OD) at 600 nm to determine the inhibition of growth.

Data Presentation: MIC Values for 1,3,5-Triazine Derivatives

Compound ID	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli	MIC (µg/mL) vs. P. aeruginosa
Triazine-A	8	16	32
Triazine-B	32	64	>128
Ciprofloxacin (Control)	0.5	0.25	1

Part 2: Advanced Assays for Characterizing Antimicrobial Dynamics

Once promising 1,3,5-triazine derivatives have been identified through initial screening, more advanced assays are required to understand their bactericidal or bacteriostatic nature and the rate at which they kill bacteria.

Time-Kill Kinetic Assay: Assessing the Rate and Extent of Bacterial Killing

The time-kill kinetics assay provides crucial information on the pharmacodynamic properties of an antimicrobial agent by measuring the rate of bacterial killing over time.[21] This assay helps to classify a compound as either bactericidal (kills bacteria) or bacteriostatic (inhibits bacterial growth).[21][22]

Causality Behind Experimental Choices:

• Bactericidal vs. Bacteriostatic: This distinction is clinically significant. Bactericidal agents are often preferred for treating serious infections, especially in immunocompromised patients. A ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum is the standard definition of bactericidal activity.[21][22][23]

• Concentration-Dependent Killing: By testing multiple concentrations of the triazine derivative (e.g., 1x, 2x, 4x MIC), this assay can reveal whether the rate of killing increases with higher concentrations.[24]

• Simulating in vivo Conditions: Modified time-kill assays can be designed to better mimic the fluctuating drug concentrations seen in a patient's body.[20]

Experimental Protocol: Time-Kill Kinetic Assay

• Preparation:

  • Prepare a log-phase bacterial culture in the appropriate broth.

  • Prepare test tubes with broth containing the 1,3,5-triazine derivative at various multiples of its predetermined MIC (e.g., 0.5x, 1x, 2x, 4x MIC). Include a growth control tube without the compound.[21]

• Inoculation:

  • Inoculate each tube with the bacterial culture to a final density of approximately 5 x 10⁵ to 5 x 10⁶ CFU/mL.

• Sampling and Plating:

  • At predefined time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each tube.[20][21]

  • Perform serial tenfold dilutions of each aliquot in sterile saline or PBS.

  • Plate a known volume of the appropriate dilutions onto agar plates (e.g., Tryptic Soy Agar).

• Incubation and Colony Counting:

  • Incubate the plates at 37°C for 18-24 hours.

  • Count the colonies on plates that have between 30 and 300 colonies to determine the CFU/mL at each time point.[21]

• Data Analysis:

  • Plot the log₁₀ CFU/mL against time for each concentration of the triazine derivative and the growth control.

Visualization of Experimental Workflow

Caption: Workflow for the time-kill kinetic assay.

Part 3: Self-Validating Systems and Authoritative Grounding

To ensure the trustworthiness of the generated data, every protocol must be a self-validating system. This is achieved through strict adherence to established standards and the consistent use of appropriate controls.

• Quality Control (QC): For all assays, it is imperative to include well-characterized reference strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922) as recommended by CLSI and EUCAST.[16] The results for these QC strains must fall within the acceptable ranges defined in the respective standards documents (e.g., CLSI M100).[8][10] This verifies the integrity of the media, reagents, and the experimental procedure.

• Controls: Each assay must include:

  • Positive Control: A known, effective antibiotic (e.g., ciprofloxacin, ampicillin) to confirm that the test system can detect antimicrobial activity.

  • Negative (Growth) Control: Microorganisms in media without any antimicrobial agent to ensure the viability and normal growth of the test organism.

  • Solvent Control: If the 1,3,5-triazine derivatives are dissolved in a solvent like DMSO, a control with the solvent alone must be included to ensure it has no intrinsic antimicrobial activity at the concentration used.

  • Sterility Control: Media without microorganisms to check for contamination.

Visualization of Logical Relationships in a Self-Validating Assay

Caption: Logical framework for a self-validating antimicrobial assay.

Conclusion

The systematic evaluation of 1,3,5-triazine derivatives using standardized and well-controlled antimicrobial assays is fundamental to advancing them through the drug discovery pipeline. The protocols and insights provided in this guide, grounded in the authoritative standards of CLSI and EUCAST, offer a robust framework for researchers, scientists, and drug development professionals. By understanding the causality behind experimental choices and implementing self-validating systems, the scientific community can generate high-quality, reliable data to unlock the full therapeutic potential of this promising class of antimicrobial agents.

References

• EUCAST. (n.d.). EUCAST - ESCMID. Retrieved from [Link][25]

• CLSI. (n.d.). Antimicrobial Susceptibility Testing. Retrieved from [Link][8]

• Khan, R., et al. (2024). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Biotechnology and Genetic Engineering Reviews. Retrieved from [Link][1]

• EUCAST. (n.d.). Home. Retrieved from [Link][9]

• de la Torre, B. G., et al. (2024). 1,3,5-Triazine as Branching Connector for the Construction of Novel Antimicrobial Peptide Dendrimers: Synthesis and Biological Characterization. International Journal of Molecular Sciences, 25(11), 5883. Retrieved from [Link][3][4]

• CLSI. (2026). M100 | Performance Standards for Antimicrobial Susceptibility Testing. Retrieved from [Link][10]

• Totsika, M., et al. (2018). CLSI Methods Development and Standardization Working Group Best Practices for Evaluation of Antimicrobial Susceptibility Tests. Journal of Clinical Microbiology, 56(4). Retrieved from [Link][16]

• The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes. (2020). Journal of Clinical Microbiology, 58(3). Retrieved from [Link][11]

• CLSI. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. National Institutes of Health, Islamabad Pakistan. Retrieved from [Link][26]

• EUCAST. (n.d.). Guidance Documents. Retrieved from [Link][27]

• Farag, A. M., et al. (2017). Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. Chemistry Central Journal, 11(1), 38. Retrieved from [Link][5]

• Leclercq, R., et al. (2011). EUCAST expert rules in antimicrobial susceptibility testing. Clinical Microbiology and Infection, 17(10), 1447-1455. Retrieved from [Link][28]

• National Institute for Communicable Diseases (NICD). (2019). Antimicrobial susceptibility testing EUCAST disk diffusion method. Retrieved from [Link]

• Nelson Labs. (n.d.). Time-Kill Evaluations. Retrieved from [Link][23]

• A Review on the Reported Antibacterial Activity of 1,3,5-Triazine. (2020). ResearchGate. Retrieved from [Link][2]

• Overview on Strategies and Assays for Antibiotic Discovery. (2020). MDPI. Retrieved from [Link][12]

• Modified time–kill assay against multidrug-resistant Enterococcus faecium with novel antimicrobial combinations. (1999). Journal of Antimicrobial Chemotherapy, 44(3), 399-402. Retrieved from [Link][20]

• de la Torre, B. G., et al. (2024). 1,3,5-Triazine as Branching Connector for the Construction of Novel Antimicrobial Peptide Dendrimers: Synthesis and Biological Characterization. PubMed. Retrieved from [Link][4]

• Lee, D. G., et al. (2003). Synthesis and biological evaluation of novel 1,3,5-triazine derivatives as antimicrobial agents. Bioorganic & Medicinal Chemistry Letters, 13(22), 3983-3986. Retrieved from [Link][29]

• Emery Pharma. (n.d.). Time-Kill Kinetics Assay. Retrieved from [Link][22]

• WELL DIFFUSION METHOD FOR EVALUATION OF ANTIBACTERIAL ACTIVITY OF COPPER PHENYL FATTY HYDROXAMATE SYNTHESIZED FROM CANOLA AND PA. (2013). International Journal of Pharmacy and Pharmaceutical Sciences, 5(4), 453-455. Retrieved from [Link][14]

• Alshareef, F. (2021). Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. Acta Scientific Microbiology, 4(5), 1-4. Retrieved from [Link][24]

• Valgas, C., et al. (2007). Screening methods to determine antibacterial activity of natural products. Brazilian Journal of Microbiology, 38(2), 369-380. Retrieved from [Link][13]

• Holder, I. A., & Neely, A. N. (1994). Agar well diffusion assay testing of bacterial susceptibility to various antimicrobials in concentrations non-toxic for human cells in culture. Burns, 20(5), 426-429. Retrieved from [Link][15]

• Chen, J., et al. (2020). Discovery of Novel Thiosemicarbazides Containing 1,3,5-Triazines Derivatives as Potential Synergists against Fluconazole-Resistant Candida albicans. Molecules, 25(23), 5707. Retrieved from [Link][30]

• Shelke, M. E. (2021). Design, Synthesis, and Antimicrobial Evaluation of Novel 1,3,5-Triazine Derivatives. American Journal of Pharmacology, 4(1), 1029. Retrieved from [Link][6]

• Synthesis and antimicrobial activity of new substituted 1,3,5-triazine derivatives. (2012). ResearchGate. Retrieved from [Link][31]

• Henrik's Lab. (2021, September 27). Broth Microdilution assay - How to determine the MIC (Minimum Inhibitory Concentration) [Video]. YouTube. Retrieved from [Link][17]

• Cholera, A. Y., & Ladva, K. D. (2016). A Convenient Synthesis of Trisubstituted 1,3,5-triazine Derivatives and their Antimicrobial Screening. Der Pharma Chemica, 8(1), 329-335. Retrieved from [Link][32]

• JoVE. (2022, August 4). Broth Microdilution Screening Method: Detect New Antifungal Compounds l Protocol Preview [Video]. YouTube. Retrieved from [Link][33]

• Synthesis, antimicrobial evaluation, and computational investigation of new triazine-based compounds via DFT and molecular docking. (2023). ResearchGate. Retrieved from [Link][34]

• de-Souza-Silva, C. M., et al. (2018). Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds. Journal of Visualized Experiments, (132), 57127. Retrieved from [Link][18]

• Sustainable triazine-derived quaternary ammonium salts as antimicrobial agents. (2021). RSC Advances, 11(48), 30349-30356. Retrieved from [Link][7]

• Cationic Amphipathic Triazines with Potent Anti-bacterial, Anti-inflammatory and Anti-atopic Dermatitis Properties. (2019). Scientific Reports, 9(1), 1269. Retrieved from [Link][35]

• Evaluation of Broth Microdilution Antifungal Susceptibility Testing Conditions for Trichophyton rubrum. (2004). Journal of Clinical Microbiology, 42(8), 3598-3602. Retrieved from [Link][19]

• Synthesis and Antimicrobial Activities of Condensed and Uncondensed 1,2,4-Triazines. (2011). ResearchGate. Retrieved from [Link][36]

Sources

• 1. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. 1,3,5-Triazine as Branching Connector for the Construction of Novel Antimicrobial Peptide Dendrimers: Synthesis and Biological Characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. remedypublications.com [remedypublications.com]
• 7. Sustainable triazine-derived quaternary ammonium salts as antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antimicrobial Susceptibility Testing | Area of Focus | CLSI [clsi.org]
• 9. EUCAST: EUCAST - Home [eucast.org]
• 10. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]
• 11. The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chalcogen.ro [chalcogen.ro]
• 15. webcentral.uc.edu [webcentral.uc.edu]
• 16. journals.asm.org [journals.asm.org]
• 17. m.youtube.com [m.youtube.com]
• 18. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Evaluation of Broth Microdilution Antifungal Susceptibility Testing Conditions for Trichophyton rubrum - PMC [pmc.ncbi.nlm.nih.gov]
• 20. academic.oup.com [academic.oup.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. emerypharma.com [emerypharma.com]
• 23. nelsonlabs.com [nelsonlabs.com]
• 24. actascientific.com [actascientific.com]
• 25. ESCMID: EUCAST [escmid.org]
• 26. nih.org.pk [nih.org.pk]
• 27. EUCAST: Guidance Documents [eucast.org]
• 28. researchgate.net [researchgate.net]
• 29. Synthesis and biological evaluation of novel 1,3,5-triazine derivatives as antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. Discovery of Novel Thiosemicarbazides Containing 1,3,5-Triazines Derivatives as Potential Synergists against Fluconazole-Resistant Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 31. researchgate.net [researchgate.net]
• 32. derpharmachemica.com [derpharmachemica.com]
• 33. youtube.com [youtube.com]
• 34. researchgate.net [researchgate.net]
• 35. Cationic Amphipathic Triazines with Potent Anti-bacterial, Anti-inflammatory and Anti-atopic Dermatitis Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 36. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Novel Compounds from 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Introduction: The Versatility of a Privileged Scaffold

In the landscape of medicinal chemistry and drug discovery, the 1,3,5-triazine core is recognized as a "privileged structure".[1] This heterocycle is a cornerstone in the synthesis of a multitude of biologically active compounds, demonstrating a broad spectrum of therapeutic potential, including anticancer, antimicrobial, and antiviral activities.[2][3] The reactivity of the triazine ring, particularly when substituted with chlorine atoms, allows for a programmed and sequential introduction of various functionalities.

This guide focuses on a key building block: 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine . The presence of a reactive chlorine atom, ortho to two activating amino groups, makes it an ideal substrate for the synthesis of diverse molecular libraries.[1] The electron-donating nature of the dimethylamino and amino groups facilitates nucleophilic substitution at the C6 position, which is the primary route for derivatization.

These application notes provide detailed protocols for the synthesis of novel compounds from this versatile starting material, with a focus on nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. The methodologies are designed to be robust and adaptable, enabling researchers to generate a wide array of derivatives for screening and development.

Chemical Properties and Reactivity

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (Molecular Formula: C₅H₈ClN₅, Molecular Weight: 173.60 g/mol ) is a stable solid at room temperature.[4] The core of its synthetic utility lies in the polarized C-Cl bond on the electron-deficient triazine ring. This inherent reactivity allows for the displacement of the chloride anion by a wide range of nucleophiles.

The synthesis of substituted triazines from cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) is a well-established, temperature-dependent process.[2][5] The first substitution typically occurs at 0°C, the second at room temperature, and the third at elevated temperatures. This differential reactivity is crucial for the controlled synthesis of unsymmetrically substituted triazines.

SECTION 1: Nucleophilic Aromatic Substitution (SNAr) Reactions

The most direct method for functionalizing 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is through nucleophilic aromatic substitution of the chlorine atom. This section provides protocols for reactions with common classes of nucleophiles.

Amination: Synthesis of 6-amino-N,N-dimethyl-1,3,5-triazine-2,4-diamine Derivatives

The introduction of various amino groups can significantly modulate the biological activity of the triazine core. The following protocol describes a general procedure for the amination of the starting material.

Causality of Experimental Choices:

• Solvent: A polar aprotic solvent like Dioxane or THF is chosen to solubilize the starting material and the amine nucleophile.

• Base: A mild inorganic base such as potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃) is used to neutralize the HCl generated during the reaction, driving the equilibrium towards the product.[6] The choice of a weaker base can sometimes be crucial to prevent side reactions.[6]

• Temperature: The reaction is typically carried out at elevated temperatures (reflux) to overcome the activation energy for the substitution, especially with less reactive amines.

Experimental Protocol 1: General Amination

Figure 1: General workflow for the amination reaction.

Step-by-Step Methodology:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (1.0 eq.).

• Add potassium carbonate (2.0 eq.) and the desired primary or secondary amine (1.1-1.5 eq.).

• Add anhydrous dioxane to achieve a concentration of approximately 0.2 M with respect to the starting triazine.

• Heat the reaction mixture to reflux (typically 100-110 °C) and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using an appropriate eluent system (e.g., ethyl acetate/hexane).

• Upon completion (typically 4-24 hours), cool the reaction mixture to room temperature.

• Filter the solid inorganic salts and wash the filter cake with a small amount of dioxane or ethyl acetate.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, acetonitrile) or by flash column chromatography on silica gel.

Data Presentation: Representative Amination Reactions

Amine Nucleophile	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)
Morpholine	Dioxane	K₂CO₃	100	6	>90
Piperidine	THF	K₂CO₃	65	8	>90
Aniline	Dioxane	Na₂CO₃	100	12	85
Benzylamine	Dioxane	K₂CO₃	100	5	92

Note: The data in this table is illustrative and based on typical reaction conditions for similar substrates.

Thiolation: Synthesis of 6-(Alkyl/Arylthio)-N,N-dimethyl-1,3,5-triazine-2,4-diamine Derivatives

The introduction of a sulfur linkage can lead to compounds with interesting biological properties. The following protocol outlines the reaction with thiol nucleophiles.

Causality of Experimental Choices:

• Base: A stronger base like sodium hydride (NaH) is often used to deprotonate the thiol, forming the more nucleophilic thiolate anion.

• Solvent: Anhydrous DMF is a suitable solvent for reactions involving NaH.

Experimental Protocol 2: General Thiolation

• To a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., Argon), add sodium hydride (1.2 eq., 60% dispersion in mineral oil).

• Wash the NaH with anhydrous hexane to remove the mineral oil and carefully decant the hexane.

• Add anhydrous DMF, followed by the dropwise addition of the desired thiol (1.1 eq.) at 0 °C.

• Stir the mixture at room temperature for 30 minutes to ensure complete formation of the thiolate.

• Add a solution of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (1.0 eq.) in anhydrous DMF.

• Stir the reaction at room temperature and monitor by TLC.

• Upon completion, carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

SECTION 2: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-nitrogen bonds, enabling the synthesis of complex molecules that are not easily accessible through traditional methods.

Suzuki-Miyaura Coupling: Synthesis of 6-Aryl/Heteroaryl-N,N-dimethyl-1,3,5-triazine-2,4-diamine Derivatives

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds between an organoboron compound and an organic halide. For the synthesis of 6-aryl derivatives, this reaction is highly efficient.[7]

Causality of Experimental Choices:

• Catalyst: A palladium(0) species is the active catalyst. Pd(PPh₃)₄ is a common and effective pre-catalyst that generates the active Pd(0) in situ.

• Base: A base is required to activate the boronic acid for transmetalation.[8] Aqueous sodium carbonate is a common choice.

• Solvent System: A mixture of an organic solvent (e.g., Dioxane, Toluene) and water is used to dissolve both the organic and inorganic reagents.

Catalytic Cycle: Suzuki-Miyaura Coupling

Figure 2: Simplified catalytic cycle for the Suzuki-Miyaura coupling.

Experimental Protocol 3: Suzuki-Miyaura Coupling

• To a Schlenk flask, add 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (1.0 eq.), the desired arylboronic acid (1.2 eq.), and sodium carbonate (2.0 eq.).

• Add Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (5 mol%).

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add a degassed mixture of dioxane and water (e.g., 4:1 v/v).

• Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite® to remove the palladium catalyst.

• Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Data Presentation: Representative Suzuki-Miyaura Couplings

Arylboronic Acid	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Dioxane/H₂O	90	12	88
4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	100	10	85
3-Pyridylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	Dioxane/H₂O	95	16	75

Note: The data in this table is illustrative. Catalyst and base may need to be optimized for specific substrates.

Buchwald-Hartwig Amination: An Alternative Route to C-N Bond Formation

While SNAr is the primary method for amination, the Buchwald-Hartwig amination offers an alternative, particularly for the coupling of less nucleophilic amines.[9]

Causality of Experimental Choices:

• Catalyst and Ligand: The choice of palladium precursor and phosphine ligand is critical for the efficiency of the Buchwald-Hartwig amination.[10] Catalysts like Pd₂(dba)₃ with ligands such as Xantphos or BINAP are commonly employed.

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) is typically used to deprotonate the amine in the catalytic cycle.

Experimental Protocol 4: Buchwald-Hartwig Amination

• To a dry Schlenk tube, add Pd₂(dba)₃ (2 mol%), Xantphos (4 mol%), and sodium tert-butoxide (1.4 eq.).

• Add 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (1.0 eq.) and the desired amine (1.2 eq.).

• Evacuate and backfill the tube with argon.

• Add anhydrous, degassed toluene.

• Seal the tube and heat the mixture to 100-110 °C.

• After completion, cool to room temperature, dilute with ethyl acetate, and filter through Celite®.

• Concentrate the filtrate and purify the residue by column chromatography.

Self-Validating Systems and Characterization

For every protocol, it is imperative to validate the synthesis of the novel compound. The following steps constitute a self-validating system:

• Reaction Monitoring: Consistent monitoring by TLC or LC-MS ensures the reaction proceeds to completion and allows for the identification of any significant side products.

• Product Isolation and Purification: Proper work-up and purification are essential to obtain the compound in high purity. The appearance of a single spot on a TLC plate in multiple eluent systems is a good indicator of purity.

• Structural Characterization: The structure of the final compound must be unequivocally confirmed by spectroscopic methods:

  • ¹H and ¹³C NMR Spectroscopy: To confirm the presence of the expected functional groups and the overall molecular structure.

  • Mass Spectrometry (MS): To determine the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can confirm the elemental composition.

  • Infrared (IR) Spectroscopy: To identify key functional groups.

Conclusion

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a highly valuable and versatile starting material for the synthesis of novel compounds with potential applications in drug discovery and materials science. The protocols detailed in these application notes provide a robust framework for researchers to explore the chemical space around the 1,3,5-triazine scaffold. By understanding the underlying principles of the reactions and employing rigorous characterization techniques, scientists can confidently synthesize and validate novel molecular entities.

References

• Smolecule. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. Smolecule. Published August 15, 2023. Accessed January 15, 2026.
• ResearchGate. Synthesis of 6-Aryl-2,4-diamino-pyrimidines and Triazines Using Palladium Catalyzed Suzuki Cross-Coupling Reactions. ResearchGate. Published August 6, 2025. Accessed January 15, 2026.
• BenchChem. Protocols for Nucleophilic Substitution on 6-Chloro-5-formyl-1,3-dimethyluracil: A Detailed Guide for Researchers. BenchChem. Accessed January 15, 2026.
• MDPI. Design, Synthesis and Biological Evaluation of Novel 1,3,5-Triazines: Effect of Aromatic Ring Decoration on Affinity to 5-HT7 Receptor. MDPI. Published November 1, 2022. Accessed January 15, 2026.

• ResearchGate. Synthetic scheme for 2,4-diamino-6-chloro-[4][11][12]triazines. ResearchGate. Accessed January 15, 2026.

• ResearchGate. Synthesis of Fluorinated Acridines via Sequential Micellar Buchwald–Hartwig Amination/Cyclization of Aryl Bromides.
• National Center for Biotechnology Information. Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity.
• National Center for Biotechnology Information. 6-Chloro-N2,N4-di-p-tolyl-1,3,5-triazine-2,4-diamine dimethylformamide monosolvate.
• National Center for Biotechnology Information. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines.
• BenchChem. Application Notes and Protocols for the Buchwald-Hartwig Amination of 2,6-dichloro-4-phenylpyridine. BenchChem. Accessed January 15, 2026.
• Organic Chemistry Portal. Suzuki Coupling. Organic Chemistry Portal. Accessed January 15, 2026.
• ResearchGate. A Short Review on the Synthesis of 1,2,4-Triazine Derivatives as Bioactive Compounds.
• GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND MATERIALS CHEMISTRY. Accessed January 15, 2026.
• TCI Chemicals. Suzuki-Miyaura Cross Coupling Reaction. TCI Chemicals. Accessed January 15, 2026.
• Semantic Scholar. and tri-substituted s-triazine derivatives. Semantic Scholar. Published February 20, 2020. Accessed January 15, 2026.
• Arkat USA. 1,3,5-Triazine as core for the preparation of dendrons.
• OUCI. 1,3,5-Triazine: Recent Development in Synthesis of its Analogs and Biological Profile. OUCI. Accessed January 15, 2026.
• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Accessed January 15, 2026.
• BenchChem. 6-Chloro-1,3,5-triazine-2,4-diamine. BenchChem. Accessed January 15, 2026.
• New Journal of Chemistry (RSC Publishing). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry (RSC Publishing). Accessed January 15, 2026.
• Chemistry LibreTexts. Suzuki-Miyaura Coupling. Chemistry LibreTexts. Published October 10, 2024. Accessed January 15, 2026.
• Recent Applications of 2,4,6-Trichloro-1,3,5-triazine and Its Derivatives in Organic Synthesis. Published August 7, 2025. Accessed January 15, 2026.
• BenchChem. Application Notes and Protocols for the Buchwald-Hartwig Amination of 2,5-Dichloro-4,6-pyrimidinediamine. BenchChem. Accessed January 15, 2026.
• American Academy of Pediatric Dentistry. Chairside Guide: Silver Diamine Fluoride in the Management of Dental Caries Lesions *. American Academy of Pediatric Dentistry. Accessed January 15, 2026.
• National Center for Biotechnology Information. A Review of the Protocol of SDF Therapy for Arresting Caries.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Buy 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | 32998-04-2 [smolecule.com]
• 5. arkat-usa.org [arkat-usa.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe handling, storage, and laboratory application of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. As a versatile synthetic intermediate, this compound is of significant interest in medicinal chemistry, agrochemical research, and materials science. These notes are intended to equip researchers with the necessary knowledge to utilize this compound effectively and safely.

Compound Profile and Significance

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, with the molecular formula C₅H₈ClN₅, belongs to the class of triazine derivatives.[1] Its structure is characterized by a six-membered aromatic ring containing three nitrogen atoms, with a chlorine atom at the 6-position and two dimethylamino groups at the 2 and 4 positions.[1] This unique arrangement of functional groups, particularly the reactive chlorine atom, makes it a valuable building block in organic synthesis.

The electron-deficient nature of the triazine ring, coupled with the presence of a good leaving group (chloride), renders the 6-position highly susceptible to nucleophilic substitution reactions.[1] This reactivity is the cornerstone of its utility, allowing for the introduction of a wide array of functional groups to the triazine core. The resulting substituted triazine derivatives have shown potential as antimicrobial agents, anticancer therapeutics, and herbicides.[1]

Chemical and Physical Properties

A summary of the key physical and chemical properties of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is presented in the table below.

Property	Value	Source
Molecular Formula	C₅H₈ClN₅	[1][2]
Molecular Weight	173.60 g/mol	[1][2][3]
Appearance	Solid (form may vary)	[4]
Density (predicted)	~1.447 g/cm³	[1]
CAS Number	32998-04-2	[2]

Safety, Handling, and Storage Protocols

Hazard Identification and Personal Protective Equipment (PPE)

Chlorinated triazines should be handled with care. Potential hazards include skin irritation, serious eye irritation, and respiratory irritation.[4] Therefore, appropriate personal protective equipment is mandatory.

• Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

• Skin Protection: A lab coat and chemically resistant gloves (e.g., nitrile) are required.[6]

• Respiratory Protection: Work should be conducted in a well-ventilated fume hood to avoid inhalation of dust or vapors.[6] If engineering controls are insufficient, a NIOSH-approved respirator may be necessary.

Safe Handling Procedures

• Engineering Controls: Always handle this compound in a certified chemical fume hood to minimize inhalation exposure.[6] Eyewash stations and safety showers should be readily accessible.

• General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.[4]

• Dispensing: When transferring the solid, minimize the creation of dust.

• Spills: In case of a spill, evacuate the area. For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal. Large spills should be handled by trained emergency personnel. Do not allow the material to enter drains or waterways.

Storage and Stability

Proper storage is crucial to maintain the integrity and stability of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

• Container: Store in a tightly sealed, properly labeled container.

• Conditions: Keep in a cool, dry, and well-ventilated area.[4]

• Incompatibilities: Store away from strong oxidizing agents.[6]

Waste Disposal

Dispose of waste in accordance with all local, state, and federal regulations. Contaminated containers and unused material should be treated as hazardous waste and disposed of through a licensed waste disposal company.

Experimental Protocols: Application in Synthesis

The primary application of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine in a research setting is as a precursor for the synthesis of more complex molecules via nucleophilic aromatic substitution (SNAr). The following protocol provides a general framework for such a reaction.

General Protocol for Nucleophilic Substitution

This protocol outlines the reaction of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine with a generic nucleophile (Nu-H), such as an amine, alcohol, or thiol.

Materials:

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

• Nucleophile (e.g., primary or secondary amine, alcohol, thiol)

• Anhydrous aprotic solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM), Acetonitrile)

• Base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIEA), Potassium Carbonate)

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)

• Thin-layer chromatography (TLC) supplies for reaction monitoring

Procedure:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (1.0 equivalent) in the chosen anhydrous solvent.

• Addition of Nucleophile and Base: Add the nucleophile (1.0-1.2 equivalents) to the stirred solution. Subsequently, add the base (1.5-2.0 equivalents). The base acts as a scavenger for the hydrochloric acid (HCl) generated during the reaction.

• Reaction Conditions: The reaction temperature and duration will depend on the nucleophilicity of the incoming group.

  • For highly reactive nucleophiles like primary and secondary amines, the reaction may proceed at room temperature.

  • For less reactive nucleophiles, such as alcohols or anilines, heating may be required.

• Reaction Monitoring: Monitor the progress of the reaction by TLC. The disappearance of the starting material and the appearance of a new, less polar spot typically indicates product formation.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • If a solid precipitate (the hydrochloride salt of the base) has formed, it can be removed by filtration.

  • The filtrate can be concentrated under reduced pressure.

  • The residue is then typically partitioned between an organic solvent (e.g., ethyl acetate, DCM) and water or a saturated aqueous solution of sodium bicarbonate to remove any remaining acid and base salts.

  • The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, and filtered.

• Purification: The crude product is concentrated and purified by an appropriate method, such as column chromatography on silica gel or recrystallization, to yield the desired substituted triazine.

Causality in Experimental Choices

• Inert Atmosphere: The use of an inert atmosphere is crucial when working with anhydrous solvents and moisture-sensitive reagents to prevent unwanted side reactions.

• Base: The addition of a non-nucleophilic base is essential to neutralize the HCl byproduct, which would otherwise protonate the nucleophile and the triazine nitrogens, thereby deactivating them and halting the reaction.

• Solvent: The choice of an aprotic solvent is important as protic solvents can potentially act as competing nucleophiles.

• Temperature Control: The reactivity of the chlorine on the triazine ring is temperature-dependent. Controlling the temperature allows for selective substitution, which is particularly important when starting from di- or trichlorotriazines.[7]

Visualization of the Synthetic Workflow

The following diagram illustrates the general workflow for the nucleophilic substitution reaction.

Caption: General workflow for the synthesis of substituted triazines.

Conclusion

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a valuable and versatile reagent in chemical synthesis. A thorough understanding of its properties, coupled with strict adherence to safety and handling protocols, is paramount for its successful and safe application in the laboratory. The provided protocols offer a foundational framework for researchers to explore the rich chemistry of this compound and to develop novel molecules with potential applications across various scientific disciplines.

References

• Smolecule. (2023, August 15). 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

• PubChem. (n.d.). 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. National Center for Biotechnology Information. Retrieved from [Link]

• El-Faham, A., Sharma, A., Farooq, M., Almarhoon, Z., & Wadaan, M. A. M. (2020).

• PubChem. (n.d.). 1,3,5-Triazine-2,4-diamine, 6-chloro-N,N'-bis(1,1-dimethylethyl)-. National Center for Biotechnology Information. Retrieved from [Link]

• Afonso, C. A. M., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 81-102.

• Afonso, C. A. M., et al. (2006). Synthesis of 2,4,6-tri-substituted-1,3,5-triazines. PubMed. Retrieved from [Link]

• de la Hoz, A., Diaz-Ortiz, A., & Moreno, A. (2005). Green synthesis of 1,3,5-triazines with applications in supramolecular and materials chemistry. Arkivoc, 2005(7), 138-150.

• El-Faham, A., Sharma, A., Farooq, M., Almarhoon, Z., & Wadaan, M. A. M. (2020). Protocol for synthesis of di- and tri-substituted s-triazine derivatives. Semantic Scholar. Retrieved from [Link]

• Sharma, A., et al. (2018). Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles. Frontiers in Chemistry, 6, 545.

Sources

• 1. Buy 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | 32998-04-2 [smolecule.com]
• 2. scbt.com [scbt.com]
• 3. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | C5H8ClN5 | CID 224971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. echemi.com [echemi.com]
• 6. fishersci.com [fishersci.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols: Microwave-Assisted Synthesis of 1,3,5-Triazines

Abstract

This guide provides a detailed exploration of microwave-assisted organic synthesis (MAOS) as a transformative technology for the preparation of 1,3,5-triazine derivatives. The 1,3,5-triazine scaffold is a cornerstone in medicinal chemistry and materials science, found in numerous anticancer, antimicrobial, and antiviral agents.[1][2] Traditional synthetic routes often require harsh conditions and prolonged reaction times. Microwave irradiation offers a green, efficient, and rapid alternative, significantly accelerating reaction rates, improving yields, and minimizing byproducts.[3][4][5][6] This document furnishes researchers, scientists, and drug development professionals with the foundational principles, field-proven insights, and detailed experimental protocols necessary to successfully implement this powerful technique.

The Causality of Microwave Enhancement in Triazine Synthesis

The remarkable efficiency of microwave-assisted synthesis stems from a fundamentally different heating mechanism compared to conventional methods.[7] Instead of relying on external heat sources and slow thermal conduction, microwave energy directly couples with polar molecules in the reaction mixture, causing rapid and uniform heating throughout the bulk of the material.[4][7] This phenomenon, known as dielectric heating, occurs through two primary mechanisms:

• Dipolar Polarization: Polar molecules, such as reagents, solvents, and intermediates, attempt to align with the rapidly oscillating electric field of the microwave. This constant reorientation generates friction, leading to a rapid increase in internal energy and temperature.

• Ionic Conduction: If ions are present, they will migrate through the solution under the influence of the oscillating electric field. Collisions with surrounding molecules generate heat.[7]

This direct energy transfer circumvents the thermal conductivity limitations of the reaction vessel, leading to faster and more selective reactions.[7] For the synthesis of 1,3,5-triazines, this translates into overcoming the high activation energies associated with cyclization and substitution reactions in minutes rather than hours.[5][6]

Caption: Conventional vs. Microwave heating mechanisms.

Key Synthetic Strategies and Experimental Protocols

Microwave irradiation has been successfully applied to several core strategies for constructing the 1,3,5-triazine ring. The following protocols are designed to be self-validating, providing detailed steps, expected outcomes, and characterization benchmarks.

Protocol 1: Cyclotrimerization of Nitriles for Symmetrical Triazines

The cyclotrimerization of nitriles is a fundamental and atom-economical route to 2,4,6-trisubstituted-1,3,5-triazines. This reaction is often catalyzed by Lewis acids and can be performed efficiently under solvent-free conditions, aligning with green chemistry principles.[8] Microwave irradiation dramatically reduces the high temperatures and long reaction times typically required.

Caption: General scheme for nitrile cyclotrimerization.

Methodology:

• Reagent Preparation: In a 10 mL microwave process vial equipped with a magnetic stir bar, add the desired nitrile (10 mmol) and a catalytic amount of silica-supported Lewis acid (e.g., ZnCl₂ on silica gel, ~10 mol%).

• Microwave Irradiation: Seal the vial and place it in a dedicated microwave synthesizer. Irradiate the mixture at a set temperature of 180-200°C for 15-30 minutes. Monitor the reaction progress by TLC if applicable.

• Work-up and Purification: After cooling the vial to room temperature, dissolve the crude mixture in a suitable organic solvent (e.g., dichloromethane). Filter the mixture to recover the silica-supported catalyst. Wash the filtrate with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Final Purification: The resulting solid can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 2,4,6-trisubstituted-1,3,5-triazine.

Data Comparison: Conventional vs. Microwave Heating for Nitrile Cyclotrimerization [8]

Nitrile Substrate	Method	Temperature (°C)	Time	Yield (%)
Benzonitrile	Conventional	200	24 h	~85%
Benzonitrile	Microwave	200	20 min	>90%
Acetonitrile	Conventional	150	48 h	Low
Acetonitrile	Microwave	180	30 min	~70%

Self-Validation/Characterization:

• Expected Outcome: A white crystalline solid.

• Characterization: The identity and purity of the product should be confirmed by melting point, FT-IR, ¹H NMR, ¹³C NMR, and mass spectrometry, comparing the obtained data with literature values.

Protocol 2: Synthesis of 2,4-Diamino-1,3,5-triazines from Cyanoguanidine

A highly valuable route for producing biologically relevant triazines involves the condensation of cyanoguanidine with nitriles. This method allows for the creation of 6-substituted-2,4-diamino-1,3,5-triazines, a common scaffold in drug discovery.[1] The use of microwave irradiation in a polar solvent like DMF or an ionic liquid accelerates this condensation, often driven by a basic catalyst.[9]

Caption: Synthesis of diamino-triazines from cyanoguanidine.

Methodology:

• Reagent Preparation: To a 10 mL microwave process vial, add cyanoguanidine (5 mmol), the desired nitrile (e.g., benzonitrile, 5 mmol), potassium hydroxide (1 mmol), and 3 mL of DMF.

• Microwave Irradiation: Seal the vessel and irradiate the mixture at 130-150°C for 10-20 minutes. The reaction often results in the precipitation of the product.

• Work-up and Purification: After cooling, pour the reaction mixture into ice-water (50 mL). Collect the resulting precipitate by vacuum filtration.

• Final Purification: Wash the solid thoroughly with water and then with a small amount of cold ethanol or diethyl ether to remove impurities. Dry the product under vacuum. Further purification can be achieved by recrystallization if necessary.

Data Summary: Microwave Synthesis of 6-Aryl-2,4-diamino-1,3,5-triazines [9]

Nitrile (R-CN)	Time (min)	Temperature (°C)	Yield (%)
Benzonitrile	12	130	87%
4-Chlorobenzonitrile	15	130	85%
4-Methoxybenzonitrile	15	130	82%
3-Pyridinecarbonitrile	18	140	75%

Self-Validation/Characterization:

• Expected Outcome: An off-white to pale yellow solid.

• Characterization (Example: 6-Phenyl-1,3,5-triazine-2,4-diamine):

  • ¹H NMR (DMSO-d₆): δ 8.10 (d, 2H), 7.45 (m, 3H), 6.80 (s, 4H, NH₂).

  • ¹³C NMR (DMSO-d₆): δ 171.0, 167.5, 136.9, 130.5, 128.3, 127.8.

  • HRMS: Calculated and found values should match for the protonated molecular ion [M+H]⁺.

Protocol 3: Sequential Nucleophilic Substitution on Cyanuric Chloride

Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) is a versatile building block for creating complex, unsymmetrically substituted triazines. The three chlorine atoms exhibit differential reactivity, which can be exploited in sequential substitution reactions. Microwave heating provides precise temperature control and rapid reaction times, making it ideal for controlling these sequential substitutions, a process that can take days using conventional methods.[2]

Caption: Workflow for microwave-assisted sequential substitution.

Methodology (for Disubstitution):

• First Substitution: Dissolve cyanuric chloride (10 mmol) in a suitable solvent (e.g., 1,4-dioxane or THF, 20 mL) in a microwave vial. Cool the mixture in an ice bath. Add the first nucleophile (e.g., morpholine, 10 mmol) and a base (e.g., DIPEA, 11 mmol) dropwise. Seal the vial and irradiate at 25°C for 5-10 minutes.

• Second Substitution: To the crude reaction mixture from step 1, add the second, different nucleophile (e.g., 2-phenylethylamine, 10 mmol) and additional base (11 mmol). Reseal the vial.

• Microwave Irradiation: Irradiate the mixture at a higher temperature, typically 80-100°C, for 10-20 minutes.

• Work-up and Purification: After cooling, filter off any precipitated salts. Concentrate the filtrate under reduced pressure. The residue can be purified by silica gel column chromatography to isolate the desired disubstituted product.

Advantages Over Conventional Methods:

• Time: Reaction times are reduced from several hours or days to mere minutes.[2]

• Selectivity: The rapid and precise heating allows for better control over the reaction, minimizing the formation of over-substituted or undesired byproducts.

• Yields: Yields are often significantly higher compared to lengthy conventional heating protocols.[2]

Self-Validation/Characterization:

• Expected Outcome: A purified solid or oil, depending on the substituents.

• Characterization: The structure must be confirmed by NMR. The sequential addition of different groups will result in a more complex spectrum, which can be fully assigned using 2D NMR techniques (COSY, HSQC). HRMS is critical to confirm the final molecular formula.

Conclusion

Microwave-assisted synthesis represents a paradigm shift in the preparation of 1,3,5-triazine derivatives. The technology offers unparalleled advantages in terms of reaction speed, efficiency, and process control, while aligning with the principles of green chemistry.[10] The protocols detailed herein demonstrate the broad applicability of MAOS for various synthetic strategies, from fundamental cyclotrimerizations to the construction of complex, multifunctional triazine scaffolds. For researchers in drug discovery and materials science, mastering these techniques is crucial for accelerating the development of novel, high-value compounds.

References

• Microwave-Assisted Synthesis of Tri-Substituted 1,3,5-Triazines from Metformin Using Benzotriazole Chemistry. (2022). MDPI.

• Microwave-Assisted Sequential One-Pot Synthesis of 8-Substituted Pyrazolo[1,5-a][1][11]triazines. (n.d.). NIH.

• Junaid, A., & A, A. (2019). MICROWAVE-ASSISTED SYNTHESIS OF 1,3,5-TRIAZINES: EFFICIENT APPROACHES TO THERAPEUTICALLY VALUABLE SCAFFOLD. HETEROCYCLES, 98(12).
• Microwave Assisted Organic Synthesis of Heterocyclic Compound. (n.d.). International Journal of Pharmaceutical Sciences.
• GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND M
• Microwave-induced synthesis of bioactive nitrogen heterocycles. (2024). EurekAlert!.
• Microwave synthesis: a green method for benzofused nitrogen heterocycles. (2024).
• Mali D. R.et al. (2017). Microwave Assisted Synthesis of Heterocycles- Green Chemistry Approaches. International Journal of ChemTech Research, 10(4), 288-297.
• Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. (2020). NIH.
• MICROWAVE-ASSISTED SYNTHESIS OF 1,3,5-TRIAZINES. (2019). Semantic Scholar.
• Application Notes & Protocols: Microwave-Assisted Synthesis of 1,3,5-Triazine Deriv
• Microwave-Assisted Synthesis of 1,3,5-Triazines: Efficient Approaches to Therapeutically Valuable Scaffold. (2019).
• Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. (2024). NIH.
• Cyclotrimerization of nitriles in solvent-free conditions. (n.d.).
• Microwave-Assisted Green Synthesis and Biological Significance of Triazine Deriv
• One-pot Synthesis of 1,3,5-triazine Derivatives via Controlled Cross-Cyclotrimerization of Nitriles: A Mechanism Approach. (2014). PubMed.
• Microwave Assisted Synthesis of 2,4,6-tris(pyrazolylamino)-1,3,5-triazines. (n.d.).

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. Microwave synthesis: a green method for benzofused nitrogen heterocycles. [wisdomlib.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. eurekaselect.com [eurekaselect.com]
• 7. Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Microwave-induced synthesis of bioactive nitrogen heterocycles | EurekAlert! [eurekalert.org]
• 11. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Welcome to the Technical Support Center for the synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) to ensure successful and efficient synthesis of this versatile compound.

Introduction to the Synthesis

The synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is primarily achieved through the sequential nucleophilic aromatic substitution of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) with two equivalents of dimethylamine. The reactivity of the chlorine atoms on the triazine ring is temperature-dependent, allowing for a controlled, stepwise reaction. The first substitution occurs readily at low temperatures, while the second requires a moderate increase in temperature. Careful control of reaction parameters is crucial to prevent the formation of unwanted byproducts and ensure a high yield of the desired product.[1]

Troubleshooting Guide & FAQs

This section addresses common problems encountered during the synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine in a question-and-answer format, providing insights into their causes and practical solutions.

Low or No Product Yield

Q1: I am getting a very low yield or no product at all. What are the likely causes?

A1: Low or no yield can stem from several factors, primarily related to reagent quality, reaction conditions, and the handling of dimethylamine.

• Cause 1: Poor Quality of Cyanuric Chloride: Cyanuric chloride is highly susceptible to hydrolysis, which can occur during storage.[2] Hydrolyzed cyanuric chloride will not participate in the desired reaction.

  • Solution: Use a fresh bottle of cyanuric chloride or test the quality of your existing stock. Ensure it is a free-flowing white powder. Store it in a desiccator away from moisture.

• Cause 2: Ineffective Dimethylamine Addition: Dimethylamine is a gas at room temperature and needs to be handled appropriately to ensure its effective participation in the reaction.

  • Solution: Use a solution of dimethylamine in a suitable solvent (e.g., THF, ethanol) of a known concentration. Alternatively, bubble anhydrous dimethylamine gas directly into the reaction mixture at a controlled rate.[3] For accurate addition, a pre-weighed, cooled solution of dimethylamine is recommended.

• Cause 3: Inadequate Temperature Control: The stepwise reaction is highly dependent on temperature. If the temperature is too low during the second substitution, the reaction will be sluggish or may not proceed to completion.

  • Solution: Strictly adhere to the recommended temperature profile. Use a reliable thermometer and a well-controlled cooling/heating system.

• Cause 4: Inefficient Neutralization of HCl: The reaction generates two equivalents of hydrochloric acid (HCl), which can protonate the dimethylamine, rendering it non-nucleophilic.

  • Solution: Ensure the presence of a suitable acid scavenger, such as a tertiary amine (e.g., triethylamine, diisopropylethylamine) or an inorganic base (e.g., sodium carbonate), in stoichiometric amounts to neutralize the generated HCl.

Formation of Byproducts

Q2: My final product is contaminated with significant impurities. What are the common byproducts and how can I avoid them?

A2: The most common impurities are the trisubstituted byproduct (2,4,6-tris(dimethylamino)-1,3,5-triazine) and hydrolyzed species.

• Byproduct 1: 2,4,6-Tris(dimethylamino)-1,3,5-triazine: This byproduct forms when all three chlorine atoms of cyanuric chloride react with dimethylamine.

  • Cause: The primary cause is excessive temperature during the second substitution step, which provides enough energy to overcome the activation barrier for the third substitution. Using a large excess of dimethylamine can also favor the formation of the trisubstituted product.

  • Prevention: Maintain strict temperature control. The second substitution should be carried out at a moderate temperature (typically room temperature to 40°C). Use a stoichiometric amount of dimethylamine (2.0 to 2.2 equivalents).

• Byproduct 2: Hydrolyzed Triazines: These are formed by the reaction of cyanuric chloride or the chlorinated intermediates with water.

  • Cause: The presence of moisture in the reagents or solvent is the main culprit. Hydrolysis is more pronounced at higher pH and temperatures.

  • Prevention: Use anhydrous solvents and ensure all glassware is thoroughly dried. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize exposure to atmospheric moisture.

Purification Challenges

Q3: I am having difficulty purifying my product. What are the recommended methods?

A3: The choice of purification method depends on the nature of the impurities.

• Recrystallization: This is often the most effective method for removing small amounts of impurities.

  • Solvent Selection: A suitable solvent for recrystallization should dissolve the product well at elevated temperatures but poorly at room temperature or below. Acetone has been reported as a suitable recrystallization solvent for similar compounds.[4] Experiment with different solvents or solvent mixtures (e.g., ethanol/water, acetone/hexane) to find the optimal system.

• Column Chromatography: If recrystallization is ineffective, especially for separating the desired product from the trisubstituted byproduct, column chromatography on silica gel is a viable option.

  • Eluent System: A gradient of ethyl acetate in hexane is a good starting point for elution. The polarity of the eluent can be adjusted based on the separation observed by Thin Layer Chromatography (TLC).

• Washing: If the primary impurity is the hydrochloride salt of the base used (e.g., triethylamine hydrochloride), washing the crude product with water can effectively remove it.

Detailed Experimental Protocol

This protocol provides a step-by-step methodology for the synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Materials:

• Cyanuric chloride (1.0 eq)

• Dimethylamine solution (2.1 eq, e.g., 2 M in THF)

• Triethylamine (2.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Ice-water bath

• Magnetic stirrer and stir bar

• Three-necked round-bottom flask

• Dropping funnel

• Thermometer

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a flame-dried three-necked round-bottom flask equipped with a magnetic stir bar, thermometer, and a nitrogen inlet, dissolve cyanuric chloride (1.0 eq) in anhydrous THF.

• First Substitution: Cool the solution to 0-5°C using an ice-water bath.

• Amine Addition (First Equivalent): Slowly add a solution of dimethylamine (1.05 eq) in THF dropwise to the stirred solution of cyanuric chloride over 30 minutes, maintaining the temperature between 0-5°C.

• Base Addition (First Equivalent): Concurrently, add triethylamine (1.1 eq) dropwise to neutralize the HCl formed.

• Reaction Monitoring (First Substitution): Stir the reaction mixture at 0-5°C for 1-2 hours. Monitor the progress of the reaction by TLC (e.g., using a 3:1 hexane:ethyl acetate eluent). The formation of the monosubstituted product, 2,4-dichloro-6-(dimethylamino)-1,3,5-triazine, should be observed.

• Second Substitution: Once the first substitution is complete, allow the reaction mixture to warm to room temperature (around 20-25°C).

• Amine Addition (Second Equivalent): Add the remaining dimethylamine solution (1.05 eq) dropwise.

• Base Addition (Second Equivalent): Add the remaining triethylamine (1.1 eq).

• Reaction Monitoring (Second Substitution): Stir the reaction at room temperature for 4-6 hours, or until TLC analysis indicates the complete consumption of the monosubstituted intermediate and formation of the desired product.

• Work-up:

  • Filter the reaction mixture to remove the triethylamine hydrochloride precipitate.

  • Wash the precipitate with a small amount of cold THF.

  • Combine the filtrate and washings and remove the solvent under reduced pressure.

• Purification:

  • Dissolve the crude product in a minimal amount of a suitable hot solvent (e.g., acetone).

  • Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.

  • Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Data Presentation

Parameter	Recommended Value	Rationale
First Substitution Temperature	0-5°C	Maximizes selectivity for monosubstitution.[5]
Second Substitution Temperature	Room Temperature (~20-25°C)	Sufficient for the second substitution without promoting the third.
Dimethylamine Equivalents	2.0 - 2.2	A slight excess ensures complete reaction without significant byproduct formation.
Base Equivalents	2.2	Ensures complete neutralization of the generated HCl.
Reaction Monitoring	Thin Layer Chromatography	Allows for tracking the progress of the reaction and identifying the formation of products and consumption of starting materials.

Visualizations

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for addressing low product yield.

Reaction Pathway

Caption: Stepwise synthesis of the target compound.

References

• Smolecule. (2023, August 15). 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.
• Overberger, C. G., Kogon, I. C., & Minin, R. (n.d.). 2-(Dimethylamino)pyrimidine. Organic Syntheses.
• BenchChem. (2025).
• BenchChem. (n.d.). 6-Chloro-1,3,5-triazine-2,4-diamine.
• Sequential One-Pot Synthesis of Diversely Functionalized 1,3,5- Triazines via Cyanuric Chloride with Amino Groups. (2025, December 12).
• 6-Chloro-N,N-di-p-tolyl-1,3,5-triazine-2,4-diamine dimethyl-formamide monosolv
• (2025, August 10). (PDF) 6-Chloro-N,N-di-p-tolyl-1,3,5-triazine-2,4-diamine acetone solvate.
• Benzeneethanamine, 3,4-dimethoxy-N,N-dimethyl. Organic Syntheses Procedure.
• Quantitative liquid chromatography-electrospray ionization-mass spectrometry analysis of amine-containing metabolites derivatized with cyanuric chloride and methylamine isotopologues. (2015). PubMed.
• Sequential One-Pot Synthesis of Diverse Functionalized 1,3,5-Tria- zines via Cyanuric Chloride with Amino Groups and Boronic Acids. (n.d.). ChemRxiv.
• SYNTHESIS AND PROPERTIES OF SOME CYANURIC CHLORIDE DERIV
• The reaction of cyanuric chloride with tertiary amines? (2017, May 11).
• Process for reacting cyanuric chloride with ammonia or with amines. (n.d.).
• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. (n.d.). PubChem.
• 6-Chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. (n.d.). Santa Cruz Biotechnology.
• 1,3,5-Triazine-2,4-diamine, 6-chloro-. (n.d.). NIST WebBook.
• 1,3,5-[tris-piperazine]-triazine. (n.d.). Organic Syntheses Procedure.
• Dimethylamine Addition to Formaldehyde Catalyzed by a Single Water Molecule: A Facile Route for Atmospheric Carbinolamine Formation and Potential Promoter of Aerosol Growth. (2016, March 10). PubMed.
• BenchChem. (n.d.). Synthetic Routes to 2,4-Dialkoxy-6-chloro-1,3,5-triazines: An In-depth Technical Guide.

• Synthetic scheme for 2,4-diamino-6-chloro-[6][7][8]triazines. (n.d.). ResearchGate.

• Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. (n.d.). MDPI.
• 1,3,5-Triazine-2,4-diamine, 6-chloro-. (n.d.). PubChem.
• Method for preparing 2-chlorine-4, 6-dimethoxy-1, 3, 5-triazine. (n.d.).
• Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. (2025, October 16).
• Help with Low Yield Synthesis. (2025, June 8). Reddit.
• Selective Amination of Cyanuric Chloride in the Presence of 18-Crown-6. (2025, August 6).
• troubleshooting low yield in derivatization with 3-Hydrazinylpyridazine hydrochloride. (n.d.). Benchchem.
• common impurities in 6-Chloroquinoline synthesis and their removal. (n.d.). Benchchem.
• Troubleshooting low yields in the synthesis of (+)-Usnic acid analogues. (n.d.). Benchchem.
• 2,6-Octadien-1-amine, N,N-diethyl-3,7-dimethyl-, (E). (n.d.). Organic Syntheses Procedure.
• Technical Support Center: Optimizing Piperazine Synthesis. (n.d.). Benchchem.
• Recent Applications of 2,4,6-Trichloro-1,3,5-triazine and Its Derivatives in Organic Synthesis. (2025, August 7).
• Process for the manufacture of 4, 6-dichloro-1, 3, 5-triazine derivatives. (n.d.).

Sources

• 1. mdpi.com [mdpi.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Buy 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | 32998-04-2 [smolecule.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Reaction Yield of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Welcome to the technical support center for the synthesis and optimization of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions to enhance your experimental success.

Introduction

The synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine from cyanuric chloride is a cornerstone reaction in the development of various pharmaceutical and agricultural compounds.[1][2] The sequential nucleophilic aromatic substitution (SNAr) of the chlorine atoms on the triazine ring is highly dependent on precise control of reaction conditions.[3] Achieving a high yield of the desired product requires a thorough understanding of the reaction mechanism, potential side reactions, and purification techniques. This guide provides practical, field-proven insights to help you navigate the complexities of this synthesis and optimize your reaction outcomes.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, providing probable causes and actionable solutions.

Problem 1: Low or No Product Formation

Symptoms:

• Thin-layer chromatography (TLC) analysis shows predominantly starting material (cyanuric chloride).

• Minimal or no precipitation of the product is observed.

Probable Causes & Solutions:

Probable Cause	Scientific Rationale & Solution
Inactive Reagents	Cyanuric chloride is highly susceptible to hydrolysis.[4] Ensure it is a fresh, dry powder. Dimethylamine and ammonia solutions can degrade over time; use fresh or recently titrated solutions.
Inadequate Temperature Control	The first substitution with dimethylamine is highly exothermic. If the temperature rises significantly above 0-5 °C, the reaction may favor the formation of di- and tri-substituted byproducts, or the reaction may not proceed selectively.[5] Maintain strict temperature control using an ice-salt bath.
Improper Reagent Stoichiometry	An insufficient amount of the amine nucleophiles will result in incomplete conversion of the starting material. Carefully measure and dispense all reagents. A slight excess of the amine may be beneficial, but a large excess can lead to byproduct formation.[2]
Inefficient Mixing	Poor mixing can lead to localized high concentrations of reagents, promoting side reactions and incomplete conversion. Ensure vigorous and consistent stirring throughout the reaction.

Problem 2: Predominance of 2,4-dichloro-6-(dimethylamino)-1,3,5-triazine (Monosubstituted Intermediate)

Symptoms:

• TLC analysis shows a significant spot corresponding to the monosubstituted intermediate and unreacted starting material.

• The final isolated product is a mixture, with the desired product being a minor component.

Probable Causes & Solutions:

Probable Cause	Scientific Rationale & Solution
Reaction Temperature Too Low for Second Substitution	The second substitution with ammonia requires a higher temperature than the first substitution, typically room temperature.[5] After the addition of dimethylamine at 0-5 °C, allow the reaction to slowly warm to room temperature to facilitate the second substitution.
Insufficient Reaction Time	The second nucleophilic substitution may be slower than the first due to the electron-donating effect of the dimethylamino group, which reduces the electrophilicity of the triazine ring.[3] Monitor the reaction progress by TLC and allow sufficient time for the second substitution to complete.
Incorrect Order of Reagent Addition	Adding ammonia before dimethylamine can lead to a mixture of products due to the similar reactivity of the first chlorine atom towards both nucleophiles. The sequential addition of dimethylamine followed by ammonia is crucial for selectivity.[6]

Problem 3: Formation of Significant Amounts of 2,4-bis(dimethylamino)-6-chloro-1,3,5-triazine

Symptoms:

• TLC analysis reveals a significant byproduct spot with a different Rf value than the desired product.

• NMR and/or mass spectrometry of the crude product confirms the presence of the disubstituted dimethylamino byproduct.

Probable Causes & Solutions:

Probable Cause	Scientific Rationale & Solution
Excessive Dimethylamine	Using a large excess of dimethylamine can lead to the displacement of two chlorine atoms.[2] Use a carefully controlled stoichiometry, typically a slight excess (1.05-1.1 equivalents) of dimethylamine for the first substitution.
Elevated Temperature During First Substitution	If the temperature is not maintained at 0-5 °C during the addition of dimethylamine, the increased reaction rate can lead to double substitution.[5] Ensure efficient cooling and slow, dropwise addition of the dimethylamine solution.

Problem 4: Difficulty in Product Purification

Symptoms:

• The isolated product is an oil or a sticky solid.

• Column chromatography results in poor separation of the product from impurities.

• The product does not crystallize upon attempts at recrystallization.

Probable Causes & Solutions:

Probable Cause	Scientific Rationale & Solution
Presence of Salts	The reaction generates hydrochloride salts of the base used (e.g., triethylamine hydrochloride). These salts can interfere with purification. Thoroughly wash the crude product with water to remove these salts.
Inappropriate Chromatography Conditions	The choice of solvent system for column chromatography is critical for good separation. A common starting point for chlorotriazines is a mixture of ethyl acetate and hexanes.[1] Experiment with different solvent polarities to optimize separation.
Residual Solvent	Incomplete removal of the reaction solvent or extraction solvents can result in an oily product. Ensure the product is thoroughly dried under high vacuum.
Co-eluting Impurities	If byproducts have similar polarities to the desired product, chromatographic separation can be challenging. Consider recrystallization from a suitable solvent system. For related compounds, recrystallization from acetone or DMF has been reported.[7]

Frequently Asked Questions (FAQs)

Q1: What is the optimal order of adding the amine nucleophiles?

A1: For the synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, the recommended order is the sequential addition of dimethylamine first, followed by ammonia.[6] This is because the reactivity of the chlorine atoms on the triazine ring decreases with each substitution.[3] Adding the more nucleophilic dimethylamine at a low temperature allows for selective monosubstitution.

Q2: How critical is temperature control in this reaction?

A2: Temperature control is arguably the most critical parameter for achieving high selectivity and yield. The first substitution of cyanuric chloride is typically performed at 0-5 °C to favor monosubstitution. The second substitution is then carried out at room temperature.[5] Deviations from these temperature ranges can lead to a mixture of products.

Q3: What is the best way to monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is an effective and straightforward method for monitoring the reaction.[6] A suitable mobile phase, such as a mixture of ethyl acetate and hexanes, can be used to separate the starting material (cyanuric chloride), the monosubstituted intermediate, the desired product, and any byproducts. The spots can be visualized under UV light.

Q4: What are the common byproducts, and how can they be minimized?

A4: The most common byproducts are the result of over-reaction, leading to 2,4-bis(dimethylamino)-6-chloro-1,3,5-triazine or 2,4,6-tris(dimethylamino)-1,3,5-triazine. Another potential byproduct is the hydrolysis of the triazine ring, especially if moisture is present.[4] Minimizing these byproducts can be achieved by:

• Strict temperature control.

• Careful control of reagent stoichiometry.

• Using anhydrous solvents and reagents.

• Sequential addition of nucleophiles.

Q5: What are the key safety precautions for this reaction?

A5: Cyanuric chloride is a lachrymator and is corrosive. It reacts violently with water.[8][9] Dimethylamine is a flammable and corrosive liquid.[6][10] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.

Experimental Protocols & Data

General Experimental Protocol

A representative protocol for the synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is as follows:

• Dissolve cyanuric chloride (1.0 eq) in a suitable anhydrous solvent (e.g., acetone, THF) in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution to 0-5 °C using an ice-salt bath.

• In a separate flask, prepare a solution of dimethylamine (1.05-1.1 eq) and a base such as N,N-diisopropylethylamine (DIPEA) or potassium carbonate (1.1 eq) in the same solvent.[1]

• Add the dimethylamine solution dropwise to the cyanuric chloride solution over 30-60 minutes, maintaining the temperature between 0-5 °C.

• After the addition is complete, stir the reaction mixture at 0-5 °C for 2-4 hours, monitoring the progress by TLC.

• Once the formation of the monosubstituted intermediate is complete, slowly add a solution of ammonia (1.1-1.2 eq) in the same solvent.

• Allow the reaction mixture to warm to room temperature and stir for an additional 12-24 hours, or until TLC analysis indicates the consumption of the intermediate.

• Quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization.

Analytical Characterization Data

Technique	Expected Results for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine
¹³C NMR	N,N-dimethylamino carbon: ~40-45 ppm; Methyl group carbons: ~35-40 ppm.[10]
Mass Spectrometry (EI)	Molecular ion peak (M⁺) at m/z 173. Common fragments include loss of chlorine (m/z 138) and the N,N-dimethylamino fragment (m/z 44).[10]
UV-Visible Spectroscopy	Absorption maxima in the range of 240-260 nm.[10]

Visualizations

Reaction Pathway

Caption: Sequential substitution pathway for the synthesis.

Troubleshooting Logic

Caption: Decision tree for troubleshooting common issues.

References

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine - Smolecule. (2023-08-15).
• An In-depth Technical Guide to the Synthesis of 2,4-Dichloro-1,3,5-triazine from Cyanuric Chloride - Benchchem.
• Sequential One-Pot Synthesis of Diversely Functionalized 1,3,5-Triazines via Cyanuric Chloride with Amino Groups and Boronic Acids | ACS Omega. (2025-12-21).
• 6-Chloro-N2,N4-di-p-tolyl-1,3,5-triazine-2,4-diamine dimethylformamide monosolvate - NIH.
• Protocol for synthesis of di- and tri-substituted s-triazine derivatives - PMC - NIH.
• Material Safety Data Sheet - Dimethylamine (26% in Water) - Cole-Parmer.
• SAFETY DATA SHEET - Fisher Scientific.
• CYANURIC CHLORIDE FOR SYNTHESIS - Loba Chemie.
• SAFETY DATA SHEET - Fisher Scientific. (2009-09-22).
• Cyanuric Chloride CAS No 108-77-0 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical.
• Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity - PubMed Central. (2017-05-10).
• 6-Chloro-1,3,5-triazine-2,4-diamine - Benchchem.
• SYNTHESIS AND PROPERTIES OF SOME CYANURIC CHLORIDE DERIVATIVES - DTIC.
• Process for the production of reaction - Google Patents.

Sources

• 1. Protocol for synthesis of di- and tri-substituted s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US2779763A - Process for the production of reaction - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 6-Chloro-N 2,N 4-di-p-tolyl-1,3,5-triazine-2,4-diamine dimethyl­formamide monosolvate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scilit.com [scilit.com]
• 9. Sequential nucleophilic aromatic substitutions on cyanuric chloride: synthesis of BODIPY derivatives and mechanistic insights - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Buy 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | 32998-04-2 [smolecule.com]

Technical Support Center: Synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (Product ID: 224971)[1]. This document is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthesis. Our goal is to provide not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your experiments effectively.

The synthesis of asymmetrically substituted triazines is a powerful tool in medicinal and agricultural chemistry.[2] The cornerstone of this synthesis is the sequential nucleophilic aromatic substitution (SNAr) on cyanuric chloride (2,4,6-trichloro-1,3,5-triazine). The key to a successful synthesis lies in leveraging the temperature-dependent reactivity of the three chlorine atoms, which allows for a controlled, stepwise introduction of different nucleophiles.[3][4] However, this reactivity profile is also the source of several potential side products. This guide addresses the most common issues in a practical, question-and-answer format.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Q1: My final product is a complex mixture containing mono-, di-, and tri-substituted triazines. How can I improve the selectivity for the desired di-substituted product?

A1: This is the most common challenge in this synthesis and stems from a lack of control over the sequential substitution. The reactivity of the chlorine atoms on the triazine ring decreases significantly after each substitution.[4] To achieve high selectivity, you must precisely control the reaction temperature and stoichiometry at each step.

Causality & Expert Insights: The first nucleophilic substitution on cyanuric chloride is highly exothermic and rapid, even at low temperatures. The resulting dichlorotriazine is less electrophilic, requiring a higher temperature for the second substitution. The final monochlorotriazine is even less reactive, demanding more forcing conditions (e.g., reflux) for the third substitution.[5] Failure to respect this temperature gradient will inevitably lead to a mixture of products.

Troubleshooting Protocol:

• Strict Temperature Control: This is the most critical parameter. Adhere to the established temperature ranges for each substitution step.

• Stoichiometry: Use precisely one equivalent of each amine nucleophile relative to the cyanuric chloride. A slight excess of the amine can be used, but a large excess will promote di-substitution by the same amine.

• Controlled Reagent Addition: Add the amine nucleophile slowly (dropwise) to the cyanuric chloride solution. This helps to dissipate the heat of reaction and prevent localized temperature spikes that can cause over-reaction.[6]

• In-Process Monitoring: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the reaction's progress.[7] Do not proceed to the next step until the starting material from the previous step is fully consumed.

Substitution Step	Typical Temperature Range	Key Objective
1st Substitution (e.g., Dimethylamine)	0–5 °C	Selective formation of 2,4-dichloro-6-(dimethylamino)-1,3,5-triazine.
2nd Substitution (e.g., Ammonia)	Room Temperature to 40-50 °C	Conversion of the dichloro-intermediate to the target monochloro-product.
3rd Substitution (Undesired)	> 60 °C to Reflux	This is the temperature range where unwanted tri-substituted byproducts form.

Q2: I'm observing a significant amount of white, insoluble precipitate forming early in my reaction. What is it and how can I prevent it?

A2: The precipitate is almost certainly cyanuric acid or its partially chlorinated derivatives (e.g., 2-chloro-4,6-dihydroxy-s-triazine). This is caused by the hydrolysis of cyanuric chloride or the chlorinated intermediates.[5] Cyanuric chloride is extremely sensitive to moisture, and this side reaction is a major cause of yield loss and purification difficulties.

Causality & Expert Insights: The C-Cl bonds on the electron-deficient triazine ring are highly susceptible to nucleophilic attack by water. This hydrolysis reaction is catalyzed by both acid (generating HCl as a byproduct) and base. The resulting hydroxy-triazines are often crystalline, insoluble in many organic solvents, and can be difficult to remove.

Preventative Measures:

• Maintain Anhydrous Conditions: This is non-negotiable.

  • Thoroughly dry all glassware in an oven (e.g., >100 °C) and cool under an inert atmosphere (nitrogen or argon) before use.

  • Use anhydrous solvents. Solvents should be freshly distilled or obtained from a sealed bottle over molecular sieves.

  • Run the reaction under a positive pressure of an inert gas.[6]

• Use a Non-Aqueous Base: The substitution reaction generates one equivalent of HCl, which must be neutralized. Use a non-aqueous organic base like N,N-diisopropylethylamine (DIEA) or triethylamine (TEA) as the acid scavenger.[6] Avoid using aqueous bases like sodium hydroxide or sodium carbonate solutions, as they introduce water and promote hydrolysis.

• pH Control: The rate of hydrolysis is significantly influenced by pH. While a base is necessary, maintaining a pH that is not excessively alkaline can help minimize this side reaction.[5]

Diagram: Key Reaction and Side Product Pathways

Sources

• 1. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | C5H8ClN5 | CID 224971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. troindia.in [troindia.in]
• 4. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Welcome to the technical support guide for the purification of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. This document provides in-depth troubleshooting advice and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in obtaining this versatile synthetic intermediate with high purity.

I. Understanding the Compound and Its Synthesis

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a key building block in medicinal chemistry and agrochemical research.[1] Its synthesis typically involves the sequential nucleophilic substitution of chlorine atoms on cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) with dimethylamine and ammonia.[2][3] The reactivity of the chlorine atoms decreases with each substitution, allowing for a controlled reaction.[3]

However, this process can lead to a mixture of products, including mono-, di-, and tri-substituted triazines, as well as regioisomers. Therefore, a robust purification strategy is essential.

II. Troubleshooting Purification

This section addresses common issues encountered during the purification of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Issue 1: Low Purity After Initial Work-up

Question: My initial extraction and washing steps are not effectively removing impurities. What could be the cause and how can I improve this?

Answer: Low purity after the initial work-up is often due to the presence of closely related triazine derivatives or unreacted starting materials.

• Probable Cause 1: Incomplete Reaction: The synthesis may not have gone to completion, leaving unreacted cyanuric chloride or monosubstituted intermediates.

• Probable Cause 2: Side Reactions: Over-reaction can lead to the formation of trisubstituted triazines. Hydrolysis of the chloro-substituent can also occur, introducing hydroxylated impurities.[2]

• Solution: A well-planned liquid-liquid extraction is a crucial first step.[4]

  • Step 1: Quenching and pH adjustment: Carefully quench the reaction mixture with water. Adjusting the pH can help to separate acidic or basic impurities.

  • Step 2: Solvent Selection: Use an organic solvent like ethyl acetate or dichloromethane for extraction. The choice of solvent is critical and should be based on the solubility of the desired product versus the impurities.[2]

  • Step 3: Brine Wash: Wash the combined organic layers with brine (saturated NaCl solution) to remove residual water and some polar impurities.

  • Step 4: Drying: Dry the organic layer over an anhydrous salt such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) before concentrating.[4]

Issue 2: Poor Separation During Column Chromatography

Question: I'm having difficulty separating my target compound from impurities using column chromatography. The fractions are all mixed. What can I do?

Answer: Poor separation on a column is a common challenge.[4] The following troubleshooting steps can help optimize the separation.

• Probable Cause 1: Inappropriate Solvent System: The polarity of the eluent may not be suitable for separating the components of the mixture.

  • Solution: TLC Optimization: Before running a column, always optimize the solvent system using Thin Layer Chromatography (TLC).[4] Aim for a retention factor (Rf) of 0.2-0.3 for the desired compound. A good separation on TLC will show clear baseline separation between the spots.

• Probable Cause 2: Improper Column Packing: Air bubbles or channels in the stationary phase will lead to a non-uniform flow of the mobile phase and poor separation.[4]

  • Solution: Careful Packing: Pack the column carefully, ensuring the silica gel is uniformly settled. Slurry packing is often preferred over dry packing to minimize air bubbles.

• Probable Cause 3: Overloading the Column: Applying too much sample will result in broad, overlapping bands.

  • Solution: Correct Loading: The amount of sample should be appropriate for the size of the column. A general rule of thumb is to use a 1:20 to 1:100 ratio of sample to silica gel by weight, depending on the difficulty of the separation. The sample should be loaded in a minimal amount of solvent.[4]

Troubleshooting Decision Tree for Column Chromatography

Sources

• 1. benchchem.com [benchchem.com]
• 2. Buy 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | 32998-04-2 [smolecule.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Welcome to the technical support center for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (CAS 32998-04-2). This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges of this versatile triazine derivative. The following troubleshooting guides and FAQs are based on established principles of chlorotriazine chemistry and extensive field experience.

Troubleshooting Guide

This section addresses specific experimental issues you may encounter. Each solution is grounded in chemical principles to help you not only solve the immediate problem but also prevent future occurrences.

Issue 1: Inconsistent Potency or Decreasing Concentration of Starting Material Over Time

Question: I've prepared a stock solution of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine in what I believed to be an inert solvent, but my assay results show a progressive loss of the active compound. What is the likely cause?

Answer: The most probable cause is hydrolysis. The chlorine atom on the electron-deficient triazine ring is a good leaving group and is susceptible to nucleophilic substitution by water. Even trace amounts of water in your solvent or exposure to atmospheric moisture can lead to the formation of the corresponding hydroxy-triazine derivative, which is often non-phytotoxic and will not possess the same reactivity as the parent compound[1].

Causality & Mechanism: The hydrolysis of 2-chloro-s-triazines is a well-documented degradation pathway[1][2]. The reaction can be catalyzed by both acidic and basic conditions, but it also proceeds at a neutral pH[3]. The carbon atom attached to the chlorine is electrophilic, making it a prime target for attack by a water molecule. Theoretical calculations on the related herbicide atrazine show that the energy barrier for the dissociation of the C-Cl bond is relatively low, making this the primary hydrolysis reaction[4].

Troubleshooting Protocol:

• Solvent Purity Check: Use only high-purity, anhydrous solvents. If possible, use solvents from a freshly opened bottle or one that has been stored under an inert atmosphere (e.g., nitrogen or argon).

• Moisture Control: Prepare solutions and conduct reactions under an inert atmosphere, especially if the experiment is lengthy or involves heating. Use of desiccants in storage containers is also recommended.

• pH Control: If your experimental conditions allow, buffering the solution to a neutral or slightly acidic pH can help minimize base-catalyzed hydrolysis.

• Fresh is Best: Prepare solutions fresh for each experiment to minimize the opportunity for degradation during storage.

Issue 2: Appearance of an Unexpected Peak in LC-MS or NMR Analysis

Question: I'm running a reaction using 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine and I'm seeing a new, more polar peak in my LC-MS analysis. The mass corresponds to a mass increase of 18 amu (after loss of HCl). What is this byproduct?

Answer: This observation strongly suggests the formation of the hydrolysis product, 2-hydroxy-4,6-bis(N,N-dimethylamino)-1,3,5-triazine. The replacement of the chlorine atom with a hydroxyl group increases the polarity of the molecule, leading to a different retention time on a reverse-phase column. This is a common degradation pathway for chlorotriazine herbicides in soil and aqueous environments[1].

Workflow for Identification and Mitigation:

Caption: Troubleshooting workflow for identifying unexpected byproducts.

Further Actions:

• Solvent Nucleophilicity: If you are using a nucleophilic solvent (e.g., methanol, ethanol), you may be observing solvolysis, where the solvent molecule displaces the chlorine atom. If this is undesirable, switch to a non-nucleophilic solvent like acetonitrile, THF, or dichloromethane.

• Reagent Compatibility: Ensure that other reagents in your reaction mixture are not acting as unintended nucleophiles. Amines, thiols, and other similar functional groups can readily displace the chlorine.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine?

A1: To ensure long-term stability, the compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated area. It is crucial to protect it from moisture to prevent hydrolysis. Storage at or above 40°F is recommended for similar commercial chlorotriazine herbicides to prevent potential crystallization issues[5]. For laboratory-scale quantities, storage in a desiccator at room temperature is a good practice. Avoid elevated temperatures and proximity to oxidizing materials[5].

Parameter	Recommended Condition	Rationale
Temperature	Room Temperature (or as per supplier)	Avoids thermal decomposition, which can begin around 150-200°C[6].
Atmosphere	Dry, Inert (e.g., Argon, Nitrogen)	Prevents hydrolysis from atmospheric moisture.
Light	Store in an opaque or amber container	Protects against potential photodegradation, a known issue for s-triazines.
Container	Tightly sealed, non-reactive material	Prevents contamination and reaction with container materials.
Compatibility	Store away from strong acids, bases, and oxidizing agents	Prevents catalyzed degradation and hazardous reactions[5][7].

Q2: What is the thermal stability of this compound?

A2: 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is expected to be thermally stable up to approximately 150-200°C. Above this temperature range, decomposition can occur, potentially leading to the loss of chlorine and fragmentation of the triazine ring[6]. Thermal decomposition of related compounds can release irritating and toxic gases[5]. Therefore, it is critical to avoid excessive heating unless it is a controlled part of a reaction.

Q3: Is this compound susceptible to other degradation pathways besides hydrolysis?

A3: Yes. Beyond hydrolysis, you should be aware of:

• N-Dealkylation: The N-dimethyl groups can be removed metabolically by enzymes like cytochrome P450s, a process observed in related triazine herbicides like atrazine[8]. While less common in typical in-vitro chemical reactions, it can be a factor in biological assays.

• Photodegradation: Many s-triazine derivatives are known to degrade upon exposure to UV light. While specific data for this compound is limited, it is a prudent practice to protect solutions and solid material from direct sunlight or prolonged exposure to strong light sources.

• Microbial Degradation: In environmental or non-sterile biological systems, microbes can degrade chlorotriazines through both hydrolysis and N-dealkylation[9][10]. This is a key consideration in agricultural and environmental studies.

Q4: How does pH affect the stability of the compound in aqueous solutions?

A4: The rate of hydrolysis for chlorotriazines is significantly influenced by pH. The reaction is generally catalyzed by both acids and bases[3].

• Under basic conditions (high pH): Hydrolysis is often accelerated due to the increased concentration of the hydroxide ion (OH-), a strong nucleophile that readily attacks the electrophilic carbon of the C-Cl bond[11].

• Under acidic conditions (low pH): Acid catalysis can also occur, though the mechanism may differ. Protonation of a ring nitrogen can further activate the triazine ring towards nucleophilic attack.

• Neutral conditions (pH ~7): Hydrolysis still occurs, albeit typically at a slower rate than at pH extremes.

The general relationship can be visualized as follows:

Caption: General trend of chlorotriazine hydrolysis rate with pH.

References

• Harris, C. I. (1967). DECOMPOSITION IN SOIL Fate of 2-chloro-s-triazine herbicides in soil. Journal of Agricultural and Food Chemistry. Available from: [Link]

• Hanioka, N. (2011). Chloro-s-triazines-toxicokinetic, Toxicodynamic, Human Exposure, and Regulatory Considerations. Journal of Toxicology and Environmental Health, Part B. Available from: [Link]

• MSDS No: RAVH - Greenbook.net. Available from: [Link]

• DECOMPOSITION IN SOIL Fate of 2-chloro-s-triazine herbicides in soil - ACS Publications. Available from: [Link]

• Yadav, S., et al. (2022). Investigation of the Persistence, Toxicological Effects, and Ecological Issues of S-Triazine Herbicides and Their Biodegradation Using Emerging Technologies: A Review. MDPI. Available from: [Link]

• Zhang, R., et al. (2014). Hydrolysis reaction mechanism in atrazine metabolism and prediction of its metabolites' toxicities. PubMed. Available from: [Link]

• Alvey, S., & Crowley, D. E. (1999). Biodegradation of s-triazine compounds by a stable mixed bacterial community. PubMed. Available from: [Link]

• Guidelines for Safe Storage and Handling of Reactive Materials - Wiley. (n.d.). Available from: [Link]

• ioMosaic. (n.d.). Reactive Chemical Storage. Available from: [Link]

• Wikipedia. (n.d.). Hydrolysis. Available from: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. web.viu.ca [web.viu.ca]
• 4. Hydrolysis reaction mechanism in atrazine metabolism and prediction of its metabolites' toxicities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. assets.greenbook.net [assets.greenbook.net]
• 6. Buy 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | 32998-04-2 [smolecule.com]
• 7. Reactive Chemical Storage [iomosaic.com]
• 8. Chloro-s-triazines-toxicokinetic, Toxicodynamic, Human Exposure, and Regulatory Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Investigation of the Persistence, Toxicological Effects, and Ecological Issues of S-Triazine Herbicides and Their Biodegradation Using Emerging Technologies: A Review [mdpi.com]
• 10. Biodegradation of s-triazine compounds by a stable mixed bacterial community - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Hydrolysis - Wikipedia [en.wikipedia.org]

Technical Support Center: Enhancing the Solubility of Substituted Triazine Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with substituted triazine compounds. This guide is designed to provide practical, in-depth solutions to the common solubility challenges encountered during experimental work. Drawing from established scientific principles and field-proven techniques, this resource offers troubleshooting guides and frequently asked questions to streamline your research and development efforts.

Introduction: The Triazine Solubility Challenge

Substituted triazines are a versatile class of heterocyclic compounds with a wide range of applications, including in pharmaceuticals as anticancer, antiviral, and antimicrobial agents.[1] However, their often planar and rigid structure, coupled with various substitutions, frequently leads to poor aqueous solubility. This inherent low solubility can be a significant hurdle in drug development, affecting bioavailability and limiting therapeutic efficacy.[2][3] This guide will explore the root causes of these solubility issues and provide a structured approach to overcoming them.

Part 1: Troubleshooting Guide - Common Solubility Problems & Solutions

This section addresses specific issues you might be facing in the lab, offering explanations and actionable steps to resolve them.

Issue 1: My substituted triazine compound precipitates out of aqueous buffer during my assay.

Q: Why is my triazine compound crashing out of solution?

A: This is a classic sign of exceeding the compound's equilibrium solubility in your specific buffer system. The triazine core's hydrophobicity, often exacerbated by lipophilic substituents, leads to strong intermolecular forces that favor the solid state over dissolution in water.[4] Factors like pH, ionic strength, and temperature of your buffer can significantly influence this behavior.

Troubleshooting Steps:

• pH Adjustment: The solubility of many triazine derivatives is pH-dependent.[5][6] The triazine ring contains nitrogen atoms that can be protonated at lower pH, increasing polarity and aqueous solubility.

  • Actionable Advice: Systematically vary the pH of your buffer to determine the optimal range for your compound's solubility. Start with a broad range (e.g., pH 4, 7, 9) and then narrow it down based on the results. Be mindful that pH changes can also affect the compound's stability and biological activity.

• Co-solvents: Introducing a water-miscible organic solvent can disrupt the hydrogen bonding network of water, reducing the solvent's polarity and making it more favorable for dissolving non-polar compounds.[7]

  • Actionable Advice: Screen a panel of common, low-toxicity co-solvents such as ethanol, propylene glycol, or polyethylene glycol (PEG).[2] Start with low percentages (e.g., 1-5% v/v) and gradually increase the concentration while monitoring for any adverse effects on your assay.

• Temperature Control: For many compounds, solubility increases with temperature.[8]

  • Actionable Advice: If your experimental setup allows, try increasing the temperature of your solution. However, be cautious as elevated temperatures can degrade some compounds or affect protein activity in biological assays.

dot

Caption: A logical workflow for troubleshooting precipitation of triazine compounds.

Issue 2: I'm struggling to prepare a stock solution of my triazine derivative at a high enough concentration.

Q: What are the best practices for preparing concentrated stock solutions of poorly soluble triazines?

A: The key is to select an appropriate organic solvent that can fully solubilize your compound at the desired concentration. The choice of solvent depends on the specific substituents on the triazine ring.

Troubleshooting Steps:

• Solvent Screening: Not all organic solvents are created equal. A systematic screening is essential.

  • Actionable Advice: Start with common laboratory solvents of varying polarity. Polar aprotic solvents like DMSO and DMF are often effective for many triazine derivatives.[9][10] For some triazines, solvents like acetonitrile or methanol may also work well.[11][12]

• Gentle Heating and Sonication: These techniques can help overcome the activation energy barrier for dissolution.

  • Actionable Advice: Gently warm the solvent while stirring. A water bath is a safe way to do this. Sonication can also be used to break up solid aggregates and enhance dissolution.

• Purity Check: Impurities in your compound can sometimes hinder solubility.

  • Actionable Advice: Ensure the purity of your compound using analytical techniques like HPLC or NMR.[13] If impurities are present, purification may be necessary.

dot

Caption: Step-by-step protocol for preparing a concentrated stock solution.

Part 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions about enhancing the solubility of substituted triazine compounds.

Q1: What are the main chemical modification strategies to improve the solubility of a triazine compound?

A: Chemical modifications aim to alter the intrinsic properties of the molecule to make it more soluble. Key strategies include:

• Salt Formation: For triazine derivatives with acidic or basic functional groups, forming a salt is often the most effective way to increase aqueous solubility and dissolution rate.[3][4][14] By protonating or deprotonating an ionizable group, you introduce charge, which enhances interaction with polar water molecules.

• Prodrug Approach: A prodrug is a bioreversible derivative of a drug molecule that undergoes an enzymatic or chemical transformation in vivo to release the active parent drug.[15][16][17] By attaching a polar promoiety (e.g., phosphate, amino acid, or polyethylene glycol), the overall solubility of the compound can be significantly increased.[18][19] This is a powerful strategy when direct modification of the parent drug is not feasible.[18]

• Structural Modification (Linker Chemistry): For larger molecules like triazine-based dendrimers, the choice of linker groups can dramatically impact solubility.[20] Incorporating hydrophilic linkers can improve water solubility.[20]

Q2: What are some effective formulation-based approaches for solubilizing triazine compounds?

A: Formulation strategies focus on creating a delivery system that enhances the solubility of the existing compound without chemically modifying it.

• Solid Dispersions: This technique involves dispersing the poorly soluble drug in a hydrophilic carrier matrix at the molecular level.[4][21] Common carriers include polymers like HPMC and PVP.[7] Methods for preparing solid dispersions include melting, solvent evaporation, and hot-melt extrusion.[21][22][23]

• Nanotechnology: Reducing the particle size of the drug to the nanometer range can significantly increase its surface area, leading to a higher dissolution rate.[2][24][25]

  • Nanosuspensions: These are biphasic systems of nano-sized drug particles stabilized by surfactants.[2][7]

  • Nanoemulsions: These are oil-in-water or water-in-oil emulsions with droplet sizes in the nanometer range.[26]

• Inclusion Complexation: This involves encapsulating the nonpolar triazine molecule within the cavity of a host molecule, most commonly a cyclodextrin.[3] This complex has a hydrophilic exterior, which improves its aqueous solubility.

Quantitative Data Summary: Expected Solubility Enhancement

Technique	Typical Fold Increase in Solubility	Key Considerations
pH Adjustment	10 - 1,000	Dependent on pKa; potential for precipitation at isoelectric point.
Co-solvents	2 - 100	Potential for toxicity and assay interference at high concentrations.[27]
Salt Formation	100 - 10,000	Requires an ionizable functional group.
Prodrugs	10 - 400,000	Requires careful design for efficient in vivo cleavage.[15][16]
Solid Dispersions	10 - 200	Physical stability of the amorphous state can be a concern.[28]
Nanosuspensions	5 - 50	Requires specialized equipment for particle size reduction.[29]

Q3: How can I accurately determine the solubility of my triazine compound?

A: The isothermal shake-flask method is a reliable and widely used technique for determining equilibrium solubility.[8]

Experimental Protocol: Isothermal Shake-Flask Solubility Determination

• Preparation: Add an excess amount of your triazine compound to a series of vials containing the solvent of interest (e.g., buffer, water, or a co-solvent mixture).

• Equilibration: Place the vials in a temperature-controlled orbital shaker and agitate for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Separation: Centrifuge the vials to pellet the excess solid.

• Sampling and Filtration: Carefully withdraw an aliquot of the clear supernatant and filter it through a syringe filter (e.g., 0.22 µm) to remove any remaining solid particles.

• Quantification: Analyze the concentration of the dissolved triazine in the filtrate using a suitable analytical method, such as HPLC-UV or LC-MS.[8][13][30] A calibration curve prepared with standard solutions of known concentrations is required for accurate quantification.[8]

Conclusion

Improving the solubility of substituted triazine compounds often requires a multi-faceted approach. By understanding the underlying physicochemical principles and systematically applying the troubleshooting strategies and formulation techniques outlined in this guide, researchers can effectively overcome solubility challenges and advance their drug discovery and development programs.

References

• Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. (2019). Indian Journal of Pharmaceutical and Biological Research, 7(2), 9-16.
• Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences.
• Solubility Enhancement Techniques. Pharmaguideline.
• Techniques for solubility enhancement of poorly soluble drugs: An overview. (2015).
• Drug Solubility: Importance and Enhancement Techniques. (2012). ISRN Pharmaceutics, 2012, 1-10.
• An In-depth Technical Guide to the Solubility of 1,3,5-Triacryloylhexahydro-1,3,5-triazine in Common Solvents. Benchchem.
• Development of a Matrix Solid Phase Dispersion methodology for the determination of triazine herbicides in mussels. (2015). Food Chemistry, 173, 893-899.
• Influence of linker groups on the solubility of triazine dendrimers. (2013). RSC Advances, 3(42), 19393-19402.
• A Comparative Guide to Analytical Methods for the Characterization of 2-Chloro-4-methoxy-1,3,5-triazine Deriv
• Aqueous solubility of alkylamino-s-triazine as a function of pH and molecular structure. (1971). Journal of Agricultural and Food Chemistry, 19(6), 1205-1207.
• pH dependent conformational dynamics of substituted triazines. TCU Digital Repository.
• Solubility of triazine pesticides in pure and modified subcritical water. (2001). Journal of Agricultural and Food Chemistry, 49(3), 1313-1318.
• Saturated Solubility Determination and Correlation of 2-Methyl-4-Methylamino-6-Methoxy-1,3,5-Triazine in Several Aqueous Cosolvent Systems from 278.15 to 323.15 K. (2021).
• NANOTECHNOLOGY BASED APPROACHES FOR ENHANCING BIOAVAILABILITY OF POORLY SOLUBLE DRUGS. IIP Series.
• Strategies for Protecting and Manipulating Triazine Deriv
• IMPROVING THE METHODS OF SOLUBILITY AND DRUG DESIGN IN A PRODRUG. (2022). Journal of Harmonized Research in Pharmacy, 11(1), 178-182.
• The Prodrug Approach: A Successful Tool for Improving Drug Solubility. (2017). Molecules, 22(1), 87.
• Nanotechnological Approaches for Solubility Enhancement. (2023). Encyclopedia.
• Prodrug strategies to overcome poor water solubility. (2007). Advanced Drug Delivery Reviews, 59(7), 677-694.
• Prodrug strategies to overcome poor water solubility. (2007). Advanced Drug Delivery Reviews, 59(7), 677-694.
• Chromatographic methods for analysis of triazine herbicides. (2013). Environmental Chemistry Letters, 11(3), 231-242.
• Various Techniques for One-Pot Synthesis of 1,3,5-Triazine (s-Triazine)
• A nanocrystal technology: To enhance solubility of poorly water soluble drugs. (2016). Journal of Applied Pharmaceutical Research, 4(2), 1-6.
• Is prodrug design an approach to increase water solubility? (2019). European Journal of Pharmaceutical Sciences, 138, 105024.
• Review on Manufacturing Methods of Solid Dispersion Technology for Enhancing the Solubility of Poorly Water-Soluble Drugs. (2021). Journal of Drug Delivery and Therapeutics, 11(4-S), 154-164.
• Solid Dispersion Technology for Pharmaceutical Formul
• Nanotechnology in Drug Delivery: Overcoming Poor Solubility Challenges through Nanoformul
• A Review on Solid Dispersion Drug Delivery System. (2017). Journal of Pharmacy, 1(1).
• Enhancing Solubility and Bioavailability with Nanotechnology. (2023). Pharmaceutical Technology.
• Determination of Triazines in Water Samples by High-Performance Liquid Chromatography with Diode-Array Detection. (2001).
• Synthesis and Structural Elucidation of Substituted s-Triazines. (2005). E-Journal of Chemistry, 2(1), 58-62.
• A review of different solid dispersion technique used in fast dissolving tablets. (2022).
• Triazine compounds and preparation methods, pharmaceutical compositions and applications thereof.
• Thermodynamic Analysis of the Solubility of Sulfadiazine in (Acetonitrile + 1-Propanol) Cosolvent Mixtures from 278.15 K to 318.15 K. (2022). Molecules, 27(24), 9015.
• Antitumor Activity of s-Triazine Derivatives: A Systematic Review. (2022). Molecules, 27(19), 6296.
• Computational Study on Substituted s-Triazine Derivatives as Energetic M
• GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND M
• Techniques for Improving Solubility. (2022). International Journal of Medical Science and Dental Research.
• A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). (2024). RSC Advances, 14(35), 25339-25372.
• Triazines as Versatile Scaffolds in Drug Discovery: A Comprehensive Review on Recent Advances and Emerging Therapeutic Applications. (2025). Current Organic Chemistry, 30(6), 409-425.
• Solubility of Sulfamethazine in Acetonitrile–Ethanol Cosolvent Mixtures: Thermodynamic Analysis and Mathematical Modeling. (2023). Molecules, 28(19), 6799.
• Mesalazine solubility in supercritical carbon dioxide with and without cosolvent and modeling. (2023). Scientific Reports, 13(1), 21081.
• Triazine Derivatives and its Pharmacological Potential. (2020). International Journal of Pharmaceutical Sciences Review and Research, 61(2), 127-133.
• The effect of solvent type on recoveries of triazines (n = 3).
• Exploring the Potential of s-Triazine Derivatives as Novel Antifungal Agents: A Review. (2023). Pharmaceuticals, 16(5), 690.
• Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. (2024). Molecules, 29(11), 2639.

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. ijpbr.in [ijpbr.in]
• 3. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Solubility Enhancement Techniques | Pharmaguideline [pharmaguideline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. DSpace [repository.tcu.edu]
• 7. ijpsjournal.com [ijpsjournal.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. johronline.com [johronline.com]
• 16. The Prodrug Approach: A Successful Tool for Improving Drug Solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Prodrug strategies to overcome poor water solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Is prodrug design an approach to increase water solubility? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Influence of linker groups on the solubility of triazine dendrimers - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 21. juniperpublishers.com [juniperpublishers.com]
• 22. crsubscription.com [crsubscription.com]
• 23. youtube.com [youtube.com]
• 24. One moment, please... [iipseries.org]
• 25. Nanotechnology in Drug Delivery: Overcoming Poor Solubility Challenges through Nanoformulations - Chaudhary - Current Nanomedicine [journals.eco-vector.com]
• 26. encyclopedia.pub [encyclopedia.pub]
• 27. ijmsdr.org [ijmsdr.org]
• 28. ijptjournal.com [ijptjournal.com]
• 29. japtronline.com [japtronline.com]
• 30. Chromatographic methods for analysis of triazine herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]

Triazine Synthesis Excellence Hub: A Technical Support Guide to Minimizing Byproduct Formation

Welcome to the Technical Support Center for Triazine Synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the complexities of triazine synthesis and effectively minimize the formation of common byproducts. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles to empower you to troubleshoot and optimize your reactions effectively.

Triazine cores, including 1,2,4- and 1,3,5-isomers, are foundational scaffolds in pharmaceuticals, agrochemicals, and materials science.[1][2] However, their synthesis is often plagued by side reactions that can complicate purification, reduce yields, and compromise the quality of the final product. This guide provides in-depth, actionable solutions to the most common challenges encountered in triazine synthesis.

Part 1: Troubleshooting 1,2,4-Triazine Synthesis

The synthesis of 1,2,4-triazines, often achieved through the condensation of 1,2-dicarbonyl compounds with amidrazones, is a versatile method.[3] However, specific challenges can arise, leading to impure product mixtures.

FAQ 1: My reaction with an unsymmetrical 1,2-dicarbonyl is yielding a mixture of products that are difficult to separate. What is happening and how can I resolve this?

Root Cause Analysis: You are most likely observing the formation of regioisomers . When an unsymmetrical 1,2-dicarbonyl compound reacts with an amidrazone, the initial condensation can occur at either of the two distinct carbonyl groups, leading to two different 1,2,4-triazine isomers.[4] Due to their similar physical properties, these regioisomers can be challenging to separate using standard chromatographic techniques.[3]

Troubleshooting Workflow for Regioisomer Formation

Caption: Troubleshooting workflow for regioisomer formation.

Mitigation and Control Strategies:

• Reaction Condition Optimization: The regioselectivity of the condensation is often influenced by solvent polarity and temperature.[4]

  • Protocol: Systematically vary the solvent from polar (e.g., ethanol, methanol) to nonpolar (e.g., toluene, dioxane) and run the reaction at different temperatures (e.g., from room temperature to reflux). Analyze the regioisomeric ratio by LC-MS or ¹H NMR to identify optimal conditions. Lower temperatures and less polar solvents may enhance selectivity in some cases.[4]

• Reactant Modification: Introducing steric bulk on either the amidrazone or the dicarbonyl compound can sterically hinder the approach to one of the carbonyl groups, thus favoring the formation of a single regioisomer.[4]

  • Experimental Approach: If your synthetic route allows, consider replacing a smaller substituent with a bulkier group (e.g., methyl to tert-butyl) on the dicarbonyl reactant adjacent to one of the carbonyls. This can create a significant steric bias, directing the condensation to the less hindered carbonyl.

• Advanced Purification: When a mixture is unavoidable, advanced purification techniques are necessary.

  • Recommended Techniques:

    • Semi-preparative HPLC: Highly effective for separating isomers with minor differences in polarity.[4]

    • Supercritical Fluid Chromatography (SFC): Has been successfully used for separating 1,2,4-triazine regioisomers.[3]

    • Fractional Crystallization: Can be attempted if the isomers have different solubilities in a specific solvent system, though this is often a trial-and-error process.[4]

FAQ 2: I am observing significant hydrolysis of my 1,2,4-triazine product during workup or purification. How can I prevent this?

Root Cause Analysis: The 1,2,4-triazine ring can be susceptible to nucleophilic attack by water, leading to ring-opening and degradation, especially under acidic or basic conditions.[4] The stability of the triazine ring is highly dependent on its substituents; electron-withdrawing groups can increase its susceptibility to hydrolysis.[4]

Preventative Measures:

Parameter	Recommendation	Rationale
pH Control	Maintain neutral pH during aqueous workup and purification.	Both acidic and basic conditions can catalyze the hydrolysis of the triazine ring.[4]
Temperature	Avoid excessive heating during purification steps.	Higher temperatures can accelerate the rate of hydrolysis.[4]
Solvent Choice	Use anhydrous solvents for the reaction and workup when feasible.	Minimizing the presence of water is the most direct way to prevent hydrolysis.[4]
Workup Procedure	Minimize the duration of contact with aqueous phases.	Prolonged exposure to water increases the likelihood of hydrolysis.

Experimental Protocol: Anhydrous Workup

• Upon reaction completion, quench the reaction with a saturated solution of a neutral salt (e.g., NaCl) instead of acidic or basic solutions.

• Extract the product into a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Dry the organic layer thoroughly with a drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filter and concentrate the organic phase under reduced pressure at a low temperature.

• Proceed with purification using non-aqueous conditions, such as chromatography with anhydrous solvents.

Part 2: Troubleshooting 1,3,5-Triazine Synthesis

The synthesis of 1,3,5-triazines, most notably melamine from the thermal decomposition of urea, is a major industrial process.[5] However, it is often accompanied by the formation of hydrolysis and condensation byproducts.[6][7]

FAQ 3: My melamine synthesis from urea is producing significant amounts of ammeline and ammelide. How can I suppress their formation?

Root Cause Analysis: Ammeline and ammelide are hydrolysis byproducts of melamine.[8][9] Their formation occurs when the amino groups on the triazine ring are sequentially replaced by hydroxyl groups.[6] This is often due to the presence of water at the high temperatures required for the synthesis.[9]

Mechanism of Hydrolysis Byproduct Formation

Caption: Stepwise hydrolysis of melamine to cyanuric acid.[10]

Control Strategies:

• High-Purity Reactants: The use of high-purity, dry urea is crucial to minimize the introduction of water into the reaction system.[5]

• Reaction Environment: Industrial processes often employ a high pressure of ammonia gas.[6][11] The excess ammonia helps to shift the reaction equilibrium away from deammoniation and subsequent hydrolysis.[7]

• Process Type: Low-pressure, gas-phase processes are generally favored for their reduced byproduct formation compared to older high-pressure liquid-phase methods.[5]

Laboratory-Scale Protocol for Minimizing Hydrolysis:

• Ensure all glassware is thoroughly dried before use.

• Use high-purity, anhydrous urea.

• If possible, conduct the reaction under an inert, dry atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.

• If the synthesis involves a catalyst, ensure it is properly activated and dried.

• Minimize the reaction time to what is necessary for complete conversion of the starting material to reduce the opportunity for side reactions.

FAQ 4: I am observing the formation of insoluble, high-molecular-weight byproducts (melam, melem, melon) in my high-temperature triazine synthesis. How can these be avoided?

Root Cause Analysis: Melam, melem, and melon are polycondensation products that form through the deammoniation of melamine at high temperatures.[7] These byproducts are generally less soluble and can cause issues with product isolation and reactor fouling.[7]

Control Strategies:

Parameter	Recommendation	Rationale
Temperature Control	Maintain precise temperature control and avoid overheating.	The formation of these condensation products is highly temperature-dependent.[7]
Ammonia Pressure	Conduct the reaction under high ammonia pressure.	As with hydrolysis byproducts, excess ammonia suppresses the deammoniation reactions that lead to polycondensation.[6]
Residence Time	Optimize the residence time in the reactor.	Prolonged exposure to high temperatures can increase the formation of these byproducts.[5]

Experimental Approach to Suppress Polycondensation:

• Carefully determine the optimal reaction temperature for melamine formation through a series of small-scale experiments.

• Use a reactor that allows for precise temperature control.

• If feasible in a laboratory setting, introduce a back-pressure of ammonia gas to mimic industrial conditions that inhibit deammoniation.

• Monitor the reaction progress closely and stop the reaction as soon as the desired conversion is achieved to avoid prolonged heating.

FAQ 5: My triazine synthesis is resulting in uncontrolled polymerization. How can I achieve a controlled polymerization or avoid it altogether?

Root Cause Analysis: Uncontrolled polymerization can occur when the reactive sites on the triazine monomers are not properly managed. This is particularly relevant in the synthesis of triazine-based polymers. However, in other contexts, polymerization is an undesirable side reaction. Triazine derivatives can be designed as initiators for controlled radical polymerization, highlighting their propensity to participate in such reactions under specific conditions.[12][13][14]

Strategies for Controlled Polymerization:

• Use of Unimolecular Initiators: Triazine-based unimolecular initiators can mediate controlled radical polymerization, yielding polymers with low dispersities and targeted molecular weights.[12][13]

• Reaction Conditions: The degree of polymerization can be influenced by monomer concentration, initiator concentration, temperature, and solvent. Careful optimization of these parameters is key to achieving the desired polymer characteristics.[14]

Strategies to Avoid Unwanted Polymerization:

• Temperature Control: As with polycondensation, lower temperatures can reduce the rate of unwanted polymerization.

• Inhibitors: The addition of a radical scavenger or inhibitor can prevent the initiation of polymerization if the mechanism is radical-based.

• Monomer Purity: Impurities in the triazine monomer can sometimes act as initiators for polymerization. Ensure the purity of your starting materials.

References

• A Short Review on the Synthesis of 1,2,4-Triazine Derivatives as Bioactive Compounds. (n.d.). Google Scholar.
• identifying and minimizing side products in 1,2,4-triazine synthesis - Benchchem. (n.d.). BenchChem.
• Triazines – A comprehensive review of their synthesis and diverse biological importance. (n.d.). Google Scholar.
• A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025) - PubMed Central. (n.d.). National Center for Biotechnology Information.
• Triazines – A comprehensive review of their synthesis and diverse biological importance | Request PDF - ResearchGate. (n.d.). ResearchGate.
• Study of the Reaction Mechanism of Triazines and Associated Species for H2S Scavenging. (2023, March 21). ACS Omega.
• Triazine-mediated controlled radical polymerization: new unimolecular initiators - eScholarship.org. (2015, November 3). eScholarship.
• Ammelide - Grokipedia. (2026, January 7). Grokipedia.
• INDUSTRIAL PRODUCTION OF MELAMINE Final | PDF - Slideshare. (n.d.). SlideShare.
• Study of the Reaction Mechanism of Triazines and Associated Species for H2S Scavenging | ACS Omega - ACS Publications. (2023, March 21). ACS Publications.
• Triazine-mediated controlled radical polymerization: new unimolecular initiators - Polymer Chemistry (RSC Publishing). (n.d.). Royal Society of Chemistry.
• A Study on Byproducts in the High-Pressure Melamine Production Process - PMC - NIH. (2023, August 24). National Center for Biotechnology Information.
• Development of a Sensitive HILIC-MS/MS Method for Quantification of Melamine, Derivatives, and Potential Precursors in Various Water Matrices - MDPI. (n.d.). MDPI.
• Stepwise hydrolysis of melamine (a) over ammeline (b) and ammelide (c) towards cyanuric acid (d). - ResearchGate. (n.d.). ResearchGate.
• Polymer Chemistry - RSC Publishing. (2015, November 3). Royal Society of Chemistry.
• Melamine - Wikipedia. (n.d.). Wikipedia.
• Melamine Production: A Chemical Processing Overview - Phoenix Equipment. (n.d.). Phoenix Equipment.
• Common problems in 1,2,4-triazine synthesis and solutions. - Benchchem. (n.d.). BenchChem.

Sources

• 1. globalscitechocean.com [globalscitechocean.com]
• 2. A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Melamine Production: A Chemical Processing Overview [phxequip.com]
• 6. INDUSTRIAL PRODUCTION OF MELAMINE Final | PDF [slideshare.net]
• 7. A Study on Byproducts in the High-Pressure Melamine Production Process - PMC [pmc.ncbi.nlm.nih.gov]
• 8. grokipedia.com [grokipedia.com]
• 9. Development of a Sensitive HILIC-MS/MS Method for Quantification of Melamine, Derivatives, and Potential Precursors in Various Water Matrices | MDPI [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Melamine - Wikipedia [en.wikipedia.org]
• 12. escholarship.org [escholarship.org]
• 13. Triazine-mediated controlled radical polymerization: new unimolecular initiators - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Triazine-mediated controlled radical polymerization: new unimolecular initiators - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Degradation of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Welcome to the technical support guide for researchers, scientists, and professionals investigating the degradation pathways of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (PubChem CID: 224971)[1]. This document provides in-depth, experience-based guidance, troubleshooting for common experimental hurdles, and detailed protocols to ensure the integrity of your results. The s-triazine scaffold is central to many herbicides, and understanding the fate of its derivatives is critical for environmental and toxicological assessments[2][3].

The degradation of chlorotriazines is a multi-step process involving both biotic and abiotic factors, primarily centered on the sequential transformation of the substituents on the triazine ring[3]. This guide will walk you through the expected pathways and help you navigate the complexities of your experimental setup.

Frequently Asked Questions (FAQs)

This section addresses common conceptual and practical questions regarding the degradation of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Q1: What are the primary degradation pathways I should expect for this compound?

A1: The degradation of s-triazines like 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine typically proceeds through a sequence of hydrolytic reactions that attack the side chains before cleaving the ring itself.[3] The three main initial transformation steps are:

• Dechlorination/Hydroxylation: The most common initial step is the hydrolytic replacement of the chlorine atom at the C6 position with a hydroxyl group (-OH) to form a hydroxy-triazine derivative. This can occur both abiotically and biotically.[2][3]

• N-Dealkylation: The N,N-dimethylamino group can undergo sequential removal of methyl groups. This is a critical step in both biotic and abiotic pathways.[4] For your specific compound, this would lead to 6-chloro-N-methyl-1,3,5-triazine-2,4-diamine and subsequently to 6-chloro-1,3,5-triazine-2,4-diamine.

• Ring Cleavage: Once the side chains are removed, the resulting cyanuric acid intermediate is mineralized by microbial enzymes into ammonia and carbon dioxide.[2][3]

Q2: Which microorganisms are known to degrade chlorotriazines?

A2: A variety of soil bacteria have been identified that can degrade s-triazine herbicides. While specific studies on 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine are not abundant, extensive research on related compounds like atrazine and simazine points to genera such as Pseudomonas, Arthrobacter, Alcaligenes, and Nocardioides as potent degraders.[2][5][6] These bacteria often possess a suite of enzymes from the amidohydrolase superfamily (e.g., AtzA, AtzB, AtzC) that catalyze the sequential hydrolysis of the chloro and alkylamino substituents.[2][3]

Q3: How do environmental factors like pH and soil composition affect degradation?

A3: Environmental factors play a crucial role.

• pH: Chemical hydrolysis of the chlorine substituent is significantly faster under acidic conditions.[4][7] Low soil pH has also been linked to the retention of hydroxylated triazine metabolites.[8]

• Soil Composition: The presence of soil minerals like birnessite (δ-MnO₂) can facilitate abiotic N-dealkylation and hydrolysis, pathways previously thought to be strictly biological.[4] Soil organic carbon content and clay content can also influence the sorption and availability of the parent compound and its metabolites.[8]

• Other Factors: Moisture content, temperature, and the availability of other nutrients significantly impact microbial activity and, therefore, the rate of biodegradation.[2]

Q4: What is the role of abiotic processes like photolysis and chemical hydrolysis?

A4: Abiotic degradation is significant.

• Chemical Hydrolysis: As mentioned, acid-catalyzed hydrolysis is a key pathway for removing the chlorine atom.[7]

• Advanced Oxidation Processes (AOPs): In water treatment contexts, processes like photo-Fenton, which generates highly reactive hydroxyl radicals, can rapidly degrade chlorotriazines.[9][10] Sulfate radicals have also been shown to be highly effective at degrading these compounds.[11][12] These processes can lead to dechlorination and mineralization.

• Photolysis: While direct photolysis can occur, its environmental significance varies. AOPs that utilize UV light are generally more effective at achieving complete degradation.[9]

Troubleshooting Experimental Issues

This guide provides solutions to common problems encountered during degradation studies.

Problem / Observation	Potential Cause(s)	Recommended Solution(s)
No degradation of the parent compound is observed in my microbial culture.	1. Inoculum lacks degrading capability. 2. Sub-optimal culture conditions (pH, temp, nutrients). 3. Compound concentration is toxic. 4. Acclimation period is too short.	1. Use an enriched culture known to degrade triazines or isolate strains from a contaminated site. 2. Optimize media conditions based on literature for triazine degraders (e.g., pH 6.5-7.5).[2] 3. Perform a toxicity assay; start with a lower concentration of the compound. 4. Extend the incubation period; some microbial communities require time to induce the necessary catabolic genes.
Significant degradation is seen in my sterile/abiotic control.	1. Chemical hydrolysis due to media pH. 2. Photodegradation from ambient light. 3. Contamination of the control. 4. Reaction with media components or mineral surfaces.[4]	1. Buffer your medium to a neutral pH if you wish to isolate biotic effects. Run parallel controls at different pH values to quantify hydrolysis. 2. Conduct incubations in the dark or using amber glassware. 3. Verify sterility by plating a sample of the control on rich agar medium. 4. Analyze your media for reactive components. If studying soil/sediment, characterize the mineralogy.
I see many unexpected peaks in my LC-MS/GC-MS analysis.	1. Formation of multiple degradation intermediates. 2. Matrix effects from the sample (e.g., soil extract, media). 3. In-source fragmentation or transformation during analysis.[13]	1. This is expected. Compare your results to published pathways for related triazines to hypothesize identities. Use MS/MS for structural confirmation. 2. Implement a robust sample cleanup procedure, such as solid-phase extraction (SPE).[13][14][15] 3. Optimize MS source conditions (e.g., temperature, voltage). Ensure analytical standards are run in the same matrix as the samples.
The degradation rate is much slower than reported in the literature.	1. Different microbial strain or community. 2. Non-optimal environmental conditions. 3. Low bioavailability of the compound due to sorption to soil or biomass.	1. Degradation kinetics are highly strain-dependent. 2. Systematically optimize parameters like temperature, pH, and nutrient availability.[2] 3. Measure the concentration in both aqueous and solid phases to assess sorption. Add a surfactant (use with caution as it can be a carbon source) to increase bioavailability.

Visualizing the Degradation Pathway & Experimental Workflow

To provide a clear conceptual framework, the following diagrams illustrate the expected degradation cascade and a typical experimental workflow for its analysis.

Predicted Degradation Pathway

Caption: Predicted degradation pathways for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Experimental Workflow for Biodegradation Study

Caption: General workflow for conducting a microbial degradation study.

Protocols

Protocol 1: Microbial Degradation Assay in Liquid Culture

This protocol outlines a robust method for assessing the biodegradation of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine by a bacterial consortium.

1. Media and Reagent Preparation:

• Mineral Salts Medium (MSM): Prepare a standard MSM appropriate for bacterial growth. A typical formulation includes (per liter): 1.0g K₂HPO₄, 0.5g KH₂PO₄, 0.5g NaCl, 0.2g MgSO₄·7H₂O, and 1 mL of a trace element solution. Autoclave to sterilize.
• Stock Solution: Prepare a 1000 mg/L stock solution of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine in a suitable solvent (e.g., methanol). Use a minimal volume of solvent to avoid toxicity.

2. Experimental Setup:

• Dispense 100 mL of sterile MSM into 250 mL Erlenmeyer flasks.
• Spike the flasks with the stock solution to achieve the desired final concentration (e.g., 10 mg/L). Allow the solvent to evaporate in a sterile hood if necessary.
• Experimental Flasks: Inoculate with 1 mL of a pre-grown bacterial culture (e.g., from a contaminated soil enrichment).
• Sterile Control: Inoculate a spiked flask with 1 mL of autoclaved culture to account for abiotic degradation.
• No-Inoculum Control: A spiked flask with no inoculum added.
• Prepare all treatments in triplicate.

3. Incubation and Sampling:

• Incubate flasks on an orbital shaker (e.g., 150 rpm) at a controlled temperature (e.g., 28°C) in the dark.
• Collect 1 mL samples at predetermined time points (e.g., 0, 1, 3, 7, 14, and 28 days).
• Immediately process or store samples at -20°C prior to extraction.

4. Sample Extraction and Analysis:

• Extraction: Use solid-phase extraction (SPE) with a C18 or graphitized carbon cartridge for sample cleanup and concentration.[13][15]
• Condition the cartridge with methanol followed by deionized water.
• Load the 1 mL sample.
• Wash with deionized water to remove salts.
• Elute the analytes with a suitable solvent like ethyl acetate or methanol.
• Analysis: Analyze the extracts using Liquid Chromatography-Mass Spectrometry (LC-MS).
• Column: A C18 reversed-phase column is typically used.[14]
• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is common.
• Detection: Use MS with electrospray ionization (ESI) in positive ion mode. Monitor for the m/z of the parent compound and its expected metabolites.

References

• Methods of analysis by the U.S. Geological Survey Organic Geochemistry Research Group: Determination of triazine and phenylurea herbicides and their degradation products in water using solid-phase extraction and liquid chromatography/mass spectrometry. USGS Publications Warehouse. Available from: [Link]

• El-Bestawy, E., et al. (1999). Biodegradation of s-triazine compounds by a stable mixed bacterial community. PubMed. Available from: [Link]

• Singh, S., et al. (2022). Investigation of the Persistence, Toxicological Effects, and Ecological Issues of S-Triazine Herbicides and Their Biodegradation Using Emerging Technologies: A Review. MDPI. Available from: [Link]

• Cook, A. M. (1987). Biodegradation of s-triazine xenobiotics. FEMS Microbiology Reviews. Available from: [Link]

• Zhang, P., et al. (2022). Biodegradation of S-Triazine Herbicides Under Saline Conditions by Paenarthrobacter ureafaciens PC, a New Halotolerant Bacterial Isolate. National Institutes of Health (NIH). Available from: [Link]

• Barceló, D., et al. (2002). Determination of Triazine Herbicides and Degradation Products in Water by Solid-Phase Extraction and Chromatographic Techniques Coupled With Mass Spectrometry. ResearchGate. Available from: [Link]

• Wackett, L. P., et al. (2002). Biodegradation of atrazine and related s-triazine compounds: from enzymes to field studies. Applied Microbiology and Biotechnology. Available from: [Link]

• Pichon, V., et al. (2002). Determination of Triazine Herbicides and Degradation Products in Water by Solid-Phase Extraction and Chromatographic Techniques Coupled With Mass Spectrometry. Springer Nature. Available from: [Link]

• Method 523: Determination of Triazine Pesticides and their Degradates in Drinking Water by Gas Chromatography/Mass Spectrometry (GC/MS). Shimadzu. Available from: [Link]

• Abdel-Ghany, M. F., et al. (2023). Rapid Multi-Residue Method for Simultaneous Determination of 1,3,5-Triazine Herbicides in Environmental Samples by Capillary GC-MS-EI Selective Ion Monitoring Method. MDPI. Available from: [Link]

• Laird, D. A., et al. (2005). Abiotic dealkylation and hydrolysis of atrazine by birnessite. PubMed. Available from: [Link]

• Troublesome triazine titrations. OndaVia. Available from: [Link]

• Kbir-Ariguib, N., et al. (2016). Investigations on the Degradation of Triazine Herbicides in Water by Photo-Fenton Process. Scientific Research Publishing. Available from: [Link]

• Shah, N. S., et al. (2015). Degradation of chlorotriazine pesticides by sulfate radicals and the influence of organic matter. PubMed. Available from: [Link]

• Shah, N. S., et al. (2015). Degradation of Chlorotriazine Pesticides by Sulfate Radicals and the Influence of Organic Matter. ResearchGate. Available from: [Link]

• Dvorská, M., et al. (2017). Occurrence of Chlorotriazine herbicides and their transformation products in arable soils. Science of The Total Environment. Available from: [Link]

• Kbir-Ariguib, N., et al. (2016). Investigations on the Degradation of Triazine Herbicides in Water by Photo-Fenton Process. ResearchGate. Available from: [Link]

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. PubChem. Available from: [Link]

Sources

• 1. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | C5H8ClN5 | CID 224971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Biodegradation of atrazine and related <i>s</i>-triazine compounds: from enzymes to field studies - ProQuest [proquest.com]
• 4. Abiotic dealkylation and hydrolysis of atrazine by birnessite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biodegradation of s-triazine compounds by a stable mixed bacterial community - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biodegradation of S-Triazine Herbicides Under Saline Conditions by Paenarthrobacter ureafaciens PC, a New Halotolerant Bacterial Isolate: Insights into Both the Degradative Pathway and Mechanisms of Tolerance to High Salt Concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Occurrence of Chlorotriazine herbicides and their transformation products in arable soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Investigations on the Degradation of Triazine Herbicides in Water by Photo-Fenton Process [scirp.org]
• 10. researchgate.net [researchgate.net]
• 11. Degradation of chlorotriazine pesticides by sulfate radicals and the influence of organic matter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.usgs.gov [pubs.usgs.gov]
• 14. researchgate.net [researchgate.net]
• 15. Determination of Triazine Herbicides and Degradation Products in Water by Solid-Phase Extraction and Chromatographic Techniques Coupled With Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]

Technical Support Center: Interpreting the NMR Spectrum of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Welcome to the technical support center for the analysis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of interpreting the NMR spectrum of this compound. Here, we address common challenges and provide in-depth, field-proven insights to ensure the integrity of your experimental results.

I. Expected NMR Spectrum of Pure 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

A pristine sample of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is expected to exhibit a relatively simple NMR spectrum at room temperature in a non-interacting solvent, reflecting its symmetrical structure. However, as we will explore, this simplicity can be deceptive.

¹H NMR Spectrum:

The proton NMR spectrum is anticipated to show two main signals:

• A singlet corresponding to the six protons of the two equivalent N,N-dimethyl groups.

• A broad singlet arising from the two protons of the primary amine group (-NH₂). The chemical shift of this peak is highly variable and dependent on solvent, concentration, and temperature due to hydrogen bonding and chemical exchange.

¹³C NMR Spectrum:

The carbon NMR spectrum should display three distinct signals corresponding to the different carbon environments in the molecule:

• A signal for the two equivalent carbons of the N,N-dimethyl groups.

• Signals for the carbon atoms of the triazine ring. Due to the substitution pattern, the three carbons of the triazine ring are in different chemical environments and should give rise to three distinct signals.

Assignment	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
N(CH₃)₂	~3.0 - 3.2	~35 - 40
NH₂	Variable (often broad)	N/A
C-Cl (Triazine Ring)	N/A	~165 - 170
C-N(CH₃)₂ (Triazine Ring)	N/A	~160 - 165
C-NH₂ (Triazine Ring)	N/A	~160 - 165

II. Troubleshooting Guide: Common Spectral Issues

It is not uncommon to encounter NMR spectra of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine that deviate from the expected simplicity. This section provides a troubleshooting guide for the most frequently observed spectral complexities.

Issue: Broad or Multiple Peaks for the N,N-dimethyl Group

Question: My ¹H NMR spectrum shows a broad singlet or two distinct singlets for the N,N-dimethyl group, where I expect only one sharp singlet. What is happening?

Answer: This is a classic sign of restricted rotation around the C-N bond connecting the dimethylamino group to the triazine ring.[1] Due to the partial double bond character of this C-N bond, rotation is hindered.[1] At room temperature, the rate of rotation may be slow on the NMR timescale, leading to the two methyl groups being in chemically non-equivalent environments. This results in either two separate singlets or a single broad peak if the rotation rate is intermediate.

Workflow for Investigating Restricted Rotation:

Caption: Workflow for diagnosing restricted rotation using VT-NMR.

Troubleshooting Steps:

• Variable-Temperature (VT) NMR: Acquiring spectra at different temperatures is the most definitive way to diagnose restricted rotation.

  • Increasing the temperature will increase the rate of rotation. If the broad peak sharpens into a single singlet, or the two singlets coalesce into one, this confirms restricted rotation.

  • Decreasing the temperature will slow the rotation further, often causing a broad peak to resolve into two distinct, sharp singlets.

• Choice of Solvent: The barrier to rotation can be solvent-dependent. In more polar or hydrogen-bond-donating solvents, the partial double bond character of the C-N bond can be enhanced, leading to a higher rotational barrier.

Issue: Poor Solubility and Complex Spectra

Question: My compound has poor solubility in common NMR solvents like CDCl₃, and the resulting spectrum is complex and difficult to interpret. What are my options?

Answer: Poor solubility of amino-substituted triazines is a common issue, often due to intermolecular hydrogen bonding.[2] This can lead to aggregation and complex spectra.

Troubleshooting Steps:

• Solvent Selection:

  • DMSO-d₆: Often a good choice for improving the solubility of polar, hydrogen-bonding compounds.

  • Acetonitrile-d₃ (ACN-d₃): Another polar aprotic solvent that can be effective.

• Use of Additives:

  • Trifluoroacetic Acid (TFA): Adding a small amount of TFA (e.g., 1-5% v/v) to the NMR solvent can significantly improve solubility.[2] Protonation of the basic nitrogen atoms on the triazine ring disrupts intermolecular hydrogen bonding. Be aware that this will change the chemical shifts of nearby protons.

• Elevated Temperature: As mentioned for restricted rotation, acquiring the spectrum at a higher temperature (e.g., 50 °C) can improve solubility and may also simplify the spectrum by averaging out different conformations.[2]

Issue: Unexpected Peaks in the Spectrum

Question: I see extra peaks in my NMR spectrum that I cannot account for. How can I determine if they are impurities?

Answer: Unexpected peaks are often due to impurities from the synthesis. The synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine typically starts from cyanuric chloride and dimethylamine. Incomplete reaction can lead to the presence of starting materials or partially substituted intermediates.

Potential Impurities and Their Expected NMR Signals:

Impurity	Structure	Expected ¹H NMR Signals	Expected ¹³C NMR Signals
Cyanuric Chloride	C₃Cl₃N₃	No ¹H signals	A single peak around 171 ppm
2,4-dichloro-6-(dimethylamino)-1,3,5-triazine	C₅H₆Cl₂N₄	A singlet around 3.2-3.4 ppm for the N(CH₃)₂ group	Peaks for the triazine ring carbons and a peak for the dimethylamino carbons
2-chloro-4,6-bis(dimethylamino)-1,3,5-triazine	C₇H₁₂ClN₅	A singlet around 3.1-3.3 ppm for the two equivalent N(CH₃)₂ groups	Peaks for the triazine ring carbons and a peak for the dimethylamino carbons

Troubleshooting Steps:

• Compare with Known Spectra: If available, compare your spectrum with reference spectra of the expected impurities.

• Spiking Experiment: If you have a sample of a suspected impurity, you can add a small amount to your NMR tube and re-acquire the spectrum. An increase in the intensity of the unexpected peak confirms the identity of the impurity.

• 2D NMR: Techniques like HSQC and HMBC can help to correlate proton and carbon signals, which can be invaluable in identifying the structure of unknown impurities.

III. Frequently Asked Questions (FAQs)

Q1: Why is the -NH₂ proton peak often broad and sometimes not visible?

A1: The protons of a primary amine are exchangeable and can participate in hydrogen bonding with the solvent or trace amounts of water. This chemical exchange process is often on a timescale that leads to significant peak broadening. In some cases, the peak can be so broad that it is indistinguishable from the baseline. To confirm the presence of an -NH₂ peak, you can perform a D₂O exchange experiment. Add a drop of D₂O to your NMR sample, shake it, and re-acquire the spectrum. The -NH₂ peak should disappear or significantly decrease in intensity as the protons are replaced by deuterium.

Q2: Can the ¹³C NMR spectrum also be affected by restricted rotation?

A2: Yes. If the rotation around the C-N(CH₃)₂ bond is slow on the NMR timescale, the two methyl carbons can become magnetically non-equivalent, leading to two separate signals in the ¹³C NMR spectrum where one is expected. Similar to the ¹H NMR, increasing the temperature should cause these two peaks to coalesce into a single peak.

Q3: My sample is pure according to other analytical techniques (e.g., LC-MS), but the NMR spectrum is still complex. What could be the reason?

A3: If you have ruled out impurities, the complexity is most likely due to dynamic processes such as the restricted rotation discussed earlier. For some aminotriazines, multiple stable conformations (rotamers) can exist in solution at room temperature, each giving rise to its own set of NMR signals.[2] This can result in a spectrum that appears to be a mixture of compounds, even though the sample is chemically pure. Variable-temperature NMR is the key to diagnosing this phenomenon.

IV. Experimental Protocols

Standard NMR Sample Preparation

• Weigh 5-10 mg of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine into a clean, dry vial.

• Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or ACN-d₃).

• Vortex or sonicate the sample until the solid is fully dissolved.

• Transfer the solution to a clean, dry NMR tube.

• Acquire the NMR spectrum.

D₂O Exchange for Identification of -NH₂ Protons

• Acquire a standard ¹H NMR spectrum of your sample.

• Remove the NMR tube from the spectrometer.

• Add 1-2 drops of deuterium oxide (D₂O) to the NMR tube.

• Cap the tube and shake it vigorously for 30-60 seconds to ensure mixing.

• Re-acquire the ¹H NMR spectrum. The peak corresponding to the -NH₂ protons should have disappeared or be significantly reduced in intensity.

V. References

• SpectraBase. 2-Chloro-4,6-diamino-1,3,5-triazine. [Link]

• ResearchGate. Relevant 1 H NMR data of restricted rotation about C(s-triazine). [Link]

• Structural characterization of triazines. [Link]

Sources

• 1. tdx.cat [tdx.cat]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Managing Reaction Exotherms in Triazine Synthesis

Welcome to the technical support center for managing reaction exotherms in triazine synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into safely and effectively controlling the thermal behavior of these critical reactions. The following content is structured to address common challenges and provide actionable solutions in a comprehensive question-and-answer format.

Section 1: Foundational Principles of Triazine Synthesis Exotherms

FAQ 1: Why is exotherm management so critical in triazine synthesis?

The synthesis of many important triazine derivatives, particularly those derived from cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), involves highly exothermic steps.[1] The reaction of cyanuric chloride with nucleophiles (such as amines) to form substituted triazines is a stepwise process. The first substitution is typically very rapid and releases a significant amount of heat.

Failure to control this exotherm can lead to a number of critical issues:

• Thermal Runaway: If the rate of heat generation exceeds the rate of heat removal, the reaction temperature can rise uncontrollably. This accelerates the reaction rate, leading to a dangerous feedback loop that can result in boiling of the solvent, excessive pressure buildup, and potentially, reactor failure.[2]

• Reduced Selectivity and Yield: Poor temperature control can lead to the formation of unwanted byproducts, such as di-substituted or tri-substituted products, reducing the yield and purity of the desired mono-substituted intermediate.[3]

• Hydrolysis: Cyanuric chloride and its intermediates are sensitive to hydrolysis, which is exacerbated at higher temperatures.[3] This can lead to the formation of cyanuric acid and other impurities.

• Safety Hazards: The starting material, cyanuric chloride, reacts violently with water, producing heat and corrosive hydrochloric acid.[4][5][6] A runaway reaction increases the risk of hazardous side reactions and exposure to toxic fumes.[4][7]

Understanding and controlling the reaction exotherm is therefore paramount for ensuring the safety, efficiency, and reproducibility of triazine synthesis.

Section 2: Proactive Exotherm Management Strategies

This section provides detailed protocols and workflows for preventing thermal runaway and ensuring optimal reaction conditions.

Workflow for Proactive Exotherm Control

Caption: Proactive workflow for managing exotherms in triazine synthesis.

FAQ 2: How can I quantify the exotherm of my specific triazine synthesis?

Reaction calorimetry is the most direct and reliable method to quantify the heat evolved during your reaction.[3] Techniques like Differential Scanning Calorimetry (DSC) or Reaction Calorimetry (RC1) can provide crucial data:

• Heat of Reaction (ΔH): This value tells you the total amount of energy released per mole of reactant.

• Adiabatic Temperature Rise (ΔT_ad): This is a critical safety parameter calculated from the heat of reaction. It represents the maximum possible temperature increase if the cooling system were to fail completely. A high ΔT_ad indicates a high-risk reaction.[8]

Table 1: Representative Thermal Properties of Triazine Synthesis Components

Compound/Reaction	Property	Typical Value	Significance
Cyanuric Chloride	Melting Point	145-147 °C	Important for handling and storage.[9]
Reaction with Water	Violent, Exothermic	Highlights the need for anhydrous conditions.[4][5]
1st Nucleophilic Substitution	Heat of Reaction (ΔH)	Highly Exothermic	This is the most critical step to control.
2nd Nucleophilic Substitution	Heat of Reaction (ΔH)	Moderately Exothermic/Endothermic	Requires higher temperatures to proceed.
3rd Nucleophilic Substitution	Heat of Reaction (ΔH)	Generally Endothermic	Requires significant heating.

Experimental Protocol: Basic Exotherm Control Setup

• Reactor Setup:

  • Use a jacketed glass reactor connected to a circulating chiller/heater capable of reaching temperatures below 0 °C.

  • Ensure the reactor is equipped with an overhead stirrer for efficient mixing, a thermocouple to measure the internal reaction temperature, and a nitrogen inlet for an inert atmosphere.

  • The reactor should be appropriately sized to allow for sufficient headspace.

• Reagent Preparation:

  • Ensure all glassware is thoroughly dried to prevent hydrolysis of cyanuric chloride.

  • Use anhydrous solvents.

  • Dissolve the cyanuric chloride in the chosen solvent within the reactor and cool the solution to the target starting temperature (typically 0-5 °C).

  • Prepare the nucleophile solution in a separate flask.

• Controlled Addition:

  • Use a syringe pump to add the nucleophile solution to the reactor at a slow, controlled rate.

  • Monitor the internal temperature closely. The addition rate should be adjusted to maintain the temperature within a narrow range (e.g., ±2 °C).

• Monitoring and Completion:

  • Continuously monitor the internal temperature. A stable temperature that no longer rises upon addition of the nucleophile indicates the completion of the exothermic phase of the reaction.

  • Allow the reaction to stir for a specified period after the addition is complete to ensure full conversion.

Section 3: Troubleshooting Guide

This section addresses specific issues that may arise during your experiments in a question-and-answer format.

Q1: My reaction temperature is rising rapidly despite my cooling system being on full. What should I do?

A1: This indicates that the rate of heat generation is exceeding the heat removal capacity of your system, the initial stage of a thermal runaway. Immediate action is required.

Troubleshooting Steps:

• Stop Reagent Addition Immediately: This is the most critical first step to prevent adding more fuel to the reaction.

• Emergency Cooling: If available, activate a secondary or emergency cooling system. This could involve adding a dry ice/acetone bath around the reactor. Do NOT use water to cool the exterior of the reactor , as a leak could lead to a violent reaction with cyanuric chloride.[5][6]

• Increase Stirring Rate: This can improve heat transfer to the reactor walls and cooling jacket, helping to dissipate heat more effectively.

• If temperature continues to rise, consider quenching the reaction: This is a last resort. A pre-prepared, cold, and inert quenching agent can be added to the reactor to rapidly halt the reaction. The choice of quench agent will depend on your specific reaction chemistry.

Caption: Emergency response plan for a thermal runaway event.

Q2: I'm observing a lower than expected yield and have identified hydrolysis byproducts. What could be the cause?

A2: This is likely due to the presence of water in your reaction or localized hotspots causing degradation.

Troubleshooting Steps:

• Verify Anhydrous Conditions:

  • Thoroughly dry all glassware in an oven before use.

  • Use freshly opened anhydrous solvents or solvents dried using appropriate methods (e.g., molecular sieves).

  • Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the system.

• Improve Mixing:

  • Ensure the stirrer is positioned correctly and the stirring speed is sufficient to create a vortex, indicating good mixing. Poor mixing can lead to localized areas of high temperature where reagent is added, promoting side reactions like hydrolysis.[8]

• Check Reagent Quality:

  • Ensure your starting materials, particularly the nucleophile, are free from water.

Q3: The reaction seems to be very slow, and the exotherm is minimal, even during the first substitution. What's wrong?

A3: A sluggish reaction can be due to several factors related to temperature, reactant purity, or mixing.

Troubleshooting Steps:

• Check Thermocouple Calibration: Ensure your temperature probe is accurate. An incorrectly low reading might mean you are overcooling the reaction, thus slowing it down.

• Assess Reactant Purity: Impurities in either the cyanuric chloride or the nucleophile can inhibit the reaction.

• Evaluate Solvent Choice: The solvent can have a significant impact on reaction rates. Ensure you are using a solvent that is appropriate for the reaction and in which the reactants are soluble.

• Consider a Catalyst: Some nucleophilic substitutions on triazines can be accelerated with a suitable catalyst. Consult the literature for your specific transformation.

References

• Determination of the Enthalpies of Combustion and Formation of Substituted Triazines in an Adiabatic Rotating Bomb Calorimeter. (n.d.). National Institutes of Health. Available at: [Link]

• Study of the Reaction Mechanism of Triazines and Associated Species for H2S Scavenging. (2023). ACS Omega. Available at: [Link]

• Control Strategies For Managing Exothermic Reactions In Flow. (2025). Patsnap Eureka. Available at: [Link]

• Evaluation and Optimisation of the Reagent Addition Sequence during the Synthesis of Atrazine (6-Chloro-N2-ethyl-N4-isopropyl-1,3,5-triazine-2,4-diamine) Using Reaction Calorimetry. (n.d.). ACS Publications. Available at: [Link]

• Heat of formation (kJ/mol) profile of the triazine derivatives. (n.d.). ResearchGate. Available at: [Link]

• Synthesis, aromatic character and reaction of Triazines. (n.d.). Slideshare. Available at: [Link]

• Computed Heats of Formation of Three Tetraazapentalenes, A Tris(Nitrotriazolo)Triazine, and a Tricyclic Gem-Difluor-Amino/Tetran. (1996). DTIC. Available at: [Link]

• Synthesis of 1,2,3-triazines. (n.d.). Organic Chemistry Portal. Available at: [Link]

• CYANURIC CHLORIDE. (n.d.). International Chemical Safety Cards. Available at: [Link]

• ICSC 1231 - CYANURIC CHLORIDE. (n.d.). Inchem.org. Available at: [Link]

• Triazine. (n.d.). Wikipedia. Available at: [Link]

• GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND MATERIALS CHEMISTRY. (n.d.). Available at: [Link]

• Handling Reaction Exotherms – A Continuous Approach. (n.d.). Chemical Industry Journal. Available at: [Link]

• Managing Excessive Heat in Exothermic Chemical Reactions. (2023). ResearchGate. Available at: [Link]

• Exothermic Reactions Explained. (2024). The Chemistry Blog. Available at: [Link]

• Working with Exothermic Reactions during Lab and Scale up. (2023). Amar Equipment. Available at: [Link]

• Exothermic Reactions: Its Energy Release and Applications. (2023). Available at: [Link]

• Exothermic Control. (2004). Eng-Tips. Available at: [Link]

• Chemical Properties of 1,3,5-Triazine (CAS 290-87-9). (n.d.). Cheméo. Available at: [Link]

• Common Name: CYANURIC TRICHLORIDE HAZARD SUMMARY. (n.d.). NJ.gov. Available at: [Link]

• Exothermic Reaction Control. (n.d.). Sustainability Directory. Available at: [Link]

• 1,3,5-Triazine. (n.d.). NIST WebBook. Available at: [Link]

• Design, Synthesis and Biological Evaluation of Novel 1,3,5-Triazines: Effect of Aromatic Ring Decoration on Affinity to 5-HT7 Receptor. (2022). MDPI. Available at: [Link]

• Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. (2025). National Institutes of Health. Available at: [Link]

• A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). (2025). PubMed Central. Available at: [Link]

• Study of the Reaction Mechanism of Triazines and Associated Species for H2S Scavenging. (2023). ACS Publications. Available at: [Link]

• Synthesis of 1,3,5-triazines. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Triazine (6 Membered Heterocyclic compounds) SYNTHESIS & REACTION. (2022). YouTube. Available at: [Link]

• The Chemistry of Triazine Isomers: Structures, Reactions, Synthesis and Applications. (n.d.). Available at: [Link]

• A Short Review on the Synthesis of 1,2,4-Triazine Derivatives as Bioactive Compounds. (n.d.). ResearchGate. Available at: [Link]

• Thermochemistry of Evaporation and Sublimation of 2,4,6-Triazido-1,3,5-triazine. (2025). ResearchGate. Available at: [Link]

• APPLICATIONS OF TRIAZINE CHEMISTRY: EDUCATION, REMEDIATION, AND DRUG DELIVERY. (n.d.). CORE. Available at: [Link]

• Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity. (n.d.). National Institutes of Health. Available at: [Link]

• 1,3,5-Triazines: A promising scaffold for anticancer drugs development. (n.d.). PubMed. Available at: [Link]

Sources

• 1. Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CYANURIC CHLORIDE [training.itcilo.org]
• 5. ICSC 1231 - CYANURIC CHLORIDE [inchem.org]
• 6. nj.gov [nj.gov]
• 7. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 8. amarequip.com [amarequip.com]
• 9. aksci.com [aksci.com]

Reference Data & Comparative Studies

A Comparative Guide to the Antimicrobial Activity of Triazine Derivatives

In the persistent battle against microbial resistance, the exploration of novel antimicrobial agents is a paramount objective for the scientific community. Among the myriad of heterocyclic compounds, the 1,3,5-triazine scaffold has emerged as a "privileged structure" in medicinal chemistry.[1][2] Its inherent structural versatility, ease of functionalization, and diverse biological profiles make it a fertile ground for the development of potent antimicrobial agents.[3][4][5] This guide provides a comprehensive comparison of the antimicrobial activity of various triazine derivatives, supported by experimental data and detailed methodologies, to aid researchers and drug development professionals in this critical field.

The Triazine Core: A Foundation for Antimicrobial Innovation

The s-triazine is a six-membered heterocyclic ring containing three nitrogen atoms and three carbon atoms.[2] The reactivity of the triazine ring, particularly in its 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride) form, allows for the sequential and regioselective substitution of chlorine atoms with various nucleophiles.[1][6] This chemical tractability enables the creation of vast libraries of derivatives with diverse physicochemical properties, which is crucial for optimizing antimicrobial efficacy and selectivity.

The antimicrobial potential of triazine derivatives spans a wide spectrum, with demonstrated activity against Gram-positive and Gram-negative bacteria, as well as various fungal pathogens.[7][8][9] The mechanism of action for many of these compounds is believed to involve the inhibition of essential microbial enzymes, such as DNA gyrase.[9][10]

Comparative Analysis of Antimicrobial Activity

The antimicrobial efficacy of triazine derivatives is profoundly influenced by the nature of the substituents attached to the triazine core. Structure-activity relationship (SAR) studies have been instrumental in identifying key chemical moieties that enhance antimicrobial potency.[7][10]

Antibacterial Activity

Triazine derivatives have shown significant promise in combating a range of pathogenic bacteria, including multidrug-resistant (MDR) strains.[11][12] The introduction of specific functional groups can dramatically alter the antibacterial spectrum and potency.

For instance, s-triazine derivatives incorporating piperazine and benzenesulfonamide moieties have demonstrated significant activity against Pseudomonas aeruginosa.[8] Similarly, the hybridization of triazine with dihydropyrimidine scaffolds has yielded compounds with potent activity against both Gram-positive (Staphylococcus aureus, Bacillus subtilis) and Gram-negative (Escherichia coli, Proteus vulgaris) bacteria, with Minimum Inhibitory Concentration (MIC) values in the low microgram per milliliter range.[9]

Below is a comparative table summarizing the antibacterial activity of selected triazine derivatives from various studies.

Derivative Class	Bacterial Strain	MIC (µg/mL)	Reference
s-Triazine-dihydropyrimidine hybrids	Staphylococcus aureus	3 - 13	[9]
Bacillus subtilis	3 - 13	[9]
Escherichia coli	3 - 13	[9]
Pseudomonas aeruginosa	3 - 13	[9]
s-Triazine with piperazine & benzenesulfonamide	Pseudomonas aeruginosa	25	[8]
1,3,5-Triazine aminobenzoic acid derivatives	Staphylococcus aureus	Comparable to ampicillin	[13][14]
Escherichia coli	Comparable to ampicillin	[13][14]
Amphiphilic Triazine Polymers (TZP3, TZP5)	Pseudomonas aeruginosa (MDRPA)	Potent activity	[11]
Staphylococcus aureus (MRSA)	Potent activity	[11]

Antifungal Activity

The emergence of invasive fungal infections and antifungal resistance necessitates the development of new therapeutic options.[3][4][15] Triazine derivatives have demonstrated considerable efficacy against a variety of pathogenic fungi, including Candida, Cryptococcus, and Aspergillus species.[3][4][15]

Molecular hybridization has been a successful strategy in designing potent antifungal triazines. For example, hybrids of s-triazine with chalcones and quinazolines have shown promising activity.[15] SAR studies indicate that the presence of specific substituents, such as nitro groups or N-aryl piperazine moieties, can be essential for enhancing antifungal effects.[15]

The following table presents a comparison of the antifungal activity of different triazine derivatives.

Derivative Class	Fungal Strain	MIC (µg/mL)	Reference
2,4,6-trisubstituted-s-triazines	Candida albicans	3.125	[15]
Candida tropicalis	6.25	[15]
4-aminoquinoline-s-triazine hybrids	Candida albicans	8	[15]
Aspergillus niger	8 - 32	[15]
Aspergillus fumigatus	8 - 32	[15]
s-Triazine-dihydropyrimidine hybrids	Candida albicans	1.25 - 5.00	[9]
Candida glabrata	1.25 - 5.00	[9]
Cryptococcus neoformans	1.25 - 5.00	[9]
Aspergillus niger	1.25 - 5.00	[9]

Experimental Protocols for Antimicrobial Evaluation

To ensure the reliability and reproducibility of antimicrobial activity data, standardized experimental protocols are essential. The following sections detail the methodologies for two widely used assays: the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC) and the Kirby-Bauer disk diffusion assay.

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[16][17][18] This method is considered a gold standard for susceptibility testing.[16]

Causality Behind Experimental Choices: This method is preferred for its quantitative results (MIC values), which are crucial for comparing the potency of different compounds and for pharmacokinetic/pharmacodynamic modeling.[16] The use of 96-well microtiter plates allows for high-throughput screening of multiple compounds and concentrations simultaneously, making it efficient for drug discovery research.[16][17]

Detailed Step-by-Step Methodology:

• Preparation of Antimicrobial Stock Solutions: Dissolve the triazine derivatives in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the antimicrobial stock solution in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).[19] This creates a range of decreasing concentrations of the test compound.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (bacteria or fungi) adjusted to a specific turbidity, typically a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.[19][20]

• Inoculation: Inoculate each well of the microtiter plate with the prepared microbial suspension, ensuring a final concentration of approximately 5 x 10⁵ CFU/mL.[19] Include positive (microorganism with no drug) and negative (broth only) controls.

• Incubation: Incubate the plates at an appropriate temperature (typically 35-37°C) for a specified period (16-20 hours for bacteria, 24-48 hours for fungi).[16][17]

• MIC Determination: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.[17]

Self-Validating System: The inclusion of positive and negative controls in each assay is critical for validation. The positive control ensures that the microorganisms are viable and capable of growth in the test conditions, while the negative control confirms the sterility of the medium.

Diagram of Broth Microdilution Workflow:

Caption: Workflow for MIC determination using broth microdilution.

Kirby-Bauer Disk Diffusion Assay

The Kirby-Bauer test is a qualitative or semi-quantitative method used to determine the susceptibility of bacteria to different antimicrobial agents.[21][22][23] It is widely used in clinical microbiology laboratories for its simplicity and cost-effectiveness.[23]

Causality Behind Experimental Choices: This method is valuable for rapid screening of the antimicrobial spectrum of a new compound. The size of the zone of inhibition provides a visual and indirect measure of the compound's efficacy against a particular microorganism.[21] The use of standardized Mueller-Hinton agar is crucial as it has a defined composition and does not inhibit the activity of most antibiotics.[20]

Detailed Step-by-Step Methodology:

• Inoculum Preparation: Prepare a bacterial inoculum adjusted to a 0.5 McFarland turbidity standard as described for the broth microdilution method.[20]

• Plate Inoculation: Using a sterile cotton swab, evenly streak the bacterial suspension over the entire surface of a Mueller-Hinton agar plate to create a uniform lawn of bacteria.[20]

• Disk Application: Aseptically place paper disks impregnated with a known concentration of the triazine derivative onto the surface of the agar.[21] Ensure the disks are placed at least 24 mm apart to prevent overlapping of inhibition zones.[24]

• Incubation: Invert the plates and incubate at 37°C for 16-24 hours.[21]

• Zone of Inhibition Measurement: After incubation, measure the diameter of the zone of no growth around each disk in millimeters.

• Interpretation: The diameter of the zone of inhibition is compared to standardized charts to determine if the organism is susceptible, intermediate, or resistant to the antimicrobial agent.

Self-Validating System: The uniformity of the bacterial lawn is a key indicator of a properly performed test. The use of control strains with known susceptibility patterns is also recommended to ensure the accuracy of the results.

Diagram of Kirby-Bauer Disk Diffusion Workflow:

Caption: Workflow for the Kirby-Bauer disk diffusion assay.

Concluding Remarks and Future Directions

The s-triazine scaffold continues to be a highly valuable template in the quest for novel antimicrobial agents. The ability to systematically modify its structure allows for the fine-tuning of its biological activity. The comparative data presented in this guide highlight the significant potential of triazine derivatives against a broad range of bacterial and fungal pathogens.

Future research should focus on elucidating the precise mechanisms of action of these compounds and optimizing their pharmacokinetic and toxicological profiles. The development of triazine derivatives with novel modes of action will be crucial in overcoming the ever-growing challenge of antimicrobial resistance. The robust and standardized methodologies outlined here will be instrumental in the rigorous evaluation of these next-generation antimicrobial candidates.

References

• Exploring the Potential of s-Triazine Derivatives as Novel Antifungal Agents: A Review. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• Broth microdilution. (n.d.). Grokipedia.

• Exploring the Potential of s-Triazine Derivatives as Novel Antifungal Agents: A Review. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• Liu, H., Long, S., Rakesh, K. P., & Zha, G. F. (2020). Structure-activity relationships (SAR) of triazine derivatives: Promising antimicrobial agents. European Journal of Medicinal Chemistry, 185, 111804. [Link]

• Shelke, M. E. (2021). Design, Synthesis, and Antimicrobial Evaluation of Novel 1,3,5-Triazine Derivatives. American Journal of Pharmacology, 4(1), 1029.

• Broth microdilution. (n.d.). Wikipedia. Retrieved January 17, 2026, from [Link]

• Exploring the Potential of s-Triazine Derivatives as Novel Antifungal Agents: A Review. (2025). Pharmaceuticals, 18(5), 690. [Link]

• Antifungal activity, SAR and physicochemical correlation of some thiazole-1,3,5-triazine derivatives. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

• Structure‐antimicrobial activity relationship of the synthesized s‐triazine derivatives (4a–4r). (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• (PDF) Exploring the Potential of s-Triazine Derivatives as Novel Antifungal Agents: A Review. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Khalifa, M. M. A. (2008). Synthesis and antimicrobial evaluation of novel 1,2,4-triazine derivatives. Oriental Journal of Chemistry, 24(3).

• Broth microdilution Definition. (n.d.). Fiveable. Retrieved January 17, 2026, from [Link]

• Amphiphilic Triazine Polymer Derivatives as Antibacterial And Anti-atopic Agents in Mice Model. (2019). National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Zhou, C., Min, J., Liu, Z., Young, A., Deshazer, H., Gao, T., Chang, Y. T., & Kallenbach, N. R. (2008). Synthesis and biological evaluation of novel 1,3,5-triazine derivatives as antimicrobial agents. Bioorganic & Medicinal Chemistry Letters, 18(4), 1308–1311. [Link]

• s-Triazine Derivatives Functionalized with Alkylating 2-Chloroethylamine Fragments as Promising Antimicrobial Agents: Inhibition of Bacterial DNA Gyrases, Molecular Docking Studies, and Antibacterial and Antifungal Activity. (2023). National Institutes of Health. Retrieved January 17, 2026, from [Link]

• s-Triazine: A Privileged Structure for Drug Discovery and Bioconjugation. (2021). National Institutes of Health. Retrieved January 17, 2026, from [Link]

• A Review on the Reported Antibacterial Activity of 1,3,5-Triazine. (2025). ResearchGate. Retrieved January 17, 2026, from [Link]

• Comparison of Broth Microdilution, E Test, and Agar Dilution Methods for Antibiotic Susceptibility Testing of Campylobacter jejuni and Campylobacter coli. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• Synthesis and antimicrobial studies of s-triazine based heterocycles. (n.d.). Taylor & Francis Online. Retrieved January 17, 2026, from [Link]

• s-Triazine Derivatives Functionalized with Alkylating 2-Chloroethylamine Fragments as Promising Antimicrobial Agents: Inhibition of Bacterial DNA Gyrases, Molecular Docking Studies, and Antibacterial and Antifungal Activity. (2023). MDPI. Retrieved January 17, 2026, from [Link]

• Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. (2017). PubMed. Retrieved January 17, 2026, from [Link]

• Synthesis and Characterization of Novel Dimeric s-Triazine Derivatives as Potential Anti-Bacterial Agents against MDR Clinical Isolates. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Antimicrobial Susceptibility Testing (Microdilution Technique). (2025). NC DNA Day Blog. Retrieved January 17, 2026, from [Link]

• Structure-activity relationships (SAR) of triazine derivatives: Promising antimicrobial agents. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Synthesis and biological evaluation of novel 1,3,5-triazine derivatives as antimicrobial agents. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• s-Triazine: A Privileged Structure for Drug Discovery and Bioconjugation. (2021). MDPI. Retrieved January 17, 2026, from [Link]

• (PDF) Synthesis, Antibacterial and Antifungal Activities of s-Triazine Derivatives. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Patel, R. P., Chaudhari, J. A., & Hathi, M. V. (2007). S-Triazine Derivatives and Their Microbial Activity: Part-1. Oriental Journal of Chemistry, 23(1).

• Microwave Mediated Synthesis of Novel 1,3,5-Triazine Derivative and their Biological Evaluation. (2025). ResearchGate. Retrieved January 17, 2026, from [Link]

• (PDF) Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. (2025). ResearchGate. Retrieved January 17, 2026, from [Link]

• The Applications of s-Triazine Based Compounds as Potential Antifungal Agents: A Mini-Review. (2024). Preprints.org. Retrieved January 17, 2026, from [Link]

• Synthesis, Spectral Characterization and Antimicrobial Studies of Novel S-Triazine Derivatives. (2013). PubMed. Retrieved January 17, 2026, from [Link]

• How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test. (2024). Hardy Diagnostics. Retrieved January 17, 2026, from [Link]

• Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. (2009). American Society for Microbiology. Retrieved January 17, 2026, from [Link]

• Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. (2009). American Society for Microbiology. Retrieved January 17, 2026, from [Link]

• Synthesis and characterization of novel dimeric s-triazine derivatives as potential anti-bacterial agents against MDR clinical isolates. (n.d.). Royal Society of Chemistry. Retrieved January 17, 2026, from [Link]

• How to do a Kirby-Bauer Disk Diffusion Antimicrobial Susceptibility Test. (2024). YouTube. Retrieved January 17, 2026, from [Link]

• Kirby Bauer Disc Diffusion Method For Antibiotic Susceptibility Testing. (2022). Microbe Notes. Retrieved January 17, 2026, from [Link]

Sources

• 1. s-Triazine: A Privileged Structure for Drug Discovery and Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Exploring the Potential of s-Triazine Derivatives as Novel Antifungal Agents: A Review | Semantic Scholar [semanticscholar.org]
• 4. Exploring the Potential of s-Triazine Derivatives as Novel Antifungal Agents: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. Structure-activity relationships (SAR) of triazine derivatives: Promising antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. s-Triazine Derivatives Functionalized with Alkylating 2-Chloroethylamine Fragments as Promising Antimicrobial Agents: Inhibition of Bacterial DNA Gyrases, Molecular Docking Studies, and Antibacterial and Antifungal Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Amphiphilic Triazine Polymer Derivatives as Antibacterial And Anti-atopic Agents in Mice Model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and characterization of novel dimeric s-triazine derivatives as potential anti-bacterial agents against MDR clinical isolates - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Exploring the Potential of s-Triazine Derivatives as Novel Antifungal Agents: A Review [mdpi.com]
• 16. grokipedia.com [grokipedia.com]
• 17. Broth microdilution - Wikipedia [en.wikipedia.org]
• 18. fiveable.me [fiveable.me]
• 19. Antimicrobial Susceptibility Testing (Microdilution Technique) – NC DNA Day Blog [ncdnadayblog.org]
• 20. microbenotes.com [microbenotes.com]
• 21. hardydiagnostics.com [hardydiagnostics.com]
• 22. Kirby-Bauer Disk Diffusion Susceptibility Test Protocol | ASM.org [asm.org]
• 23. asm.org [asm.org]
• 24. m.youtube.com [m.youtube.com]

A Senior Application Scientist's Guide to HPLC Method Validation for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Introduction: In the fields of agricultural science, environmental monitoring, and pharmaceutical development, the accurate quantification of chemical compounds is paramount. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a member of the triazine class of compounds, is utilized in various applications, including as a herbicide and as a building block in chemical synthesis.[1] Its detection and quantification demand a reliable and robust analytical method. High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for this purpose due to its high resolution and sensitivity.[2][3]

However, the development of an HPLC method is only the first step. To ensure that the data generated are accurate, reproducible, and fit for purpose, a thorough validation of the analytical method is essential.[4] This guide provides a comprehensive comparison and detailed protocol for the validation of an HPLC method for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[2][5] We will explore the "why" behind each validation parameter, offering insights from years of field experience to ensure scientific integrity and trustworthiness in your results.

Part 1: Foundational Method Development

Before validation can commence, a stable and efficient HPLC method must be established. For a triazine compound like 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a reverse-phase HPLC method is a logical starting point due to the compound's moderate polarity.

Rationale for Method Component Selection:

• Column: A C18 column is the workhorse of reverse-phase chromatography, offering excellent hydrophobic retention for a broad range of non-polar to moderately polar analytes.[6] Fused-core or superficially porous particle columns can provide higher efficiency and faster separations at lower backpressures compared to traditional fully porous particles.[6]

• Mobile Phase: A mixture of a buffered aqueous phase (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol) is typical. The triazine ring contains nitrogen atoms, making the compound's retention sensitive to pH. Adjusting the pH of the aqueous phase can optimize peak shape and retention time.

• Detection: Triazine compounds possess a π-electron system within their aromatic ring, making them suitable for UV-Visible spectroscopy. The compound exhibits absorption maxima between 240-260 nm, which provides a good starting point for selecting the detection wavelength.[1]

A solid starting point for the chromatographic conditions is summarized below:

Parameter	Recommended Condition	Justification
Column	C18, 100 x 2.1 mm, 2.6 µm	Provides good retention and high efficiency for triazine compounds.[6]
Mobile Phase	A: 20 mM Phosphate Buffer, pH 4.7B: Acetonitrile	Gradient elution (e.g., 10-90% B over 5 minutes) allows for the separation of the main analyte from potential impurities with varying polarities.
Flow Rate	0.5 mL/min	A typical flow rate for a 2.1 mm ID column, balancing analysis time and system pressure.
Column Temperature	30 °C	Elevated temperatures can improve peak efficiency and reduce viscosity, but 30 °C provides good stability.[7]
Detection Wavelength	220 nm or 254 nm	Common wavelengths for detecting triazine herbicides, offering good sensitivity.[8]
Injection Volume	5 µL	A small injection volume minimizes potential peak distortion.

Part 2: The Validation Protocol: A Parameter-by-Parameter Analysis

Method validation is the process of providing documented evidence that an analytical procedure is suitable for its intended purpose.[9] The following sections detail the experimental approach for each critical validation parameter.

System Suitability Testing (SST)

Why it's critical: Before any samples are analyzed, we must verify that the entire HPLC system (instrument, column, mobile phase) is performing correctly on the day of analysis.[10][11] SST is a non-negotiable prerequisite for any valid chromatographic run.

Experimental Protocol:

• Prepare a standard solution of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine at a concentration that produces a significant detector response (e.g., 50 µg/mL).

• Inject this solution six consecutive times.

• Calculate the key performance indicators from these injections.

Comparison Against Acceptance Criteria:

SST Parameter	Purpose	Typical Acceptance Criteria
Precision/Repeatability (%RSD)	Ensures the system provides consistent, reproducible injections.	RSD of peak areas ≤ 2.0%.[10]
Tailing Factor (T)	Measures peak symmetry; a tailing peak can indicate column degradation or secondary interactions.	T ≤ 2.0.[10]
Theoretical Plates (N)	A measure of column efficiency; higher numbers indicate better separation power.	N > 2000
Resolution (Rs)	Measures the separation between two adjacent peaks. (Crucial for impurity methods).	Rs > 1.5.[12]

Specificity (Selectivity)

Why it's critical: Specificity is the ability of the method to unequivocally assess the analyte in the presence of other components that may be present, such as impurities, degradation products, or matrix components.[13][14] A lack of specificity can lead to inaccurate quantification. To prove specificity, we must challenge the method with the most likely interferences.

The ultimate test for specificity is a forced degradation study. This involves subjecting the analyte to harsh chemical and physical conditions to intentionally generate degradation products.[15][16] The goal is to see if these newly formed impurities co-elute with the main analyte peak.

Experimental Protocol for Forced Degradation:

• Prepare solutions of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (e.g., 1 mg/mL).

• Expose the solutions to the following stress conditions:

  • Acid Hydrolysis: Add 0.1 M HCl and heat at 60°C.

  • Base Hydrolysis: Add 0.1 M NaOH and heat at 60°C.

  • Oxidation: Add 3% H₂O₂ at room temperature.

  • Thermal: Heat the solution at 80°C.

  • Photolytic: Expose the solution to UV light (e.g., 1.2 million lux hours).

• Analyze the stressed samples by HPLC, alongside a non-stressed control sample. Use a Photo Diode Array (PDA) detector to assess peak purity.

Data Presentation and Interpretation:

Stress Condition	% Degradation	Observations	Peak Purity Index
Control (Unstressed)	0%	Single, sharp peak	> 0.999
0.1 M HCl, 60°C	15.2%	Main peak area decreased; 2 new impurity peaks observed.	> 0.999 (for main peak)
0.1 M NaOH, 60°C	18.5%	Main peak area decreased; 3 new impurity peaks observed.	> 0.999 (for main peak)
3% H₂O₂, RT	8.9%	Main peak area decreased; 1 new impurity peak observed.	> 0.999 (for main peak)
80°C Heat	5.1%	Minor degradation observed.	> 0.999 (for main peak)
UV Light	7.3%	Minor degradation observed.	> 0.999 (for main peak)

Linearity and Range

Why it's critical: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[4][17] The range is the interval between the upper and lower concentrations for which the method has been shown to have suitable accuracy, precision, and linearity.[14]

Experimental Protocol:

• Prepare a stock solution of the analyte.

• Perform serial dilutions to create at least five concentration levels spanning the expected working range (e.g., 5 µg/mL to 100 µg/mL).

• Inject each concentration level in triplicate.

• Plot the average peak area against the corresponding concentration and perform a linear regression analysis.

Data Presentation and Interpretation:

Concentration (µg/mL)	Mean Peak Area (n=3)
5.0	51,234
10.0	103,567
25.0	255,890
50.0	510,123
100.0	1,025,678

• Linear Regression Equation: y = 10215x + 890

• Correlation Coefficient (r²): 0.9995

Acceptance Criteria: A correlation coefficient (r²) of ≥ 0.999 is typically required to demonstrate linearity.

Accuracy (Trueness)

Why it's critical: Accuracy measures the closeness of the test results to the true value.[13][14] It is typically assessed using a spike-recovery study, where a known amount of analyte is added to a sample matrix (or a blank) and the recovery is calculated.

Experimental Protocol:

• Prepare a blank solution (e.g., mobile phase).

• Spike the blank at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare each level in triplicate.

• Analyze the spiked samples and calculate the percentage recovery.

  • % Recovery = (Measured Concentration / Spiked Concentration) * 100

Data Presentation and Interpretation:

Spiked Level	Spiked Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery	Mean % Recovery
80%	40.0	39.8	99.5%	99.7%
40.0	40.1	100.3%
40.0	39.7	99.3%
100%	50.0	50.5	101.0%	100.4%
50.0	49.8	99.6%
50.0	50.3	100.6%
120%	60.0	59.5	99.2%	99.5%
60.0	60.1	100.2%
60.0	59.5	99.2%

Acceptance Criteria: The mean percent recovery should be within a pre-defined range, typically 98.0% to 102.0%.

Precision

Why it's critical: Precision expresses the closeness of agreement between a series of measurements from the same homogeneous sample.[13] It is evaluated at two levels:

• Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

• Intermediate Precision (Inter-assay precision): Precision within the same laboratory, but on different days, with different analysts, or on different equipment.

Experimental Protocol:

• Repeatability: Analyze six replicate samples of the analyte at 100% of the target concentration on the same day by the same analyst.

• Intermediate Precision: Repeat the analysis of six replicate samples on a different day with a different analyst.

• Calculate the %RSD for each set of measurements.

Data Presentation and Interpretation:

Precision Level	Analyst	Day	Mean Peak Area	Std. Dev.	% RSD
Repeatability	1	1	510,123	3,570	0.7%
Intermediate	2	2	512,456	4,100	0.8%

Acceptance Criteria: The %RSD for both repeatability and intermediate precision should typically be ≤ 2.0%.

Detection Limit (LOD) and Quantitation Limit (LOQ)

Why it's critical:

• LOD: The lowest concentration of analyte in a sample that can be detected, but not necessarily quantified with acceptable accuracy and precision.

• LOQ: The lowest concentration that can be reliably quantified with acceptable accuracy and precision.[4]

Experimental Protocol (Signal-to-Noise Method):

• Prepare and inject a series of increasingly dilute solutions of the analyte.

• Determine the concentration at which the signal-to-noise (S/N) ratio is approximately 3:1 for the LOD and 10:1 for the LOQ.

Data Presentation and Interpretation:

Parameter	S/N Ratio	Determined Concentration
LOD	~ 3:1	0.1 µg/mL
LOQ	~ 10:1	0.3 µg/mL

Verification: To confirm the LOQ, analyze six replicate samples at the determined LOQ concentration. The precision (%RSD) should be acceptable (e.g., ≤ 10%).

Robustness

Why it's critical: Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.[18][19] This provides an indication of its reliability during normal usage.[14]

Experimental Protocol:

• Analyze a standard solution while making small, deliberate changes to the method parameters, one at a time.

• Evaluate the effect of these changes on system suitability parameters like retention time, peak area, and tailing factor.

Data Presentation and Interpretation:

Parameter Varied	Variation	Retention Time (min)	Peak Area	Tailing Factor
Nominal Condition	-	4.52	510,123	1.1
Flow Rate	+5% (0.525 mL/min)	4.30	485,831	1.1
-5% (0.475 mL/min)	4.76	536,972	1.1
Column Temperature	+2°C (32°C)	4.48	511,234	1.1
-2°C (28°C)	4.57	509,876	1.2
Mobile Phase pH	+0.1 (pH 4.8)	4.55	510,567	1.1
-0.1 (pH 4.6)	4.49	509,987	1.1

Visualization of the Validation Workflow

The entire validation process can be visualized as a logical sequence of steps, ensuring each parameter is built upon a solid foundation.

Caption: Workflow for HPLC Method Validation.

Conclusion

This guide provides a comprehensive framework for the validation of an HPLC method for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. By systematically evaluating specificity, linearity, accuracy, precision, sensitivity, and robustness, researchers can establish a method that is scientifically sound and fit for its intended purpose. Adherence to these principles, grounded in ICH guidelines, ensures the generation of high-quality, reliable, and defensible analytical data, which is the cornerstone of scientific integrity in any research or development setting.

References

• Analysis of Triazine Pesticides Using a Core Enhanced Technology Accucore HPLC Column. Thermo Fisher Scientific.
• Analytical method validation: A brief review. International Journal of Pharmaceutical Quality Assurance.
• The role of forced degradation studies in stability indicating HPLC method development.
• How to decide System Suitability Test (SST) in HPLC: Best Practice. Pharmagyan.
• A Review on HPLC Method Development and Validation in Forced Degradation Studies.
• Forced Degradation Studies for Stability-Indic
• Analysis of Triazine Pesticides Using a Core Enhanced Technology Accucore HPLC Column. SelectScience.
• The 6 Key Aspects of Analytical Method Valid
• System suitability Requirements for a USP HPLC Method - Tips & Suggestions. MicroSolv.
• A Guide to Analytical Method Valid
• Analytical Method Validation Definitions in Pharmaceuticals. Pharmaguideline.
• System suitability in HPLC Analysis.
• UHPLC Separation of Triazine Herbicides at Elevated Temper
• Determination of Triazine Herbicides and Metabolites by Solid Phase Extraction with HPLC Analysis. Taylor & Francis Online.
• Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Open Access Journals.
• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. Smolecule.
• Chromatographic Methods for Analysis of Triazine Herbicides. Taylor & Francis Online.
• Analytical Method Validation Parameters: An Updated Review. International Journal of Pharmaceutical Sciences Review and Research.
• A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific.
• System Suitability in HPLC Analysis. Pharmaguideline.
• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.
• Acceptance criteria for system suitability parameters.
• What Is HPLC Method Robustness Assessment and Its Importance? Altabrisa Group.
• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine 32998-04-2 wiki. Guidechem.
• ICH Q2(R1)
• ICH Q2 Robust. Scribd.
• Robustness/ruggedness tests in method validation.
• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. ChemicalBook.
• 1,3,5-Triazine-2,4-diamine, 6-chloro-N,N'-bis(1,1-dimethylethyl)-.
• Method Validation and Robustness.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
• Quality Guidelines.
• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub.
• ANALYTICAL PROCEDURE DEVELOPMENT Q14.
• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S.

Sources

• 1. Buy 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | 32998-04-2 [smolecule.com]
• 2. ijarsct.co.in [ijarsct.co.in]
• 3. tandfonline.com [tandfonline.com]
• 4. A Guide to Analytical Method Validation | SCION Instruments [scioninstruments.com]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. tandfonline.com [tandfonline.com]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. System suitability Requirements for a USP HPLC Method - Tips & Suggestions [mtc-usa.com]
• 11. pharmaceuticalupdates.com [pharmaceuticalupdates.com]
• 12. pharmaguru.co [pharmaguru.co]
• 13. elementlabsolutions.com [elementlabsolutions.com]
• 14. Analytical Method Validation Definitions in Pharmaceuticals | Pharmaguideline [pharmaguideline.com]
• 15. researchgate.net [researchgate.net]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. wjarr.com [wjarr.com]
• 18. altabrisagroup.com [altabrisagroup.com]
• 19. scribd.com [scribd.com]

A Senior Application Scientist's Guide to the Biological Evaluation of Novel 1,3,5-Triazine Derivatives

This guide provides a comprehensive framework for the biological evaluation of novel 1,3,5-triazine derivatives. As a privileged scaffold in medicinal chemistry, the symmetrical 1,3,5-triazine core offers a versatile platform for developing therapeutic agents with a wide spectrum of activities, including anticancer, antimicrobial, and antiviral properties.[1][2][3] The objective of this document is to present a logical, tiered approach to screening and characterization, enabling researchers to efficiently identify promising lead compounds and elucidate their mechanisms of action. We will move from broad initial screenings to more focused mechanistic studies, emphasizing the rationale behind each experimental choice and providing actionable protocols for implementation.

The Evaluation Cascade: A Strategic Workflow for Triazine Candidates

A successful evaluation pipeline is not a random collection of assays but a structured cascade designed to answer specific questions at each stage. The primary goal is to triage compounds efficiently, advancing only those with desirable activity and weeding out inactive or non-specific candidates early. This approach conserves resources and focuses efforts on the most promising molecules. Our strategy begins with high-throughput primary screens to assess broad cytotoxicity and antimicrobial effects, followed by secondary, mechanism-of-action assays for the most potent "hits."

Caption: A tiered workflow for evaluating novel 1,3,5-triazine derivatives.

Part 1: Primary Screening for Broad Biological Activity

The initial phase aims to cast a wide net to identify any significant biological activity. We will focus on two of the most well-documented therapeutic areas for triazine compounds: oncology and infectious diseases.

Anticancer Activity Evaluation

Causality Behind Experimental Choice: The 1,3,5-triazine scaffold is a cornerstone of several approved and investigational anticancer agents.[4] Its derivatives are known to inhibit a variety of protein kinases and enzymes crucial for cancer cell proliferation and survival, such as PI3K, EGFR, and topoisomerases.[4][5][6] Therefore, an initial screen against a panel of cancer cell lines is a logical first step.

We select the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay for this purpose. This is a robust, colorimetric assay that measures the metabolic activity of cells.[7] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals.[8] The amount of formazan produced is directly proportional to the number of living, metabolically active cells, providing a reliable proxy for cell viability and cytotoxicity.[8] Its compatibility with a 96-well plate format makes it ideal for screening multiple compounds and concentrations.

Comparative Data Presentation:

To contextualize the performance of a novel compound, it must be compared against a known standard. Here, we present hypothetical data for a new candidate, "Triazine-X," against Cisplatin, a widely used chemotherapeutic agent.

Compound	IC₅₀ (µM) vs. MCF-7 (Breast)	IC₅₀ (µM) vs. A549 (Lung)	IC₅₀ (µM) vs. HCT-116 (Colon)
Triazine-X (Novel)	8.5	12.2	9.7
Cisplatin (Control)	10.2	15.8	11.5
Imatinib (Reference)	> 50	> 50	35.5

IC₅₀ (Half-maximal inhibitory concentration) is the concentration of a drug that is required for 50% inhibition in vitro. Data is hypothetical.

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol is optimized for adherent cells in a 96-well format.

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.[8]

• Compound Treatment: Prepare serial dilutions of "Triazine-X" and the control drug (e.g., Cisplatin) in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compounds to the respective wells. Include wells with untreated cells (vehicle control, e.g., 0.1% DMSO) and wells with medium only (background control).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT in sterile PBS. Add 10 µL of the MTT stock solution to each well (final concentration 0.5 mg/mL) and incubate for another 2-4 hours at 37°C, until purple formazan crystals are visible under a microscope.[9]

• Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 16% SDS in 40% DMF) to each well to dissolve the crystals.[10]

• Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance from all readings. Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and fit to a sigmoidal dose-response curve to determine the IC₅₀ value.

Antimicrobial Activity Evaluation

Causality Behind Experimental Choice: The emergence of drug-resistant microbes necessitates the discovery of new antimicrobial agents. 1,3,5-triazine derivatives have shown promising activity against a range of bacterial and fungal pathogens, making this a critical area for evaluation.[11][12][13]

For initial screening, the Zone of Inhibition (Kirby-Bauer) test is a simple, qualitative, and cost-effective method to assess the antimicrobial potential of a compound.[14][15] This agar diffusion method involves placing a disk impregnated with the test compound onto an agar plate uniformly inoculated with a specific microorganism. If the compound is effective, it will diffuse into the agar and inhibit microbial growth, creating a clear "zone of inhibition" around the disk.[14][16] The diameter of this zone provides a qualitative measure of the compound's potency.[17]

Comparative Data Presentation:

Here, we compare the antimicrobial performance of "Triazine-X" against two representative bacterial strains using a standard antibiotic as a control.

Compound (50 µ g/disk )	Zone of Inhibition (mm) vs. S. aureus (Gram-positive)	Zone of Inhibition (mm) vs. E. coli (Gram-negative)
Triazine-X (Novel)	18	14
Ampicillin (Control)	25	0 (Resistant)
Ciprofloxacin (Control)	22	28

Data is hypothetical. Zone diameter includes the disk (6 mm).

Experimental Protocol: Zone of Inhibition Test

• Prepare Inoculum: Select isolated colonies of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) and suspend them in sterile broth. Adjust the turbidity of the suspension to match a 0.5 McFarland standard.

• Inoculate Plate: Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension. Press the swab against the inside of the tube to remove excess fluid. Swab the entire surface of a Mueller-Hinton agar plate three times, rotating the plate approximately 60 degrees after each application to ensure uniform coverage.[16]

• Apply Disks: Prepare sterile filter paper disks (6 mm diameter). Aseptically apply a known concentration of "Triazine-X" (e.g., 50 µg dissolved in a suitable solvent) to the disks and allow the solvent to evaporate. Place the impregnated disks, along with control antibiotic disks, onto the surface of the inoculated agar plate. Gently press the disks to ensure complete contact with the agar.[16]

• Incubation: Invert the plates and incubate at 35-37°C for 18-24 hours.[17]

• Measure Zones: After incubation, measure the diameter of the clear zones of no growth around each disk to the nearest millimeter (mm).

Part 2: Secondary Screening and Mechanism of Action

Following the identification of a potent anticancer "hit" like "Triazine-X" from the primary screen, the next critical phase is to investigate its mechanism of action (MOA). This knowledge is fundamental for rational lead optimization.

Causality Behind Experimental Choice: Many triazine derivatives exert their anticancer effects by inhibiting protein kinases.[18] The PI3K/mTOR pathway is a central regulator of cell growth, proliferation, and survival, and it is frequently dysregulated in cancer.[5] Morpholine-substituted 1,3,5-triazines, in particular, are recognized as potent inhibitors of the PI3K-mTOR signaling pathway.[5] Therefore, an in vitro kinase assay against a relevant isoform, such as PI3Kα, is a logical next step.

We will use a luminescence-based kinase assay (e.g., ADP-Glo™) . This type of assay quantifies kinase activity by measuring the amount of ADP produced during the phosphorylation reaction.[19][20] It is highly sensitive, has a broad dynamic range, and is resistant to interference from library compounds, making it a gold standard for determining inhibitor potency (IC₅₀).[20]

Caption: Simplified PI3K/AKT/mTOR signaling pathway inhibited by Triazine-X.

Comparative Data Presentation:

The potency of "Triazine-X" is compared against a known PI3K inhibitor.

Compound	Target Kinase	IC₅₀ (nM)
Triazine-X (Novel)	PI3Kα	75
Gedatolisib (Control)	PI3Kα	15

Data is hypothetical.

Experimental Protocol: In Vitro Luminescence-Based Kinase Assay

This is a generalized protocol adaptable for many kinases.

• Reagent Preparation: Prepare kinase reaction buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA). Prepare serial dilutions of "Triazine-X" and the control inhibitor in the buffer.[19]

• Kinase Reaction Setup: In a 96-well plate, add the serially diluted inhibitor or DMSO control. Add the kinase enzyme (e.g., recombinant human PI3Kα) to each well and incubate for 10-15 minutes at room temperature to allow for inhibitor binding.[19]

• Initiate Reaction: Initiate the kinase reaction by adding a mixture of the kinase substrate (e.g., a specific peptide) and ATP. Incubate for 60 minutes at 30°C.

• ADP Detection (Part 1 - ATP Depletion): Add ADP-Glo™ Reagent to each well. This terminates the kinase reaction and depletes any remaining unconsumed ATP. Incubate for 40 minutes at room temperature.[19]

• ADP Detection (Part 2 - Signal Generation): Add Kinase Detection Reagent to each well. This reagent converts the ADP produced in the kinase reaction back to ATP, which is then used by a luciferase/luciferin pair to generate a luminescent signal. Incubate for 30 minutes at room temperature.[19]

• Data Acquisition: Measure the luminescence of each well using a plate reader. The signal is directly proportional to the amount of ADP produced and thus to kinase activity.

• Data Analysis: Plot the luminescent signal against the logarithm of the inhibitor concentration and fit the data to determine the IC₅₀ value.

Part 3: Guiding Synthesis with Structure-Activity Relationships (SAR)

The true power of the 1,3,5-triazine scaffold lies in its three points of modification, which allows for fine-tuning of its biological activity.[2] Once an initial hit and its target are identified, SAR studies are crucial for designing more potent and selective analogs.[1][21]

Causality Behind Experimental Choice: By systematically altering the substituents at the C2, C4, and C6 positions of the triazine ring and re-evaluating their activity, we can build a predictive model for what chemical features enhance potency. For example, we might hypothesize that increasing the bulk or altering the electronics of a particular substituent will improve binding to the target kinase.

Caption: Logical diagram for a hypothetical SAR study at one position.

Hypothetical SAR Data Table:

This table illustrates how modifications to "Triazine-X" could affect its PI3Kα inhibitory activity.

Compound ID	R1 Substituent	R2 Substituent	R3 Substituent	PI3Kα IC₅₀ (nM)
Triazine-X	-Morpholine	-NH-Phenyl	-Cl	75
Analog-1	-Piperidine	-NH-Phenyl	-Cl	150
Analog-2	-Morpholine	-NH-(4-F-Phenyl)	-Cl	45
Analog-3	-Morpholine	-NH-Phenyl	-OCH₃	200

From this hypothetical data, a medicinal chemist could infer that a morpholine at R1 and a fluoro-substituted phenyl at R2 are beneficial for activity, while replacing the chlorine at R3 is detrimental. This iterative process of design, synthesis, and testing is the engine of drug discovery.

References

• Triazine Derivatives: Their Synthesis and Biological Properties-A Review. (2025). Source Not Available.
• Design, synthesis and anticancer evaluation of imamine-1,3,5-triazine derivatives. (n.d.). Royal Society of Chemistry.
• The 1,3,5-Triazine Core: A Scaffolding for Innovation in Drug Discovery. (2025). BenchChem.
• 1,3,5-triazine derivatives as potential anticancer agents against Lung and Breast cancer cell lines: Synthesis, biological evaluation, and structure-based drug design studies. (2024). CoLab.
• Synthesis and biological evaluation of novel 1,3,5-triazine derivatives as antimicrobial agents. (2008). PubMed.
• 1,3,5-triazine derivatives as potential anticancer agents against lung and breast cancer cell lines: Synthesis, biologi… (n.d.). OUCI.
• MTT assay protocol. (n.d.). Abcam.
• MTT Assay Protocol: Guide to Measuring Cell Viability & Prolifer
• SYNTHESIS AND CHARACTERIZATION OF NOVEL TRIAZINE COMPOUND AND THEIR BIOLOGICAL STUDIES. (2021). Rasayan Journal of Chemistry.
• Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. (n.d.). Journal of Medicinal and Chemical Sciences.
• Novel Sulfonamide–Triazine Hybrid Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents. (2023). ACS Omega.
• Biguanide-Based Synthesis of 1,3,5-Triazine Derivatives with Anticancer Activity and 1,3,5-Triazine Incorporated Calcium Citr
• Application Notes and Protocols for Kinase Activity Assays. (2025). BenchChem.
• Design, Synthesis and Biological Evaluation of 1,3,5-Triazine Derivatives Targeting hA1 and hA3 Adenosine Receptor. (n.d.).
• Design, Synthesis, and Antimicrobial Evaluation of Novel 1,3,5-Triazine Derivatives. (2021).
• Zone of Inhibition Test for Antimicrobial Activity. (n.d.).
• Zone of Inhibition Test - Kirby Bauer Test. (n.d.).
• Synthesis and evaluation of antimicrobial activity of new 1,3,5-triazine deriv
• 1,3,5-Triazine: Recent Development in Synthesis of its Analogs and Biological Profile. (2024). OUCI.
• Cell Viability Assays. (2013). NCBI Bookshelf.
• Antitumor Activity of s-Triazine Derivatives: A System
• Synthesis and antimicrobial activity of new substituted 1,3,5-triazine derivatives. (n.d.).
• Cytotoxicity MTT Assay Protocols and Methods. (n.d.).
• In vitro kinase assay. (2023). Protocols.io.
• Recent Advances in the Biological Activity of s-Triazine Core Compounds. (2022). PubMed Central.
• A Systematic Review on Antitumor Agents with 1, 3, 5-triazines. (2025).
• (PDF) Synthesis and antimicrobial activity of new substituted 1,3,5-triazine derivatives. (2025).
• Zone of Inhibition explained. (n.d.). Singer Instruments.
• Zone of Inhibition. (n.d.). Nelson Labs.
• MTT Cell Proliferation Assay. (n.d.).
• How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test. (2024). Hardy Diagnostics.
• Kinase assays. (2020). BMG LABTECH.
• 1,3,5-Triazine: A Promising Molecular Scaffold for Novel Agents for the Treatment of Alzheimer's Disease. (n.d.). MDPI.
• Design, Synthesis and Molecular Docking Study of Novel 1,3,5-Triazine and 2-Phenylquinazoline Derivatives as Promising Anticancer Agents. (n.d.). Taylor & Francis Online.
• Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiprolifer
• InhibiScreen Kinase Inhibitor Assay Technical Video. (2016). YouTube.
• Kinase Assay Kit. (n.d.). Sigma-Aldrich.
• Synthesis and anticancer activity of some new s-triazine derivatives. (2025).
• 3D-QSAR Study on dihydro-1,3,5-triazines and their spiro derivatives as DHFR inhibitors by comparative molecular field analysis (CoMFA). (2012). PubMed.
• Anti-breast cancer activity of selected 1,3,5-triazines via modulation of EGFR-TK. (n.d.).
• Chemical structures of dihydro-1,3,5-triazine moiety with anticancer activity. (n.d.).

Sources

• 1. benthamdirect.com [benthamdirect.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Antitumor Activity of s-Triazine Derivatives: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1,3,5-triazine derivatives as potential anticancer agents against Lung and Breast cancer cell lines: Synthesis, biological evaluation, and structure-based drug design studies | CoLab [colab.ws]
• 6. Anti-breast cancer activity of selected 1,3,5-triazines via modulation of EGFR-TK - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. clyte.tech [clyte.tech]
• 9. atcc.org [atcc.org]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Synthesis and biological evaluation of novel 1,3,5-triazine derivatives as antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. remedypublications.com [remedypublications.com]
• 13. Synthesis and evaluation of antimicrobial activity of new 1,3,5-triazine derivatives - Kuvaeva - Problems of Biological Medical and Pharmaceutical Chemistry [journals.eco-vector.com]
• 14. microchemlab.com [microchemlab.com]
• 15. nelsonlabs.com [nelsonlabs.com]
• 16. hardydiagnostics.com [hardydiagnostics.com]
• 17. microbe-investigations.com [microbe-investigations.com]
• 18. tandfonline.com [tandfonline.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. bmglabtech.com [bmglabtech.com]
• 21. Recent Advances in the Biological Activity of s-Triazine Core Compounds - PMC [pmc.ncbi.nlm.nih.gov]

The Structure-Activity Relationship of 1,3,5-Triazine Analogs: A Comparative Guide for Drug Development Professionals

The 1,3,5-triazine scaffold, a six-membered heterocyclic ring containing three nitrogen atoms at positions 1, 3, and 5, represents a privileged structure in medicinal chemistry. Its derivatives have demonstrated a remarkable breadth of biological activities, including anticancer, antimicrobial, and herbicidal properties.[1][2] This versatility stems from the triazine core's ability to be readily and selectively functionalized at the 2, 4, and 6 positions, allowing for the fine-tuning of its physicochemical and pharmacological properties. This guide provides a comparative analysis of the structure-activity relationships (SAR) of 1,3,5-triazine analogs, supported by experimental data and detailed protocols to empower researchers in the design of next-generation therapeutic agents.

The 1,3,5-Triazine Core: A Versatile Template for Bioactivity

The journey of many potent 1,3,5-triazine derivatives begins with the highly reactive and commercially available cyanuric chloride (2,4,6-trichloro-1,3,5-triazine).[3] The three chlorine atoms on the triazine ring can be sequentially substituted by a wide array of nucleophiles, such as amines, alcohols, and thiols. This stepwise substitution, controllable by temperature, allows for the precise construction of diverse libraries of mono-, di-, and trisubstituted triazine analogs.[3] This synthetic tractability is a key factor behind the widespread exploration of this scaffold in drug discovery.

Anticancer Activity: Targeting Key Cellular Pathways

1,3,5-triazine derivatives have emerged as a promising class of anticancer agents, exhibiting cytotoxicity against a wide range of cancer cell lines.[4][5] Their mechanisms of action often involve the inhibition of critical enzymes and signaling pathways that are dysregulated in cancer, such as the PI3K/Akt/mTOR pathway.[6][7]

Structure-Activity Relationship of Anticancer Triazines

The anticancer potency of 1,3,5-triazine analogs is intricately linked to the nature of the substituents at the C2, C4, and C6 positions. Analysis of various studies reveals several key SAR trends:

• Substitution at C2, C4, and C6: Trisubstituted triazines generally exhibit higher potency compared to their mono- or disubstituted counterparts. The nature of the substituent is critical, with aromatic and heterocyclic moieties often enhancing activity. For instance, the presence of a morpholine moiety has been associated with potent activity against breast cancer cell lines.[4]

• Role of Specific Moieties: The incorporation of specific pharmacophores can direct the triazine analog to a particular molecular target. For example, derivatives bearing pyrazole moieties have shown excellent activity by targeting the Epidermal Growth Factor Receptor (EGFR).[8]

• Influence of Physicochemical Properties: Lipophilicity and electronic effects of the substituents play a crucial role. A balance between these properties is often necessary to achieve optimal cell permeability and target engagement.

Comparative Anticancer Activity of 1,3,5-Triazine Analogs

The following table summarizes the in vitro anticancer activity (IC50 values) of representative 1,3,5-triazine derivatives against various cancer cell lines, highlighting the impact of structural modifications on their potency.

Compound ID	C2-Substituent	C4-Substituent	C6-Substituent	Cancer Cell Line	IC50 (µM)	Reference
Compound 92	Aryl	Aryl	Diamine	Triple-Negative Breast Cancer	0.001	[4]
Compound 93	Heterocycle	Aryl	Amine	MCF-7 (Breast)	0.77	[4]
Compound 94	Heterocycle	Aryl	Amine	MDA-MB-231 (Breast)	8.43	[4]
Compound 15	Pyrazole	Amine	Amine	EGFR Targeted	0.305	[8]
Compound 16	Pyrazole	Amine	Amine	EGFR Targeted	0.287	[8]
Compound 17	Pyrazole	Amine	Amine	EGFR Targeted	0.229	[8]
Compound 41	Phthalazine	Amine	Amine	PARP-1/PI3Kα Inhibitor	0.009 (PARP-1), 0.007 (PI3Kα)	[8]
Compound 11	Morpholine	2-chlorophenylamino	Benzylamine	SW620 (Colorectal)	5.85	[9]
Compound 5	Morpholine	2-chlorophenylamino	4-methoxybenzylamine	SW480 (Colorectal)	43.12	[9]

Experimental Protocol: MTT Assay for Cytotoxicity Assessment

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely used colorimetric method to assess cell viability and the cytotoxic potential of compounds.

Metabolically active cells possess mitochondrial dehydrogenases that reduce the yellow, water-soluble MTT to a purple, insoluble formazan. The amount of formazan produced is directly proportional to the number of viable cells.

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the 1,3,5-triazine analogs in the appropriate cell culture medium. Replace the medium in the wells with the compound-containing medium and incubate for a specified period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• MTT Addition: After the incubation period, add MTT solution (e.g., 20 µL of a 5 mg/mL solution in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., 100 µL of DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, the concentration of the compound that inhibits cell growth by 50%.

• Why use mitochondrial dehydrogenases? These enzymes are essential for cellular respiration, and their activity is a reliable indicator of cell health and metabolic function. A decrease in their activity directly correlates with cell death or a reduction in proliferation.

• Self-Validation: The inclusion of positive and negative controls is crucial for validating the assay. The positive control should show a significant reduction in viability, while the negative (vehicle) control represents 100% viability. A blank control (medium with MTT and solubilizing agent but no cells) is used to subtract background absorbance.[10][11] Consistent results across replicate wells and experiments ensure the reliability of the data.

Signaling Pathway: PI3K/Akt/mTOR Inhibition

Many anticancer 1,3,5-triazine derivatives exert their effects by inhibiting the PI3K/Akt/mTOR signaling pathway, a critical regulator of cell growth, proliferation, and survival that is frequently hyperactivated in cancer.[7][12]

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by 1,3,5-triazine analogs.

Antimicrobial Activity: A Scaffold for New Antibiotics

The rise of antimicrobial resistance necessitates the development of novel antibiotics. 1,3,5-triazine derivatives have shown significant promise in this area, with analogs exhibiting activity against a range of bacteria and fungi.[13][14]

Structure-Activity Relationship of Antimicrobial Triazines

The antimicrobial efficacy of 1,3,5-triazines is largely governed by the substituents on the triazine core, which influence factors like charge, lipophilicity, and steric bulk.[13]

• Cationic Charge: The introduction of positively charged groups, such as amino moieties, can enhance antibacterial activity. This is attributed to the electrostatic interactions with the negatively charged bacterial cell membrane.

• Lipophilicity: A balanced lipophilicity is crucial for the compound to traverse the bacterial cell wall and membrane to reach its intracellular target.

• Steric Bulk: The size and shape of the substituents can influence binding to the target site and overall activity.

Comparative Antimicrobial Activity of 1,3,5-Triazine Analogs

The following table presents the Minimum Inhibitory Concentration (MIC) values of selected 1,3,5-triazine derivatives against various microbial strains.

Compound ID	Substituents	Target Organism	MIC (µg/mL)	Reference
Compound 9	Imidazo derivative	E. coli	1.95	[15]
Compound 5	Imidazo derivative	E. coli	1.95	[15]
Compound 4	Imidazo derivative	S. aureus	15.6	[15]
Complex 1	Metal complex	S. aureus	39.06	[16]
Complex 2	Metal complex	E. coli	39.06	[16]
Complex 3	Metal complex	C. albicans	78.125	[16]

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standard and quantitative technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., 0.5 McFarland standard).

• Serial Dilution: Prepare a two-fold serial dilution of the 1,3,5-triazine analog in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed.

• Why serial dilution? This method allows for the precise determination of the lowest concentration that inhibits growth, providing a quantitative measure of the compound's potency.

• Self-Validation: The positive control should show clear turbidity, indicating microbial growth, while the negative control should remain clear.[17][18] The use of standard quality control strains with known MIC values for reference antibiotics helps to validate the accuracy and reproducibility of the assay.[19]

Experimental Workflow: Antimicrobial Susceptibility Testing

Caption: Workflow for determining the MIC of 1,3,5-triazine analogs.

Herbicidal Activity: Disrupting Photosynthesis

1,3,5-triazine derivatives, such as atrazine and simazine, have a long history of use as herbicides.[1] They act by inhibiting photosynthesis, a process vital for plant survival.

Structure-Activity Relationship of Herbicidal Triazines

The herbicidal activity of 1,3,5-triazines is highly dependent on the substituents at the C2, C4, and C6 positions, which influence their binding to the target site in Photosystem II (PSII).

• Substituents at C4 and C6: Typically, these positions are substituted with small alkylamino groups. The nature of these groups affects the binding affinity to the D1 protein in PSII.

• Substituent at C2: This position is often occupied by a chlorine atom, a methoxy group, or a methylthio group, which modulates the electronic properties and stability of the molecule.

Comparative Herbicidal Activity of 1,3,5-Triazine Analogs

The following table shows the herbicidal efficacy (GR50 values) of different triazine derivatives.

Compound ID	C2-Substituent	C4-Substituent	C6-Substituent	Target Weed	GR50 (g a.i. ha-1)	Reference
K-31706	Triazine derivative	-	-	D. ciliaris	< 100	[20]
K-31487	Triazine derivative	-	-	D. ciliaris	< 100	[20]
Atrazine	Cl	Ethylamino	Isopropylamino	Various	Varies	[21]
Terbuthylazine	Cl	Ethylamino	tert-Butylamino	Various	Varies	[22]

Experimental Protocol: Photosystem II Inhibition Assay

The inhibition of Photosystem II (PSII) can be assessed by measuring changes in chlorophyll fluorescence.

Herbicides that inhibit PSII block the electron transport chain, leading to an increase in chlorophyll fluorescence emission.

• Plant Material: Use leaves or isolated chloroplasts from a susceptible plant species.

• Herbicide Treatment: Apply the 1,3,5-triazine analogs at various concentrations.

• Chlorophyll Fluorescence Measurement: Use a pulse amplitude modulation (PAM) fluorometer to measure chlorophyll fluorescence parameters, such as the maximum quantum yield of PSII (Fv/Fm).

• Data Analysis: A decrease in Fv/Fm indicates PSII photoinhibition. Calculate the concentration of the herbicide that causes a 50% reduction in Fv/Fm (I50).

• Why measure chlorophyll fluorescence? It is a non-invasive and highly sensitive method to probe the efficiency of photosynthetic electron transport. A block in the electron flow leads to a buildup of excited chlorophyll molecules, which then release this excess energy as fluorescence.

• Self-Validation: The use of untreated controls is essential to establish the baseline fluorescence parameters. Comparing the results with a known PSII inhibitor, such as DCMU, can validate the assay. The dynamic balance between photodamage and repair of PSII should be considered when interpreting the results.[23][24]

Mechanism of Action: Photosystem II Inhibition

Caption: Mechanism of action of herbicidal 1,3,5-triazines at Photosystem II.

Conclusion

The 1,3,5-triazine scaffold continues to be a fertile ground for the discovery of novel bioactive compounds. A thorough understanding of the structure-activity relationships is paramount for the rational design of potent and selective analogs. This guide has provided a comparative overview of the anticancer, antimicrobial, and herbicidal activities of 1,3,5-triazine derivatives, supported by experimental data and robust protocols. By leveraging this knowledge, researchers can accelerate the development of new therapeutics and agrochemicals based on this versatile heterocyclic core.

References

• Osman, A. M., et al. (2021). 1,3,5-Triazine-based pyrazole derivatives with anticancer activity targeting EGFR. Antitumor Activity of s-Triazine Derivatives: A Systematic Review.[8]

• Various Authors. (2023). Selected anticancer 1,3,5-triazines. ResearchGate.[4]

• Abdel-Maksoud, M. M., et al. (2016). Design, Synthesis and Molecular Modeling of New 1,3,5-Triazine Derivatives as Anticancer Agents. Der Pharma Chemica.[6]

• Sheyi, R., et al. (2020). 1,3,5-Triazine as core for the preparation of dendrons. Arkat USA.[5]

• Wang, Y., et al. (2023). Design, Synthesis, and Anti-PVY Biological Activity of 1,3,5-Triazine Derivatives Containing Piperazine Structure. MDPI.[3]

• Various Authors. (n.d.). GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND MATERIALS CHEMISTRY. Unknown Source.

• Various Authors. (n.d.). IC 50 Values of the Derivatives in Three Cancer Cell Lines, as Measured Using the MTT Assay. ResearchGate.[16]

• Various Authors. (n.d.). Interactions of herbicide derivatives with the binding site residues of... ResearchGate.[1]

• Zhou, C., et al. (2008). Synthesis and biological evaluation of novel 1,3,5-triazine derivatives as antimicrobial agents. PubMed.[13]

• Satała, G., et al. (2022). Design, Synthesis and Biological Evaluation of Novel 1,3,5-Triazines: Effect of Aromatic Ring Decoration on Affinity to 5-HT7 Receptor. MDPI.[25]

• Szałabska, K., et al. (2025). Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. NIH.[9]

• Various Authors. (2013). Can someone advise on MTT assay blank and controls? ResearchGate.[10]

• Various Authors. (n.d.). Schematic diagram of PI3K/Akt/mTOR signaling pathway and relevant PI3K... ResearchGate.[2]

• Nixon, P. J., et al. (2010). Recent advances in understanding the assembly and repair of photosystem II. PMC - NIH.[26]

• Oyarzún, C., et al. (2021). Validation of a method of broth microdilution for the determination of antibacterial activity of essential oils. PMC - NIH.[17]

• Various Authors. (2025). (PDF) Discovery of new PSII inhibitors: systematic investigation for herbicidal activity screening, properties, and mode of action. ResearchGate.[20]

• Various Authors. (2017). Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. PubMed Central.[14]

• Cruz, D. (2018). Dot Language (graph based diagrams). Medium.[27]

• Singh, P., et al. (2018). Anti-breast cancer activity of selected 1,3,5-triazines via modulation of EGFR-TK. NIH.[28]

• Agyekum, A., et al. (2024). Recommendation of a standardized broth microdilution method for antimicrobial susceptibility testing of Avibacterium paragallinarum and resistance monitoring. ASM Journals.[29]

• Various Authors. (2025). (PDF) Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. ResearchGate.[30]

• Various Authors. (n.d.). PI3K/AKT/mTOR Signaling Pathway Illustration Agent. SciSpace.[31]

• Takahashi, S., & Badger, M. R. (2011). Impairment of the Photorespiratory Pathway Accelerates Photoinhibition of Photosystem II by Suppression of Repair But Not Acceleration of Damage Processes in Arabidopsis. Plant Physiology.[23]

• Umurzokov, M., et al. (2025). Discovery of new PSII inhibitors: systematic investigation for herbicidal activity screening, properties, and mode of action. PubMed.[32]

• Various Authors. (n.d.). MTT assay and its use in cell viability and proliferation analysis. Abcam.

• Flamm, R. K., et al. (2015). Validation of Sensititre Dry-Form Broth Microdilution Panels for Susceptibility Testing of Ceftazidime-Avibactam, a Broad-Spectrum-β-Lactamase Inhibitor Combination. NIH.[18]

• Various Authors. (2024). DOT Language. Graphviz.[33]

• Al-Warhi, T., et al. (2023). Synthesis, antimicrobial evaluation, and computational investigation of new triazine-based compounds via DFT and molecular docking. PubMed Central.[15]

• Various Authors. (n.d.). Protocol for Cell Viability Assays: CCK-8 and MTT. Creative Biogene.[34]

• Hikosaka, K., et al. (2018). Moderate Photoinhibition of Photosystem II Significantly Affects Linear Electron Flow in the Shade-Demanding Plant Panax notoginseng. Frontiers.[24]

• Noorolyai, S., et al. (2023). PI3K/AKT/mTOR signaling transduction pathway and targeted therapies in cancer. PubMed.[7]

• Various Authors. (2023). What should be the controls in MTT assay for nanocomposite hydrogels? ResearchGate.[11]

• Mattila, H., et al. (2022). Differences in susceptibility to photoinhibition do not determinegrowth rate under moderate light in batch or turbidostat. Photosynthetica.[35]

• Various Authors. (n.d.). PI3K/AKT/mTOR pathway. Wikipedia.[36]

• Various Authors. (n.d.). Dot Language Graphviz. Unknown Source.

• Various Authors. (n.d.). Photosynthesis inhibitor herbicides. UMN Extension.[21]

• Desai, N. C., et al. (2013). (PDF) Synthesis and study of 1,3,5-triazine based thiazole derivatives as antimicrobial agents. ResearchGate.[37]

• Various Authors. (n.d.). (PDF) Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. Unknown Source.[38]

• De Luca, M., et al. (2021). Binding Properties of Photosynthetic Herbicides with the QB Site of the D1 Protein in Plant Photosystem II: A Combined Functional and Molecular Docking Study. MDPI.[22]

• Keren, N., et al. (1997). Mechanism of photosystem II photoinactivation and D1 protein degradation at low light: The role of back electron flow. PMC - NIH.[39]

• Innovotech. (n.d.). MIC, MBC, MFC, Toxicology Testing | Antimicrobial Susceptibility. Innovotech.[19]

• Various Authors. (2025). Practical Guide to DOT Language (Graphviz) for Developers and Analysts. while true do;.[40]

• Aslantürk, A. (2021). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. NIH.[41]

• Gansner, E. R., & North, S. C. (n.d.). Drawing graphs with dot. Unknown Source.[42]

• Alzahrani, A. S. (2019). The PI3K/AKT/mTOR interactive pathway. PubMed.[12]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Design, Synthesis, and Anti-PVY Biological Activity of 1,3,5-Triazine Derivatives Containing Piperazine Structure [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. arkat-usa.org [arkat-usa.org]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. PI3K/AKT/mTOR signaling transduction pathway and targeted therapies in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antitumor Activity of s-Triazine Derivatives: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. The PI3K/AKT/mTOR interactive pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthesis and biological evaluation of novel 1,3,5-triazine derivatives as antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Synthesis, antimicrobial evaluation, and computational investigation of new triazine-based compounds via DFT and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Validation of a method of broth microdilution for the determination of antibacterial activity of essential oils - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Validation of Sensititre Dry-Form Broth Microdilution Panels for Susceptibility Testing of Ceftazidime-Avibactam, a Broad-Spectrum-β-Lactamase Inhibitor Combination - PMC [pmc.ncbi.nlm.nih.gov]
• 19. MIC, MBC, MFC, Toxicology Testing | Antimicrobial Susceptibility [innovotech.ca]
• 20. researchgate.net [researchgate.net]
• 21. Photosynthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 22. mdpi.com [mdpi.com]
• 23. academic.oup.com [academic.oup.com]
• 24. Frontiers | Moderate Photoinhibition of Photosystem II Significantly Affects Linear Electron Flow in the Shade-Demanding Plant Panax notoginseng [frontiersin.org]
• 25. mdpi.com [mdpi.com]
• 26. Recent advances in understanding the assembly and repair of photosystem II - PMC [pmc.ncbi.nlm.nih.gov]
• 27. medium.com [medium.com]
• 28. Anti-breast cancer activity of selected 1,3,5-triazines via modulation of EGFR-TK - PMC [pmc.ncbi.nlm.nih.gov]
• 29. journals.asm.org [journals.asm.org]
• 30. researchgate.net [researchgate.net]
• 31. PI3K/AKT/mTOR Signaling Pathway Illustration Agent [scispace.com]
• 32. Discovery of new PSII inhibitors: systematic investigation for herbicidal activity screening, properties, and mode of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. DOT Language | Graphviz [graphviz.org]
• 34. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 35. ps.ueb.cas.cz [ps.ueb.cas.cz]
• 36. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 37. researchgate.net [researchgate.net]
• 38. researchgate.net [researchgate.net]
• 39. Mechanism of photosystem II photoinactivation and D1 protein degradation at low light: The role of back electron flow - PMC [pmc.ncbi.nlm.nih.gov]
• 40. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 41. The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 42. ocf.berkeley.edu [ocf.berkeley.edu]

A Comparative Guide to the In Vitro Cytotoxicity of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine and Structurally Related Analogs

This guide provides a comprehensive analysis of the in vitro cytotoxicity of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine and its structural analogs. Designed for researchers, scientists, and drug development professionals, this document delves into the comparative cytotoxic profiles of this class of compounds, supported by experimental data from peer-reviewed literature. We will explore the nuanced structure-activity relationships that govern their potency and provide detailed, field-proven protocols for assessing cytotoxicity, ensuring a robust and reproducible experimental design.

The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry, with numerous derivatives demonstrating a wide array of biological activities, including potent anticancer properties.[1] The focus of this guide, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, belongs to the broader class of 2,4-diamino-6-chloro-s-triazines. While specific cytotoxic data for this exact molecule is not extensively available in the public domain, a wealth of information exists for its close structural relatives. By examining these analogs, we can infer the likely cytotoxic potential and understand the key molecular features that drive cellular toxicity.

Comparative Cytotoxicity of 2,4-Diamino-6-chloro-1,3,5-triazine Derivatives

The cytotoxic efficacy of triazine derivatives is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a compound required to inhibit 50% of cell growth or viability. The following table summarizes the IC50 values of representative 2,4-diamino-6-chloro-1,3,5-triazine derivatives against various cancer cell lines, offering a clear comparison of their potency. The variation in substituents on the amino groups and the phenyl rings significantly influences the cytotoxic activity, highlighting the importance of structure-activity relationship (SAR) studies in this class of compounds.[2]

Compound ID	R1	R2	R3	Cell Line	IC50 (µM)	Reference
2c	H	H	2-chlorophenyl	MCF-7 (Breast)	4.14	[2]
C26 (Colon)	7.87	[2]
3c	H	H	3,4-dichlorophenyl	MCF-7 (Breast)	4.98	[2]
C26 (Colon)	3.05	[2]
4c	H	H	2,4-dichlorophenyl	MCF-7 (Breast)	6.85	[2]
C26 (Colon)	1.71	[2]
2f	H	H	2-chlorophenyl	MCF-7 (Breast)	11.02	[2]
C26 (Colon)	4.62	[2]
3f	H	H	3,4-dichlorophenyl	MCF-7 (Breast)	5.11	[2]
C26 (Colon)	7.10	[2]

Note: The compounds listed are symmetrical chlorophenylamino-s-triazine derivatives, where the R groups are attached to the amino nitrogens.

Mechanistic Insights: The Rationale Behind Cytotoxicity Assessment

The cytotoxic effects of many 1,3,5-triazine derivatives are attributed to their ability to induce apoptosis (programmed cell death) and cause cell cycle arrest.[1][3][4] These compounds can modulate key signaling pathways involved in cell proliferation and survival.[5] For instance, some triazine derivatives have been shown to upregulate pro-apoptotic proteins like Bax and downregulate anti-apoptotic proteins like Bcl-2, leading to the activation of caspases and subsequent cell death.[6] Therefore, a comprehensive evaluation of a novel triazine compound should not only quantify cell death but also investigate the underlying mechanisms.

Below is a representative signaling pathway often implicated in triazine-induced apoptosis.

Figure 2: Experimental workflow for the MTT assay.

The Lactate Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is a colorimetric method used to quantify cell death by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium. [7][8][9]LDH is a stable cytoplasmic enzyme that is released upon cell membrane damage, making it a reliable indicator of cytotoxicity. [7]

• Cell Seeding and Treatment:

  • Follow the same procedure for cell seeding and compound treatment as described in the MTT assay protocol (Steps 1 and 2).

  • It is crucial to include three control groups:

    • Vehicle Control: Cells treated with the vehicle (e.g., DMSO) to measure spontaneous LDH release.

    • High Control: Cells treated with a lysis solution (e.g., 1% Triton X-100) to measure maximum LDH release.

    • No-Cell Control: Medium only for background LDH activity.

• Supernatant Collection:

  • After the desired incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes.

  • Carefully transfer 50 µL of the supernatant from each well to a new, clean 96-well plate.

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the manufacturer's instructions (typically contains a substrate and a catalyst).

  • Add 50 µL of the LDH reaction mixture to each well containing the supernatant.

  • Incubate the plate at room temperature for 20-30 minutes, protected from light.

• Stop Reaction and Measure Absorbance:

  • Add 50 µL of the stop solution (provided in the kit) to each well.

  • Measure the absorbance at 490 nm using a microplate reader.

  • Use a reference wavelength of 680 nm.

• Data Analysis:

  • Subtract the absorbance of the no-cell control from all other readings.

  • Calculate the percentage of cytotoxicity using the following formula:

    • % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH release) / (Maximum LDH release - Spontaneous LDH release)] x 100

  • Plot the percentage of cytotoxicity against the logarithm of the compound concentration to determine the IC50 value.

Figure 3: Experimental workflow for the LDH cytotoxicity assay.

Conclusion

While direct cytotoxic data for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is limited, the analysis of its structural analogs provides valuable insights into the potential of this compound class as cytotoxic agents. The provided data and protocols offer a solid foundation for researchers to design and execute robust in vitro cytotoxicity studies. The key to advancing our understanding of these compounds lies in a multi-faceted approach that combines quantitative cytotoxicity assays with mechanistic studies to elucidate the underlying signaling pathways. The structure-activity relationships observed within the 2,4-diamino-6-chloro-1,3,5-triazine series underscore the potential for rational drug design to develop novel and potent anticancer therapeutics.

References

• Pyrazolo[4,3-e]tetrazolo[1,5-b]t[3][7][9]riazine Sulfonamides as Novel Potential Anticancer Agents: Apoptosis, Oxidative Stress, and Cell Cycle Analysis. PMC - NIH. [Link]

• Creative Bioarray. LDH Cytotoxicity Assay. [Link]

• A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. NIH. [Link]

• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. [Link]

• MTT Assay Protocol for Cell Viability and Proliferation. Roche. [Link]

• Synthesis and cellular effects of novel 1,3,5-triazine derivatives in DLD and Ht-29 human colon cancer cell lines. NIH. [Link]

• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf - NIH. [Link]

• Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. MDPI. [Link]

• Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods. [Link]

• Synthesis, Characterization, Antiproliferative and Apoptosis Inducing Effects of Novel s-Triazine Derivatives. ResearchGate. [Link]

• Tiaris Biosciences. LDH Cytotoxicity Assay Kit. [Link]

• IC 50 values of derivatives against cancer cells and relative... ResearchGate. [Link]

• IC 50 Values of the Derivatives in Three Cancer Cell Lines, as Measured Using the MTT Assay. ResearchGate. [Link]

• Background Information for Simazine. NCBI. [Link]

• cell lines ic50: Topics by Science.gov. Science.gov. [Link]

• Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives. PMC - NIH. [Link]

• Triazine derivatives with different anticancer activity mechanisms. ResearchGate. [Link]

• The novel synthesis of a condensed triazine via the heterocyclization of an azo derivative and its characterization, radiolabeling and bio-evaluation. PubMed Central. [Link]

• Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Science. [Link]

• Simazine - Some Chemicals that Cause Tumours of the Kidney or Urinary Bladder in Rodents and Some Other Substances. NCBI. [Link]

• Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Science. [Link]

• Design, synthesis and screening of 1, 2, 4-triazinone derivatives as potential antitumor agents with apoptosis inducing activity on MCF-7 breast cancer cell line. PubMed. [Link]

• Atrazine: cytotoxicity, oxidative stress, apoptosis, testicular effects and chemopreventive Interventions. PMC - PubMed Central. [Link]

• IC50 values of the most active derivatives in some cancerous cell lines. ResearchGate. [Link]

• Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives. RSC Publishing. [Link]

• Recent Advances in the Biological Activity of s-Triazine Core Compounds. PMC. [Link]

• Background Information for Atrazine and Deethylatrazine. NCBI - NIH. [Link]

• Inactivation of Simazine and Atrazine in the Field. Weeds | Cambridge Core. [Link]

• 1,3,5-Triazine-2,4-diamine, 6-chloro-. PubChem. [Link]

• Synthesis, structural characterization and antitumor activity of novel 2,4-diamino-1,3,5-triazine derivatives. PubMed. [Link]

• Synthetic scheme for 2,4-diamino-6-chloro-t[10][7][8]riazines. ResearchGate. [Link]

• 1,3,5-Triazine-2,4-diamine, 6-chloro-. the NIST WebBook. [Link]

• New 2-[(4-Amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-N-(imidazolidin-2-ylidene)-4-chloro-5-methylbenzenesulfonamide Derivatives, Design, Synthesis and Anticancer Evaluation. PMC - NIH. [Link]

• N2,N2,N4,N4-Tetramethyl-6-chloro-1,3,5-triazine-2,4-diamine. PubChem. [Link]

• Design, synthesis and biological evaluation of 6-aryl-1,6-dihydro-1,3,5-triazine-2,4-diamines as antiplasmodial antifolates. Medicines for Malaria Venture. [Link]

• 1,3,5-Triazine-2,4-diamine, 6-chloro-N2-methyl-N4-(1-methylethyl). PubChem. [Link]

Sources

• 1. Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer [mdpi.com]
• 2. Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrazolo[4,3-e]tetrazolo[1,5-b][1,2,4]triazine Sulfonamides as Novel Potential Anticancer Agents: Apoptosis, Oxidative Stress, and Cell Cycle Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and cellular effects of novel 1,3,5-triazine derivatives in DLD and Ht-29 human colon cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. The novel synthesis of a condensed triazine via the heterocyclization of an azo derivative and its characterization, radiolabeling and bio-evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 10. clyte.tech [clyte.tech]

A Comparative Guide to Triazine-Based Anticancer Agents: From Bench to Bedside

The 1,3,5-triazine scaffold, a six-membered heterocyclic ring with alternating carbon and nitrogen atoms, represents a "privileged structure" in medicinal chemistry. Its unique electronic properties and the ability to be readily substituted at the 2, 4, and 6 positions have made it a versatile template for developing targeted anticancer therapies.[1][2] This guide offers a comparative analysis of key triazine-based agents, delving into their mechanisms of action, preclinical performance, and the experimental methodologies used to characterize their anticancer potential. We aim to provide researchers, scientists, and drug development professionals with a comprehensive resource to inform their own discovery and development efforts.

The Triazine Core: A Foundation for Diverse Anticancer Mechanisms

The s-triazine core is a cornerstone for designing molecules that can interact with a wide array of biological targets.[1][3] Several triazine-based drugs have received FDA approval, validating the therapeutic potential of this chemical class. These include Altretamine for ovarian cancer, Enasidenib for leukemia, and Gedatolisib for metastatic breast cancer.[1][3] The success of these agents stems from the scaffold's ability to serve as a framework for molecules targeting key cancer-related pathways, such as:

• Kinase Inhibition: Many triazine derivatives are designed to inhibit protein kinases, which are often dysregulated in cancer, leading to uncontrolled cell growth and proliferation.[1][4]

• DNA Alkylation: Some triazine compounds, like Altretamine, function as prodrugs that are metabolized into DNA alkylating agents, causing damage to cancer cells.

• Metabolic Enzyme Inhibition: Targeting metabolic pathways that are rewired in cancer is another successful strategy employed by triazine-based drugs.

This guide will focus on a comparative study of two prominent examples with differing mechanisms: Gedatolisib , a dual PI3K/mTOR inhibitor, and a promising preclinical candidate, Compound 4f , which has shown potent activity against triple-negative breast cancer.

Comparative Analysis of Selected Triazine-Based Agents

A direct comparison of anticancer agents requires a multi-faceted approach, evaluating their mechanism of action, in vitro potency, and specificity.

Gedatolisib is an investigational drug that targets two critical nodes in a major cancer signaling pathway: phosphoinositide 3-kinase (PI3K) and the mammalian target of rapamycin (mTOR).[5][6] The PI3K/AKT/mTOR pathway is frequently overactivated in various cancers, promoting cell growth, proliferation, and survival.[7][8][9]

• Mechanism of Action: By simultaneously inhibiting both PI3K and mTOR, Gedatolisib offers a more complete blockade of this signaling cascade.[5][10] This dual inhibition is designed to overcome the adaptive resistance mechanisms that can arise when only a single point in the pathway is targeted.[10] Gedatolisib binds to all four Class I PI3K isoforms and both mTORC1 and mTORC2 complexes, leading to the suppression of tumor cell growth and the induction of apoptosis.[10][11]

• Clinical Significance: Gedatolisib has shown promising results in clinical trials, particularly for patients with hormone receptor-positive (HR+), HER2-negative advanced breast cancer that has progressed after treatment with CDK4/6 inhibitors.[10]

In the realm of preclinical research, novel triazine derivatives are continuously being developed. One such example, designated as "Compound 4f" in a recent study, has demonstrated significant potential against triple-negative breast cancer (TNBC), a particularly aggressive and difficult-to-treat subtype.[12]

• Mechanism of Action: While the precise molecular target of Compound 4f is still under investigation, its potent anti-proliferative activity against the MDA-MB-231 TNBC cell line suggests a distinct mechanism from broad-spectrum kinase inhibitors.

• Preclinical Efficacy: The true value of a preclinical candidate is initially assessed by its in vitro performance. The following table compares the half-maximal inhibitory concentration (IC50) of Compound 4f with the parent compound, Imatinib, in various cancer cell lines.

Compound	MDA-MB-231 (Breast) IC50 (µM)	HeLa (Cervical) IC50 (µM)	A498 (Kidney) IC50 (µM)
Compound 4f	6.25	>50	>50
Imatinib (Control)	35.50	41.31	45.65
Data sourced from a 2023 study on imamine-1,3,5-triazine derivatives.[12]

This data clearly indicates that Compound 4f is not only more potent but also highly selective for the MDA-MB-231 breast cancer cell line compared to Imatinib.[12] Further in vivo studies have shown that Compound 4f can significantly inhibit the proliferation of MDA-MB-231 tumor xenografts in mice.[12]

Essential Experimental Protocols for Characterizing Triazine-Based Agents

The journey of an anticancer agent from a chemical concept to a potential therapeutic involves rigorous experimental validation. Below are the detailed protocols for three fundamental assays used to characterize the efficacy of compounds like Gedatolisib and Compound 4f.

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[13]

• Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals.[13] The amount of formazan produced is proportional to the number of viable cells and can be quantified by measuring the absorbance at a specific wavelength.[13]

• Step-by-Step Protocol:

  • Cell Plating: Seed cells in a 96-well plate at a density of 5,000 to 10,000 cells per well and incubate overnight to allow for cell attachment.[14]

  • Compound Treatment: Treat the cells with varying concentrations of the triazine-based agent and a vehicle control. Incubate for a predetermined period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.[14][15]

  • Solubilization: Add 100 µL of a solubilizing agent (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.[16]

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[15] A reference wavelength of 620-630 nm can be used to subtract background noise.[13][14]

This flow cytometry-based assay is crucial for determining whether a compound induces programmed cell death (apoptosis) or necrosis.

• Principle: In the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[17] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorescent dye (e.g., FITC) to label these early apoptotic cells. Propidium Iodide (PI) is a fluorescent dye that cannot cross the membrane of live or early apoptotic cells but can enter late-stage apoptotic and necrotic cells where membrane integrity is compromised. By using both stains, one can differentiate between viable cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), and late apoptotic/necrotic cells (Annexin V+/PI+).[17]

• Step-by-Step Protocol:

  • Cell Treatment: Culture and treat cells with the triazine compound for the desired time.

  • Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.

  • Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.[18]

  • Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution to 100 µL of the cell suspension.[18]

  • Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.[18]

  • Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples by flow cytometry within one hour.

Understanding how a compound affects the cell cycle is vital. This assay uses PI to stain the DNA of cells, and the fluorescence intensity, which is proportional to the DNA content, is measured by flow cytometry.[19][20]

• Principle: Cells in different phases of the cell cycle (G0/G1, S, and G2/M) have distinct amounts of DNA.[19] By staining the DNA with PI, a flow cytometer can quantify the number of cells in each phase based on their fluorescence intensity.[19][20] This allows researchers to determine if a compound causes cell cycle arrest at a specific checkpoint.

• Step-by-Step Protocol:

  • Cell Treatment and Harvesting: Treat cells with the triazine agent and harvest them.

  • Fixation: Fix the cells in cold 70% ethanol while vortexing gently to prevent clumping.[21][22] Incubate on ice for at least 30 minutes.[21][22]

  • Washing: Wash the cells twice with PBS to remove the ethanol.[21]

  • RNase Treatment: Resuspend the cell pellet in a solution containing RNase A to ensure that only DNA is stained by PI.[22][23]

  • PI Staining: Add PI solution to the cells and incubate for 5-10 minutes at room temperature.[22]

  • Flow Cytometry Analysis: Analyze the samples on a flow cytometer, collecting data on a linear scale. Use appropriate gating to exclude doublets and debris.[21][22]

Visualizing the Science: Pathways and Workflows

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Caption: The PI3K/AKT/mTOR signaling pathway and the inhibitory action of Gedatolisib.

Caption: Workflow for the Annexin V/PI apoptosis detection assay.

Conclusion and Future Directions

The 1,3,5-triazine scaffold continues to be a highly valuable framework in the development of novel anticancer agents. The clinical success of drugs like Gedatolisib in targeting well-defined pathways, coupled with the promising preclinical data of novel derivatives like Compound 4f, underscores the broad therapeutic potential of this chemical class.[1][12] The experimental protocols detailed in this guide represent the fundamental tools required to characterize and compare the efficacy of these agents. As our understanding of cancer biology deepens, the rational design of next-generation triazine-based compounds, guided by rigorous preclinical evaluation, will undoubtedly lead to more effective and selective cancer therapies.

References

• Bio-Techne. Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne. [Link]

• Bio-Rad Antibodies. Propidium iodide staining of cells for cell cycle analysis protocol. Bio-Rad Antibodies. [Link]

• Zhang, Y., et al. (2023). Antitumor Activity of s-Triazine Derivatives: A Systematic Review. Molecules, 28(11), 4278. [Link]

• Vilar, E., et al. (2011). PI3K and mTOR signaling pathways in cancer: new data on targeted therapies. Current opinion in oncology, 23(6), 633–640. [Link]

• Crowley, L. C., et al. (2016). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Journal of visualized experiments : JoVE, (117), 54683. [Link]

• Cancers. (2022). PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway?. Cancers, 14(11), 2637. [Link]

• Wikipedia. PI3K/AKT/mTOR pathway. Wikipedia. [Link]

• Manjushree, B., et al. (2024). Exploring the Anticancer Potential of Triazine Derivatives: An Outlook of Designing Strategies, Docking Studies, and Structure‐Activity Relationships (SAR). ChemistrySelect, 9(41). [Link]

• LoRusso, P. M. (2011). Targeting PI3K/mTOR Signaling in Cancer. Cancer Research, 71(24), 7351–7359. [Link]

• UCL. Cell Cycle Analysis by Propidium Iodide Staining. UCL. [Link]

• Dubey, P., et al. (2021). In-vitro Evaluation of Triazine Scaffold for Anticancer Drug Development: A Review. Current drug targets, 22(12), 1406–1422. [Link]

• University of Iowa. DNA Cell Cycle Analysis with PI. University of Iowa. [Link]

• Bio-protocol. Propidium Iodide Staining of Cells for FACS Analysis. Bio-protocol. [Link]

• Janku, F., et al. (2018). Role of PI3K/AKT/mTOR in Cancer Signaling. International journal of molecular sciences, 19(1), 226. [Link]

• Wikipedia. Gedatolisib. Wikipedia. [Link]

• Dubey, P., et al. (2021). In-vitro Evaluation of Triazine Scaffold for Anticancer Drug Development: A Review. Current Drug Targets, 22(12), 1406-1422. [Link]

• MedPath. Gedatolisib | Advanced Drug Monograph. MedPath. [Link]

• Kumar, D., et al. (2015). A Systematic Review on Antitumor Agents with 1, 3, 5-triazines. Mini reviews in medicinal chemistry, 15(14), 1194–1211. [Link]

• Zhang, Y., et al. (2023). Antitumor Activity of s-Triazine Derivatives: A Systematic Review. Molecules, 28(11), 4278. [Link]

• ResearchGate. Examples of various marketed anticancer drugs bearing 1,2,4-triazole and s-triazine scaffolds. ResearchGate. [Link]

• Boster Biological Technology. Annexin V PI Staining Guide for Apoptosis Detection. Boster Biological Technology. [Link]

• Roche. MTT Assay Protocol for Cell Viability and Proliferation. Roche. [Link]

• National Cancer Institute. Definition of gedatolisib - NCI Drug Dictionary. National Cancer Institute. [Link]

• ResearchGate. MTT Proliferation Assay Protocol. ResearchGate. [Link]

• National Center for Biotechnology Information. Cell Viability Assays - Assay Guidance Manual. National Center for Biotechnology Information. [Link]

• Drug Hunter. Gedatolisib: A Surviving Dual PI3K/mTOR Inhibitor with an NDA Under Review in Breast Cancer. Drug Hunter. [Link]

• Royal Society of Chemistry. Design, synthesis and anticancer evaluation of imamine-1,3,5-triazine derivatives. Royal Society of Chemistry. [Link]

• ResearchGate. Anticancer s-triazine drugs (I–III) in phase III clinical trials. ResearchGate. [Link]

• Springer. Antitumor activity of triazine mimic antibiotics for DNA-binding implications (impressive activity in vitro against a variety of tumor types in the NCI-60 screen): NSC 710607 to fight HCT-116 human colon carcinoma cell lines in vivo using the hollow fiber assay and xenograft mouse models. Springer. [Link]

• ResearchGate. Structure-activity relationship study of 7 (a-o) as anticancer. ResearchGate. [Link]

• Saczewski, F., & Bułakowska, A. (2006). Synthesis, structure and anticancer activity of novel alkenyl-1,3,5-triazine derivatives. European journal of medicinal chemistry, 41(5), 611–615. [Link]

Sources

• 1. Antitumor Activity of s-Triazine Derivatives: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In-vitro Evaluation of Triazine Scaffold for Anticancer Drug Development: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antitumor Activity of s-Triazine Derivatives: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Exploring the Anticancer Potential of Triazine Derivatives: An Outlook of Designing Strategies, Docking Studies, and Structure‐Activity Relationships (SAR) | Semantic Scholar [semanticscholar.org]
• 5. cdn.pfizer.com [cdn.pfizer.com]
• 6. Gedatolisib - Wikipedia [en.wikipedia.org]
• 7. PI3K and mTOR signaling pathways in cancer: new data on targeted therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? [frontiersin.org]
• 9. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 10. trial.medpath.com [trial.medpath.com]
• 11. Facebook [cancer.gov]
• 12. Design, synthesis and anticancer evaluation of imamine-1,3,5-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. MTT assay protocol | Abcam [abcam.com]
• 14. researchgate.net [researchgate.net]
• 15. atcc.org [atcc.org]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 18. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 19. Flow cytometry with PI staining | Abcam [abcam.com]
• 20. bio-protocol.org [bio-protocol.org]
• 21. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 22. ucl.ac.uk [ucl.ac.uk]
• 23. vet.cornell.edu [vet.cornell.edu]

Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine

For the dedicated researcher, scientist, and drug development professional, the lifecycle of a chemical compound extends beyond its synthesis and application. The final, critical phase of responsible disposal ensures the safety of personnel and the protection of our environment. This guide provides a detailed, step-by-step approach to the proper disposal of 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine, grounded in scientific principles and established safety protocols.

The inherent reactivity of the chloromethyl group and the persistent nature of the triazine ring necessitate a disposal strategy that prioritizes neutralization and complete degradation. This guide will explore the available methods, from chemical degradation to thermal destruction, empowering you to make informed and responsible decisions for your laboratory's waste management.

I. Core Principles of Disposal: A Hazard-Based Approach

Therefore, the primary goal of any disposal method is to transform the active and potentially harmful molecule into less hazardous, more environmentally benign substances. The two principal avenues for achieving this in a laboratory setting are chemical degradation and high-temperature incineration.

II. Personal Protective Equipment (PPE): Your First Line of Defense

Due to the hazardous nature of chlorinated triazines, strict adherence to personal protective equipment protocols is non-negotiable. The following PPE is mandatory when handling 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine and its waste products:

Protection Type	Recommended PPE	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield	Protects against splashes of the chemical and its reagents, which can cause serious eye irritation or damage.[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene)	Prevents skin contact, which can lead to irritation and potential absorption of the compound.
Body Protection	A lab coat or chemical-resistant apron	Provides a barrier against accidental spills and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge	Recommended when handling the solid compound or when there is a potential for aerosol generation.

All handling and disposal procedures should be conducted within a certified chemical fume hood to minimize the risk of inhalation exposure.

III. Disposal Methodologies: A Step-by-Step Guide

The selection of the appropriate disposal method depends on the quantity of waste and the available facilities.

For small quantities of 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine typically generated in a research setting, chemical degradation through hydrolysis is a viable option. The chloromethyl group and the chlorine atom on the triazine ring are susceptible to nucleophilic substitution, including hydrolysis.

Causality: The presence of electron-withdrawing nitrogen atoms in the triazine ring makes the carbon atoms electrophilic and thus susceptible to attack by nucleophiles like hydroxide ions (in basic hydrolysis) or water (in acid-catalyzed hydrolysis). This reaction aims to replace the chlorine atoms with hydroxyl groups, reducing the compound's reactivity and toxicity.

Experimental Protocol: Base-Catalyzed Hydrolysis (Conceptual)

This protocol is based on general principles for the hydrolysis of chlorinated triazines. It is crucial to perform a small-scale test reaction to validate its efficacy and safety for this specific compound.

• Preparation: In a suitable reaction vessel equipped with a magnetic stirrer and placed within a chemical fume hood, dissolve the 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine waste in a minimal amount of a water-miscible organic solvent (e.g., acetone or ethanol).

• Reaction: Slowly add an excess of a 1 M sodium hydroxide (NaOH) solution to the stirred mixture.

• Heating: Gently heat the mixture to 50-60°C to facilitate the hydrolysis. The reaction time will need to be determined empirically, but it is advisable to monitor the reaction's progress (e.g., by thin-layer chromatography) until the starting material is no longer detectable.

• Neutralization: After the reaction is complete, allow the mixture to cool to room temperature. Carefully neutralize the excess base by slowly adding a dilute acid (e.g., 1 M hydrochloric acid) until the pH of the solution is between 6 and 8.

• Disposal of Hydrolysate: The resulting aqueous solution, containing the hydroxylated triazine derivative and salts, should be disposed of as hazardous aqueous waste in accordance with institutional and local regulations.

Experimental Protocol: Acid-Catalyzed Hydrolysis (Conceptual)

• Preparation: In a suitable reaction vessel within a chemical fume hood, dissolve the triazine waste in a minimal amount of a suitable organic solvent.

• Reaction: Slowly add an excess of a 1 M sulfuric acid (H₂SO₄) or hydrochloric acid (HCl) solution to the stirred mixture.

• Heating: Gently heat the reaction mixture to 50-60°C. Monitor the reaction for completeness.

• Neutralization: After cooling, carefully neutralize the excess acid with a dilute base (e.g., 1 M sodium hydroxide) to a pH between 6 and 8.

• Disposal of Hydrolysate: Dispose of the resulting neutralized aqueous solution as hazardous aqueous waste.

For larger quantities of 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine, or when chemical degradation is not feasible, high-temperature incineration is the preferred method of disposal.[4][5][6] This process ensures the complete destruction of the organic molecule.

Causality: At high temperatures (typically >850°C) and in the presence of sufficient oxygen, organic molecules are broken down into their constituent elements, which then form simple, stable inorganic compounds like carbon dioxide, water, and nitrogen oxides. The chlorine is typically converted to hydrogen chloride, which must be scrubbed from the flue gases.

Procedure:

• Packaging: The waste material must be packaged in a designated, compatible, and clearly labeled container for hazardous waste.

• Licensed Disposal Service: The container must be collected by a licensed hazardous waste disposal company that operates an approved incineration facility.

• Regulatory Compliance: Ensure that all local, state, and federal regulations for the transportation and disposal of hazardous chemical waste are strictly followed.

IV. Spill Management: Immediate and Effective Response

In the event of a spill of 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine, the following steps should be taken immediately:

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area and ensure the area is well-ventilated.

• Don PPE: Before addressing the spill, don the appropriate personal protective equipment as outlined in the table above.

• Containment: For solid spills, carefully sweep the material and place it into a labeled container for hazardous waste. Avoid generating dust. For liquid spills (if dissolved in a solvent), contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.

• Cleanup and Disposal: Carefully collect the absorbed material and place it in a sealed, labeled container for hazardous waste.

• Decontamination: Clean the spill area with a suitable solvent, and collect the cleaning materials for disposal as hazardous waste.

• Reporting: Report the spill to your laboratory supervisor and Environmental Health and Safety (EHS) department in accordance with your institution's policies.

V. Logical Workflow for Disposal

To assist in the decision-making process for the disposal of 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine, the following workflow diagram is provided.

Sources

• 1. fishersci.com [fishersci.com]
• 2. Buy 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | 32998-04-2 [smolecule.com]
• 3. fishersci.com [fishersci.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Buy 2,4,6-Tris(chloromethyl)-1,3,5-triazine | 98142-42-8 [smolecule.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]

Navigating the Unseen Threat: A Guide to Safely Handling 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine

For the Researcher, Scientist, and Drug Development Professional: A Senior Application Scientist's Perspective on Mitigating Risk with a Potential Alkylating Agent.

Hazard Assessment: Understanding the Invisible Enemy

Based on the hazard classifications for the analogous 6-(chloromethyl)-1,3,5-triazine-2,4-diamine, we must assume that 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine poses the following risks[3]:

• Corrosive to skin (H314): Capable of causing severe skin burns and eye damage upon contact.

• Harmful if swallowed (H302), in contact with skin (H312), or if inhaled (H332): Indicates systemic toxicity through multiple routes of exposure.

• May cause respiratory irritation (H335): Inhalation of dust or aerosols can lead to irritation of the respiratory tract.

The chloromethyl moiety also raises concerns about potential carcinogenicity, teratogenicity, or reproductive toxicity, characteristics often associated with alkylating agents.[2]

Engineering Controls: Your First Line of Defense

The primary strategy for mitigating exposure to hazardous chemicals is the implementation of robust engineering controls. These are designed to isolate the researcher from the hazard.

• Certified Chemical Fume Hood: All handling of 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine, including weighing, reconstitution, and transfer, must be conducted in a certified chemical fume hood. This is non-negotiable. The fume hood provides critical protection against inhalation of dusts and vapors.

• Ventilation: Ensure the laboratory has adequate general ventilation.[4]

• Safety Shower and Eyewash Station: An operational and easily accessible safety shower and eyewash station are mandatory in the immediate vicinity of where the compound is handled.

Personal Protective Equipment (PPE): The Essential Barrier

The following table outlines the minimum PPE requirements for handling 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine. Remember, PPE is the last line of defense and should never be used as a substitute for proper engineering controls.

Task	Gloves	Eye/Face Protection	Lab Coat/Gown	Respiratory Protection
Weighing and preparing solutions	Double gloving with nitrile gloves	Chemical safety goggles and a face shield	Disposable, back-closing gown	N95 respirator or higher, especially for solids
Handling solutions (transfers, reactions)	Double gloving with nitrile gloves	Chemical safety goggles	Disposable, back-closing gown	Not typically required if in a fume hood
Cleaning spills	Heavy-duty nitrile or butyl rubber gloves	Chemical safety goggles and a face shield	Disposable, back-closing gown	Air-purifying respirator with appropriate cartridges

• Gloves: Always inspect gloves for tears or punctures before use.[5] Disposable gloves should be removed and discarded immediately after handling the compound or after any suspected contact.[6]

• Lab Coat: A disposable, solid-front, back-closing gown is recommended over a standard lab coat to provide a more complete barrier.[6] Contaminated lab coats should be decontaminated or disposed of as hazardous waste.[6]

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in addition to goggles when there is a splash hazard.[7]

Safe Handling Workflow: A Step-by-Step Approach

The following workflow is designed to minimize the risk of exposure at each stage of handling.

Caption: Workflow for the safe handling of 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Spill and Emergency Procedures: Preparing for the Unexpected

In case of skin contact:

• Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[5]

• Seek immediate medical attention.

In case of eye contact:

• Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[7]

• Seek immediate medical attention.

In case of inhalation:

• Move the person to fresh air.

• If not breathing, give artificial respiration.

• Seek immediate medical attention.

In case of a spill:

• Evacuate the area.

• Wear appropriate PPE, including respiratory protection.

• Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[8]

• Collect the absorbed material into a designated, labeled hazardous waste container.[9]

• Decontaminate the spill area.

Disposal: A Responsible Conclusion to Your Research

All waste containing 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous waste. As a halogenated organic compound, it requires specific disposal protocols.[10][11]

• Segregation: Halogenated organic waste must be collected separately from non-halogenated waste.[12][13]

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name.[12]

• Disposal: Follow your institution's specific procedures for the disposal of halogenated organic waste, which typically involves incineration at a licensed facility.[10][13] Never dispose of this compound down the drain.[9][11]

By adhering to these guidelines, you are not only protecting yourself and your colleagues but also ensuring the integrity and safety of your research environment. The potential hazards of 6-(chloromethyl)-N,N-dimethyl-1,3,5-triazine-2,4-diamine demand a meticulous and informed approach. Treat this compound with the respect it deserves, and prioritize safety in every step of your work.

References

• SAFETY DATA SHEET. (2021-01-30). [Link]

• PubChem. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. [Link]

• ChemSynthesis. 6-(chloromethyl)-N'-phenyl-1,3,5-triazine-2,4-diamine. [Link]

• Triazine Pesticides Standard - Safety Data Sheet. (2019-04-01). [Link]

• New Journal of Chemistry (RSC Publishing). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. [Link]

• Lafayette College. Hazardous Waste Segregation. [Link]

• PubMed Central. Management guidelines for preventing exposure to antineoplastics. [Link]

• PubMed Central. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. [Link]

• Hazardous Waste Experts. Guidelines for Solvent Waste Recycling and Disposal. [Link]

• HSE. Safe handling of cytotoxic drugs in the workplace. [Link]

• ResearchGate. Synthetic scheme for 2,4-diamino-6-chloro-[3][8][14]triazines. [Link]

• Laboratory Safety Manual - Chapter 07: Highly Toxic Chemicals and Select Carcinogens. (2024-11-01). [Link]

• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure. [Link]

• International Journal of Pharmaceutical Research and Allied Sciences. Original Article Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and. [Link]

• University of California, Berkeley. RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. [Link]

• Safety & Risk Services. Organic Solvent Waste Disposal. [Link]

• ChemistryViews. Chemical Indicator for Alkylating Agents. [Link]

Sources

• 1. Chemical Indicator for Alkylating Agents - ChemistryViews [chemistryviews.org]
• 2. Management guidelines for preventing exposure to antineoplastics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biosynth.com [biosynth.com]
• 4. hse.gov.uk [hse.gov.uk]
• 5. artsci.usu.edu [artsci.usu.edu]
• 6. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 7. www1.mscdirect.com [www1.mscdirect.com]
• 8. TRIAZINE PESTICIDE, LIQUID, FLAMMABLE, POISONOUS | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 10. bucknell.edu [bucknell.edu]
• 11. 7.2 Organic Solvents [ehs.cornell.edu]
• 12. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 13. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 14. chemscene.com [chemscene.com]